Methyl 1-nitrosopiperidine-4-carboxylate

Core Science & Biosynthesis

Methyl 1-nitrosopiperidine-4-carboxylate CAS number and identification

Identification, Synthesis, and Analytical Quantification of a Nitrosamine Impurity

Executive Summary

Methyl 1-nitrosopiperidine-4-carboxylate (also known as Methyl N-nitrosoisonipecotate) is a potentially mutagenic nitrosamine impurity belonging to the "cohort of concern" as defined by ICH M7 and FDA/EMA guidelines. It typically arises during the synthesis of pharmaceutical active ingredients (APIs) containing the methyl isonipecotate moiety when exposed to nitrosating agents.

This guide provides a comprehensive technical breakdown for researchers requiring rigorous identification, synthesis of reference standards, and validated quantification methods.

Part 1: Chemical Identity & Properties[1][2][3]

Precise identification is the first step in impurity control. While the acid form (N-nitrosoisonipecotic acid) is more common in general listings, the methyl ester is the specific impurity of concern in lipophilic synthesis steps involving methyl isonipecotate.

Table 1: Physicochemical Identification

Property	Description
Chemical Name	Methyl 1-nitrosopiperidine-4-carboxylate
Common Synonyms	Methyl N-nitrosoisonipecotate; 1-Nitroso-4-piperidinecarboxylic acid methyl ester
CAS Number	13458-55-4 (Ester specific) / 6238-69-3 (Acid form)
Molecular Formula	C₇H₁₂N₂O₃
Molecular Weight	172.18 g/mol
Exact Mass	172.0848
SMILES	COC(=O)C1CCN(CC1)N=O[1][2][3]
Solubility	Soluble in Methanol, Acetonitrile, DMSO, Dichloromethane
Appearance	Yellow to orange oil or low-melting solid (photosensitive)

Part 2: Formation Mechanism

Understanding the origin of this impurity is critical for root-cause analysis (RCA) in drug manufacturing. The impurity forms via the N-nitrosation of the secondary amine precursor, Methyl isonipecotate.

Risk Factors:

• Carryover of Nitrites: Use of Sodium Nitrite (NaNO₂) in earlier steps (e.g., diazotization).

• Contaminated Reagents: Presence of nitrites in excipients or water.

• Acidic Conditions: Nitrosation is catalyzed at acidic pH where the nitrosyl cation (NO⁺) is generated.

Diagram 1: Formation Pathway The following diagram illustrates the reaction mechanism where the nitrosonium ion attacks the nucleophilic nitrogen of the piperidine ring.

Caption: Mechanism of N-nitrosation converting Methyl isonipecotate to its nitrosamine derivative.

Part 3: Analytical Strategy (LC-MS/MS)

Due to the low regulatory limits (often < 26.5 ng/day or 30 ppb), standard HPLC-UV is insufficient. LC-MS/MS (Triple Quadrupole) using Multiple Reaction Monitoring (MRM) is the required standard for quantification.

3.1 Method Development Parameters

• Ionization Source: APCI (Atmospheric Pressure Chemical Ionization) is often preferred over ESI for nitrosamines to reduce matrix suppression, though ESI+ is viable for this polar ester.

• Column Selection: A Phenyl-Hexyl stationary phase is recommended over C18 to improve retention of the polar nitrosamine moiety and separate it from the parent amine.

3.2 Mass Spectrometry Transitions

The following transitions are predicted based on the fragmentation patterns typical of N-nitrosamines (loss of NO radical and cleavage of the ester).

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Methyl 1-nitroso...	173.1 [M+H]⁺	143.1 (Loss of NO)	113.1 (Loss of -COOCH₃)	15 - 25
Internal Standard	177.1 [M+H]⁺	147.1	117.1	15 - 25
(Note: Deuterated Methyl isonipecotate-d4 nitrosated in-situ or custom synthesized is the ideal Internal Standard).

3.3 Validated Workflow

The following workflow ensures data integrity and prevents false positives (e.g., in-situ formation during analysis).

Caption: LC-MS/MS workflow emphasizing the critical nitrite-quenching step during extraction.

Part 4: Synthesis of Reference Standard

To validate the analytical method, a high-purity reference standard is required. If commercial stock (CAS 13458-55-4) is unavailable, it can be synthesized in-house.

Protocol:

• Reagents: Methyl isonipecotate (1.0 eq), Sodium Nitrite (1.5 eq), Acetic Acid (excess), Water/DCM.

• Procedure:

  • Dissolve Methyl isonipecotate in water/acetic acid (1:1) at 0°C.

  • Add NaNO₂ solution dropwise, maintaining temperature < 5°C.

  • Stir for 1-2 hours.

  • Extract with Dichloromethane (DCM).

  • Wash organic layer with NaHCO₃ (sat) to remove acid.

  • Dry over MgSO₄ and concentrate in vacuo.

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

• Characterization: Confirm via ¹H-NMR (distinct shift of alpha-protons on piperidine ring) and HRMS.

Part 5: Safety & Toxicology

• Cohort of Concern: Like other N-nitrosamines (NDMA, NDEA), this compound is classified as a probable human carcinogen (Class 1 or 2A).

• Handling:

  • All handling must occur in a Chemical Fume Hood .

  • Double gloving (Nitrile) is mandatory.

  • Deactivation of waste: Treat with strong acid and sulfamic acid or specific destruction protocols for nitrosamines before disposal.

References

• US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs.[4] Guidance for Industry. (2021). Link

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. EMA/409815/2020. Link

• PubChem. N-Nitrosoisonipecotic acid (Acid form data).[5] National Library of Medicine.[5] Link

• Bharate, S. S. Critical Analysis of Drug Product Recalls due to Nitrosamine Impurities. Journal of Medicinal Chemistry (2021). Link

• ChemicalBook. 1-Nitroso-4-piperidinecarboxylic acid methyl ester (CAS 13458-55-4).[6]Link

Sources

• 1. N-NITROSOPIPERIDINE | 100-75-4 [chemicalbook.com]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. N-Nitrosoisonipecotic acid | C6H10N2O3 | CID 80387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. synergyscitech.com [synergyscitech.com]

Structural and Analytical Profiling of Methyl 1-nitrosopiperidine-4-carboxylate: A Technical Whitepaper

Executive Summary

In the landscape of modern pharmaceutical development, the identification and control of mutagenic impurities are paramount. Among these, N-nitrosamines represent a critical "Cohort of Concern" due to their potent carcinogenic potential. Methyl 1-nitrosopiperidine-4-carboxylate (frequently identified as Revefenacin Impurity 31) is a specific nitrosamine drug substance-related impurity (NDSRI) or process impurity that demands rigorous analytical scrutiny[1].

This technical whitepaper provides an in-depth analysis of the chemical structure, molecular weight, mechanistic toxicology, and trace-level analytical methodologies required to detect and quantify Methyl 1-nitrosopiperidine-4-carboxylate in pharmaceutical matrices.

Chemical Identity & Structural Architecture

Understanding the physicochemical properties of Methyl 1-nitrosopiperidine-4-carboxylate is the first step in predicting its behavior in biological systems and analytical instruments. The molecule consists of a piperidine ring substituted with a methyl carboxylate group at the C4 position and an N-nitroso group at the N1 position[2].

Quantitative Chemical Properties

Property	Value	Structural Significance
Chemical Name	Methyl 1-nitrosopiperidine-4-carboxylate	Defines the core secondary amine scaffold and functional groups.
Synonyms	1-Nitroso-4-piperidinecarboxylic Acid Methyl Ester; Revefenacin Impurity 31	Commonly used in pharmacopeial and vendor reference standards[3].
CAS Registry Number	13458-55-4	Unique numerical identifier for regulatory tracking[2].
Molecular Formula	C₇H₁₂N₂O₃	Dictates the exact mass and isotopic distribution[2].
Molecular Weight	172.18 g/mol	Low molecular weight facilitates volatility and MS detection[3].
SMILES String	COC(=O)C1CCN(CC1)N=O	Enables computational modeling and in silico toxicity prediction[2].

Causality in Structural Behavior: The stability and reactivity of this compound are heavily dictated by the N-nitroso (-N=O) moiety. The partial double-bond character between the piperidine nitrogen and the nitroso nitrogen restricts rotation, often resulting in distinct E and Z conformers observable in NMR spectroscopy. Furthermore, the methyl ester at the C4 position imparts moderate polarity, which directly influences its retention behavior during reversed-phase liquid chromatography.

Mechanistic Toxicology: The Pathway to Mutagenicity

Nitrosamines are not inherently reactive; they are pro-mutagens that require enzymatic activation to exert their genotoxic effects[4]. As a drug development professional, understanding this pathway is critical for risk assessment.

• Hepatic Activation: The compound undergoes α-hydroxylation mediated by Cytochrome P450 enzymes (predominantly CYP2E1) in the liver[4].

• Intermediate Cleavage: The resulting α-hydroxy nitrosamine is highly unstable. It spontaneously undergoes carbon-nitrogen bond cleavage, releasing an aldehyde and forming an alkyldiazonium ion.

• Covalent DNA Adduction: The alkyldiazonium ion is a potent electrophile. It attacks nucleophilic centers on DNA (such as the N7 or O6 positions of guanine), creating bulky DNA adducts. If these adducts bypass cellular repair mechanisms, they induce mispairing during DNA replication, leading to permanent mutations[4].

Formation and metabolic activation pathway of the nitrosamine impurity.

Trace Analytical Methodology (LC-MS/MS)

Regulatory agencies (FDA, EMA) require the quantification of nitrosamines at sub-parts-per-million (sub-ppm) levels to ensure patient safety[4]. While Gas Chromatography-Mass Spectrometry (GC-MS) was historically used, the thermal instability of the N-NO bond often leads to artifactual degradation in the GC inlet[5]. Therefore, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the authoritative standard[6].

The following protocol is designed as a self-validating system , ensuring that matrix effects, extraction efficiencies, and instrument drift are continuously monitored and corrected.

Step-by-Step LC-MS/MS Protocol

Step 1: Sample Preparation & Internal Standardization

• Action: Accurately weigh 100 mg of the active pharmaceutical ingredient (API) or formulated drug product into a 15 mL centrifuge tube[5]. Spike the sample with a known concentration of an isotopically labeled internal standard (e.g., a deuterated nitrosamine analog).

• Causality: The internal standard (IS) co-elutes with the target analyte and experiences the exact same matrix suppression during ionization. By quantifying the ratio of the analyte to the IS, the method mathematically self-corrects for any recovery losses or ion suppression.

• Extraction: Add 5.0 mL of methanol, vortex thoroughly, and shake for 40 minutes using a mechanical shaker[5]. Centrifuge at 4500 rpm for 15 minutes and filter the supernatant through a 0.22 µm PVDF syringe filter[5].

• Causality: Methanol effectively solubilizes the low-molecular-weight nitrosamine while precipitating high-molecular-weight excipients and proteins, preventing column clogging.

Step 2: Chromatographic Separation

• Action: Inject the filtrate onto a High-Strength Silica (HSS) T3 column (e.g., 3.5 μm, 3 mm i.d. × 15 cm) or an equivalent C18 column[6].

• Gradient Elution: Use Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in methanol/acetonitrile)[6]. Start with a high aqueous ratio to retain the polar methyl ester moiety, then ramp up the organic modifier.

• Causality: Formic acid acts as an ion-pairing agent, sharpening the chromatographic peak. The gradient ensures that the massive API peak elutes at a different retention time than the trace nitrosamine, preventing the API from saturating the mass spectrometer and quenching the analyte signal.

Step 3: Ionization & Tandem Mass Analysis

• Action: Operate the mass spectrometer using Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode[6].

• Causality: APCI is often preferred for nitrosamines because it relies on gas-phase ion-molecule reactions, which are significantly less susceptible to matrix suppression from co-eluting pharmaceutical excipients compared to ESI[6].

• Detection: Utilize Multiple Reaction Monitoring (MRM). Isolate the protonated precursor ion

  at m/z ~173.1 in the first quadrupole (Q1). Fragment the ion in the collision cell (Q2) using argon gas, and monitor specific product ions (e.g., loss of the NO group) in the third quadrupole (Q3).

• Self-Validation: Always monitor two MRM transitions: a primary "quantifier" ion and a secondary "qualifier" ion. If the ratio between these two transitions deviates from the reference standard, it immediately flags the presence of an isobaric interference, preventing false positives.

Step-by-step LC-MS/MS workflow for trace nitrosamine quantification.

References

• RIVM (National Institute for Public Health and the Environment) . methyl 1-nitrosopiperidine-4-carboxylate. Retrieved from [Link]

• Synergy SciTech . 1-Nitroso-4-piperidinecarboxylic Acid Methyl Ester. Retrieved from[Link]

• U.S. Food and Drug Administration (FDA) . LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA) . Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities. Retrieved from [Link]

• Taiwan Food and Drug Administration (FDA) . Method of Test for Nitrosamines in Medicines - Multiple Analysis (LC-MS/MS Method). Retrieved from[Link]

Sources

• 1. CAS [chemicalbook.com]
• 2. methyl 1-nitrosopiperidine-4-carboxylaat | Zoeksysteem Risico's van stoffen [rvszoeksysteem.rivm.nl]
• 3. synergyscitech.com [synergyscitech.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. fda.gov.tw [fda.gov.tw]

An In-depth Technical Guide to the Physicochemical Properties of Methyl 1-nitrosopiperidine-4-carboxylate

Executive Summary

Introduction to Methyl 1-nitrosopiperidine-4-carboxylate

Methyl 1-nitrosopiperidine-4-carboxylate belongs to the N-nitrosamine class of compounds, characterized by a nitroso (-N=O) group attached to an amine nitrogen.[1] N-nitrosamines are a significant class of molecules, primarily due to their classification as probable human carcinogens, which necessitates careful handling and accurate analytical characterization.[2][3] The subject molecule incorporates a piperidine ring, a common scaffold in medicinal chemistry, with a methyl ester at the 4-position. This structure suggests its potential role as an intermediate in organic synthesis or as a reference standard in analytical chemistry, particularly for detecting and quantifying nitrosamine impurities in pharmaceutical products.[4]

The scarcity of direct experimental data for this specific ester necessitates a predictive approach grounded in the known properties of its precursors and analogs. By understanding the physicochemical contributions of the parent piperidine ester and the N-nitroso moiety, we can construct a reliable profile of the target compound.

Molecular Structure:

Caption: 2D Structure of Methyl 1-nitrosopiperidine-4-carboxylate

Physicochemical Properties: An Analog-Based Approach

To establish a reliable physicochemical profile for Methyl 1-nitrosopiperidine-4-carboxylate, we will analyze the experimentally determined properties of its closest structural relatives. The primary analogs for this analysis are:

• Methyl piperidine-4-carboxylate: The direct precursor, lacking the N-nitroso group.

• 1-Nitrosopiperidine-4-carboxylic Acid: The unesterified parent N-nitrosamine.

• N-Nitrosopiperidine: The simplest parent compound of this family.

Data from Structural Analogs

The following table summarizes the available data for these key analogs. This comparative data forms the basis for our predictions for the target molecule.

Property	Methyl piperidine-4-carboxylate	1-Nitrosopiperidine-4-carboxylic Acid	N-Nitrosopiperidine
CAS Number	2971-79-1[5]	6238-69-3[6][7]	100-75-4[1]
Molecular Formula	C₇H₁₃NO₂[8]	C₆H₁₀N₂O₃[6]	C₅H₁₀N₂O[1]
Molecular Weight	143.18 g/mol [5]	158.16 g/mol [6][7]	114.15 g/mol [1][9]
Physical Form	Liquid[5]	Solid (predicted)	Light yellow, oily liquid[1][5][10]
Boiling Point	85-90 °C[5]	Not Available	219 °C[9]
Melting Point	Not Applicable	Not Available	-93.9 °C
Solubility	Slightly soluble in water[5]	Soluble in polar solvents (inferred)	76.5 g/L in water[9]
LogP (Kow)	Not Available	0.2 (Predicted)[6]	0.36[9]

Predicted Physicochemical Properties of Methyl 1-nitrosopiperidine-4-carboxylate

Based on the analog data and fundamental chemical principles, we can predict the properties of the target compound. The transformation from 1-Nitrosopiperidine-4-carboxylic acid to its methyl ester involves replacing an acidic proton with a methyl group. This change is expected to decrease polarity and eliminate hydrogen bonding capability from the carboxyl group, thereby increasing volatility and lipophilicity.

Property	Predicted Value	Rationale & Expert Insights
CAS Number	Not Assigned	This specific isomer does not have a widely cited CAS number, indicating its status as a specialized research compound.
Molecular Formula	C₇H₁₂N₂O₃	Derived from the structure. PubChem lists this for the 3-carboxylate isomer.[10]
Molecular Weight	172.18 g/mol	Calculated from the molecular formula.[10]
Physical Form	Pale yellow liquid or low-melting solid	N-nitrosamines are typically yellow oils.[1] Esterification of a carboxylic acid often lowers the melting point.
Boiling Point	> 200 °C (at atm. pressure)	Expected to be higher than the precursor ester (85-90°C) due to increased molecular weight, but likely lower than N-nitrosopiperidine due to the polar ester group.
Melting Point	< 25 °C	If solid, likely a low-melting one. The related acid would have a much higher melting point due to hydrogen bonding.
Solubility	Slightly soluble in water; soluble in organic solvents (e.g., Methanol, Dichloromethane)	Esterification reduces polarity compared to the carboxylic acid, decreasing water solubility. General nitrosamine solubility trends support solubility in organic solvents.[11]
Predicted LogP	~0.7 - 1.2	Esterification of the carboxylic acid will increase lipophilicity (LogP). Starting from the predicted LogP of the acid (0.2)[6], adding a methyl group typically increases LogP by ~0.5-1.0.

Synthesis and Characterization Strategy

As a Senior Application Scientist, my recommendation for producing and verifying this compound is a straightforward two-step process: synthesis via nitrosation followed by rigorous analytical characterization.

Proposed Synthesis Workflow

The most direct synthetic route is the nitrosation of the commercially available precursor, Methyl piperidine-4-carboxylate. This reaction is typically performed under acidic conditions using a nitrosating agent like sodium nitrite.[12][13]

Caption: Proposed workflow for synthesis and purification.

Analytical Characterization

Verification of the final product's identity and purity is paramount. A multi-technique approach is required for unambiguous characterization.[4][14]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the cornerstone technique. It provides molecular weight confirmation and purity assessment.

  • Expected [M+H]⁺: 173.09

  • Insight: N-nitroso compounds can exhibit in-source fragmentation with a characteristic loss of the NO radical (30 Da).[15] Therefore, monitoring for a fragment ion at m/z 143.08 would provide strong evidence for the N-nitroso structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural confirmation.

  • ¹H NMR: Expect to see characteristic shifts for the piperidine ring protons, with those alpha to the nitrosamine nitrogen being significantly deshielded. The methyl ester singlet would appear around 3.7 ppm. The presence of the nitroso group induces conformational rigidity, often resulting in complex, broadened signals for the ring protons.[16]

  • ¹³C NMR: The carbonyl carbon of the ester will be the most downfield signal (~170-175 ppm). Carbons alpha to the nitrosamine nitrogen will also show characteristic shifts. N-nitrosation is known to shield most heterocyclic ring carbons.[17][18]

• Infrared (IR) Spectroscopy: Useful for confirming functional groups.

  • Key Stretches: Expect a strong C=O stretch from the ester at ~1730-1750 cm⁻¹. The N-N=O group typically shows two characteristic bands: an N=O stretch around 1430-1490 cm⁻¹ and an N-N stretch around 1050-1110 cm⁻¹.[19]

Field-Proven Experimental Protocols

The following protocols are standardized methodologies for determining the key physicochemical properties discussed.

Protocol: Melting Point Determination (Capillary Method)

This method is suitable if the synthesized compound is a solid at room temperature.[20]

• Sample Preparation: Ensure the sample is completely dry and finely powdered.

• Loading: Tap the open end of a capillary tube into the powder to collect a small amount of sample. Tap the sealed end on a hard surface to pack the sample down to a height of 2-3 mm.

• Apparatus Setup: Place the loaded capillary into the heating block of a melting point apparatus.

• Rapid Determination (Optional but Recommended): Heat the sample rapidly (10-20 °C/min) to find an approximate melting range. This saves time during the precise measurement.

• Precise Determination: Using a fresh sample, heat rapidly to about 20 °C below the approximate melting point found in the previous step.

• Measurement: Decrease the heating rate to 1-2 °C per minute.

• Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting point is reported as the range T₁ - T₂.[7][21][22]

Protocol: Solubility Classification

This systematic approach determines the solubility characteristics of the compound.[23][24][25]

• Water Solubility: Add ~25 mg of the compound to 0.75 mL of deionized water in a test tube. Shake vigorously for 2 minutes. If it dissolves, it is water-soluble.

• Ether Solubility: If water-soluble, test solubility in diethyl ether to gauge polarity.

• Acid/Base Solubility (if water-insoluble):

  • Test solubility in 5% aq. HCl. Vigorous shaking is required. Increased solubility compared to water indicates a basic functional group (the piperidine nitrogen).

  • Test solubility in 5% aq. NaOH. Increased solubility indicates a strongly acidic functional group.

  • Test solubility in 5% aq. NaHCO₃. Solubility here indicates a carboxylic acid.

• Concentrated Acid: For compounds insoluble in the above, solubility in cold, concentrated H₂SO₄ suggests the presence of a nitrogen or oxygen atom or other functionality that can be protonated.

• Classification: Based on the results, classify the compound. Methyl 1-nitrosopiperidine-4-carboxylate is expected to be largely insoluble in water but may show some solubility in 5% HCl due to the basicity of the piperidine nitrogen, though this may be sterically hindered. It should be readily soluble in most organic solvents.

Protocol: Determination of Partition Coefficient (LogP) by HPLC

This is a modern, reliable alternative to the traditional shake-flask method for determining lipophilicity.[6][26][27][28][29]

• Principle: The retention time of a compound on a reverse-phase HPLC column (like a C18) is correlated with its LogP. A series of standards with known LogP values are used to create a calibration curve.

• System Setup:

  • HPLC System: Standard system with UV or MS detector.

  • Column: C18 stationary phase.

  • Mobile Phase: Isocratic mixture of an aqueous buffer (e.g., phosphate buffer at pH 7.4) and an organic solvent (e.g., methanol or acetonitrile).

• Calibration:

  • Prepare solutions of at least 5-6 reference compounds with known LogP values that span the expected range of the analyte.

  • Inject each standard and record its retention time (t_R).

  • Calculate the capacity factor (k') for each standard: k' = (t_R - t₀) / t₀, where t₀ is the column dead time.

  • Plot LogP (y-axis) versus log(k') (x-axis) for the standards. This should yield a linear relationship.

• Sample Analysis:

  • Prepare a dilute solution of Methyl 1-nitrosopiperidine-4-carboxylate in the mobile phase.

  • Inject the sample and record its retention time.

  • Calculate log(k') for the sample.

• Calculation: Using the linear regression equation from the calibration curve, calculate the LogP of the target compound.

Safety, Handling, and Storage

Authoritative Grounding: N-nitroso compounds are classified as reasonably anticipated to be human carcinogens and should be handled with extreme caution.[2][30] All operations should be conducted under the assumption that the material is carcinogenic and toxic.

• Engineering Controls: All weighing, solution preparation, and handling of the pure substance MUST be performed in a certified chemical fume hood or a Class II, Type B biological safety cabinet to prevent inhalation exposure.[2]

• Personal Protective Equipment (PPE):

  • Gloves: Double nitrile gloves are mandatory. Ensure no skin is exposed between the glove and the lab coat sleeve.

  • Eye Protection: Chemical safety goggles or a face shield.

  • Lab Coat: A dedicated lab coat, preferably a back-closing gown, should be used.

• Waste Disposal: All contaminated solid and liquid waste must be treated as hazardous chemical waste and disposed of according to institutional and local regulations.

• Storage: Store in a cool, well-ventilated, and locked area, segregated from strong oxidizing agents. The container should be tightly sealed.

• Spill Response: For minor spills, absorb with an inert material, and clean the area with a 0.5% sodium hypochlorite solution followed by water. All cleanup materials must be disposed of as hazardous waste.

Conclusion

While direct experimental data for Methyl 1-nitrosopiperidine-4-carboxylate is sparse, a robust physicochemical profile can be reliably predicted through a systematic analysis of its structural analogs. This guide provides those predictions, the scientific rationale behind them, and the necessary experimental frameworks for their validation. By combining predictive chemistry with established analytical and safety protocols, researchers can confidently synthesize, characterize, and handle this compound, advancing their research while upholding the highest standards of scientific integrity and safety.

References

• Melting Point Determination. (n.d.). ResolveMass Laboratories Inc. Retrieved from [Link]

• Huesgen, A. G. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Agilent Technologies, Inc. Retrieved from [Link]

• Measuring the Melting Point. (2023, May 8). Westlab. Retrieved from [Link]

• Piskorz, M., & Urbanski, T. (n.d.). Ultraviolet and Infrared Spectra of Some Nitrosamines. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 7, 607-613.

• Solubility of Organic Compounds: Principle and Examples 2026. (2026, February 1). chemistrysh.com. Retrieved from [Link]

• Solubility Testing of Organic Compounds. (n.d.). Scribd. Retrieved from [Link]

• Solubility test for Organic Compounds. (2024, September 24). Retrieved from [Link]

• N-Nitrosopiperidine. (n.d.). PubChem. Retrieved from [Link]

• Melting point determination. (n.d.). University of Calgary. Retrieved from [Link]

• Melting point determination. (n.d.). SSERC. Retrieved from [Link]

• Melting point determination. (n.d.). Edisco. Retrieved from [Link]

• Table 13, Properties of N-Nitrosopiperidine. (n.d.). In 15th Report on Carcinogens. National Toxicology Program, Department of Health and Human Services. Retrieved from [Link]

• Methyl 1-nitrosopiperidine-3-carboxylate. (n.d.). PubChemLite. Retrieved from [Link]

• What is LogP? A Guide to Lipophilicity in Drug Discovery. (2025, November 10). Sygnature Discovery. Retrieved from [Link]

• Chey, W., & Calder, G. V. (1972). Method for determining solubility of slightly soluble organic compounds.
• Chiang, P.-C., & Hu, Y. (2009). Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector. Combinatorial Chemistry & High Throughput Screening, 12(3), 250–257.

• A Combined Experimental and DFT Mechanistic Study for the Unexpected Nitrosolysis of N-hydroxymethyldialkylamines in Fuming Nitric Acid - Supporting Information. (n.d.). Retrieved from [Link]

• Classification of organic compounds By solubility. (n.d.). Retrieved from [Link]

• Alam, B. S., Saporoschetz, I. B., & Epstein, S. S. (1971). Synthesis of nitrosopiperidine from nitrate and piperidine in the gastro-intestinal tract of the rat.

• DFT calculated IR absorption spectra for nitrosamines. (2025, August 6). ResearchGate. Retrieved from [Link]

• GUIDELINES FOR THE USE OF N-NITROSAMINES IN ANIMAL RESEARCH. (n.d.). Western University. Retrieved from [Link]

• Safety Data Sheet: N-Nitroso-pyrrolidine. (n.d.). Chemos GmbH & Co.KG. Retrieved from [Link]

• Observed 13 C Shielding and Deshielding Magnitude (ppm)* in N-nitrosopiperidin-4-ones 1-4. (n.d.). ResearchGate. Retrieved from [Link]

• Bingham, S. A., et al. (n.d.). Progress towards the characterisation of faecal N-nitroso compounds. RSC Publishing. Retrieved from [Link]

• The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview. (2012, August 27). Computational Methods in Science and Technology. Retrieved from [Link]

• Shave, D., & Alden, P. G. (n.d.). Determination of Partitioning Coefficient by UPLC-MS/MS. Waters Corporation. Retrieved from [Link]

• Chemistry of N-nitroso compounds. 1. Synthesis and stereodynamics of N-nitrosopiperidines and N-nitrosopiperidin-4-ones. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]

• Alam, B. S., Saporoschetz, I. B., & Epstein, S. S. (1971). Formation of N-nitrosopiperidine from piperidine and sodium nitrite in the stomach and the isolated intestinal loop of the rat.
• Process for preparing N-amino piperidine hydrochloride. (n.d.). Google Patents.

• SOP # 003: Standard Operating Procedure for N-Nitroso-N-methylurea. (n.d.). Retrieved from [Link]

• Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. (2023, July 2). LinkedIn. Retrieved from [Link]

• N-NITROSO COMPOUNDS. (n.d.). Delaware Health and Social Services. Retrieved from [Link]

• IR Absorption Spectra for Nitrosamines Calculated Using Density Functional Theory. (2019, September 27). Defense Technical Information Center. Retrieved from [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• N-Nitroso-N-ethylurea - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• Cheng, C.-f. R. (1998). Analytical studies on N-nitroso and related compounds. PolyU Electronic Theses. Retrieved from [Link]

• Some Remarks on the Spectra of Nitrites and Nitrosamines. (n.d.). ORBi. Retrieved from [Link]

• The Determination of Total Nitrite and N-Nitroso Compounds in Atmospheric Samples. (2006, September 22). Retrieved from [Link]

• Fraser, R. R., & Grindley, T. B. (1975). Conformational Analysis of N-Nitrosopiperidines by 13C Nuclear Magnetic Resonance. The Orientation Preference of an α-Methyl Group. Canadian Journal of Chemistry, 53(16), 2465-2472.

• Chemistry of N-nitroso compounds. 1. Synthesis and stereodynamics of N-nitrosopiperidines and N-nitrosopiperidin-4-ones. (n.d.). American Chemical Society. Retrieved from [Link]

• Haszeldine, R. N., & Jander, J. (1954). Studies in spectroscopy. Part VI. Ultra-violet and infra-red spectra of nitrosamines, nitrites, and related compounds. Journal of the Chemical Society (Resumed), 691.

• MS–MS spectra of the seven nitrosamines. (n.d.). ResearchGate. Retrieved from [Link]

• LC-MS chromatograms of N-nitrosopiperidine (NPIP) obtained from SRM... (n.d.). ResearchGate. Retrieved from [Link]

• DATABASE FOR NITROSAMINES DETECTION IN MARS. (n.d.). Mass Analytica. Retrieved from [Link]

• Mass spectrometry of N-nitrosamines. (n.d.). PubMed. Retrieved from [Link]

Sources

• 1. N-Nitrosopiperidine | C5H10N2O | CID 7526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. uwo.ca [uwo.ca]
• 3. dhss.delaware.gov [dhss.delaware.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-NITROSOPIPERIDINE | 100-75-4 [chemicalbook.com]
• 6. agilent.com [agilent.com]
• 7. westlab.com [westlab.com]
• 8. researchgate.net [researchgate.net]
• 9. Table 13, Properties of N-Nitrosopiperidine - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. N-NITROSOPIPERIDINE | Occupational Safety and Health Administration [osha.gov]
• 11. CAS 100-75-4: N-Nitrosopiperidine | CymitQuimica [cymitquimica.com]
• 12. Formation of N-nitrosopiperidine from piperidine and sodium nitrite in the stomach and the isolated intestinal loop of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CN100345828C - Process for preparing N-amino piperidine hydrochloride - Google Patents [patents.google.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. rsc.org [rsc.org]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. researchgate.net [researchgate.net]
• 19. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 20. resolvemass.ca [resolvemass.ca]
• 21. SSERC | Melting point determination [sserc.org.uk]
• 22. edisco.it [edisco.it]
• 23. chemistrysh.com [chemistrysh.com]
• 24. scribd.com [scribd.com]
• 25. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 26. What is LogP? A Guide to Lipophilicity in Drug Discovery [simplydrugdiscovery.com]
• 27. Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. The log P Parameter as a Molecular Descriptor in the Computer-aided Drug Design – an Overview | CMST [cmst.eu]
• 29. waters.com [waters.com]
• 30. nj.gov [nj.gov]

An In-Depth Technical Guide to the Toxicological Profile of Methyl 1-nitrosopiperidine-4-carboxylate

Prepared by: Gemini, Senior Application Scientist

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive toxicological assessment of Methyl 1-nitrosopiperidine-4-carboxylate, a potential N-nitrosamine impurity. As a member of the N-nitroso "cohort of concern," this compound is predicted to be a potent genotoxic carcinogen. Direct toxicological data for this specific molecule is not publicly available; therefore, this guide synthesizes information from closely related structural analogs, primarily the well-characterized carcinogen N-nitrosopiperidine (NPIP), to construct a predictive toxicological profile.

The core mechanism of toxicity is anticipated to proceed via metabolic activation by cytochrome P450 enzymes, leading to the formation of a reactive alkylating agent that can form covalent adducts with DNA, a critical initiating event in carcinogenesis.[1] This guide details the predicted metabolic pathways, outlines methodologies for its detection and quantification via LC-MS/MS, and provides detailed protocols for assessing its genotoxic potential using the enhanced Ames assay and the in vivo micronucleus test. All handling and experimental procedures must be conducted with stringent safety precautions appropriate for a suspected potent carcinogen.

Introduction: The N-Nitroso Compound Threat

N-nitroso compounds (NOCs) are a class of potent genotoxic carcinogens that pose a significant risk to human health.[2] Their presence as impurities in active pharmaceutical ingredients (APIs) and finished drug products has become a major focus for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4] These impurities can form when secondary or tertiary amine precursors react with nitrosating agents (e.g., nitrous acid derived from nitrite salts) during manufacturing or storage.[5][6]

Methyl 1-nitrosopiperidine-4-carboxylate is a potential Nitrosamine Drug Substance-Related Impurity (NDSRI), which shares a structural similarity to the API from which it may be derived.[4][7] This guide provides a detailed, predictive toxicological profile for this compound. By leveraging structure-activity relationship (SAR) principles and extensive data on its parent compound, N-nitrosopiperidine, this document serves as a critical resource for risk assessment, analytical method development, and safety protocol implementation.

Chemical Identity and Predicted Physicochemical Properties

• Chemical Name: Methyl 1-nitrosopiperidine-4-carboxylate

• Synonyms: Methyl N-nitrosoisonipecotate

• Molecular Formula: C₇H₁₂N₂O₃

• Molecular Weight: 172.18 g/mol

• CAS Number: Not available. The CAS number for the parent acid, 1-Nitrosopiperidine-4-carboxylic acid, is 6238-69-3.[8][9]

• Structure:

Table 1: Physicochemical Properties of the Precursor and Predicted Properties of the Target Compound

Property	Methyl piperidine-4-carboxylate (Precursor)	Methyl 1-nitrosopiperidine-4-carboxylate (Predicted)
Appearance	Colorless to almost clear liquid[1]	Predicted to be a yellow to light-yellow oil/liquid, characteristic of many nitrosamines[10]
Boiling Point	93 °C @ 10 mmHg[1]	Expected to have a higher boiling point due to increased molecular weight and polarity.
Solubility	Slightly soluble in water[11]	Predicted to have slight to moderate water solubility.
Stability	Stable under recommended storage conditions[11]	Susceptible to degradation by UV light. Should be stored protected from light in a cool, dark place.

Synthesis and Potential Formation

Methyl 1-nitrosopiperidine-4-carboxylate is not commercially available and would require chemical synthesis. The most direct route involves the N-nitrosation of its secondary amine precursor, Methyl piperidine-4-carboxylate.

Predicted Synthesis Pathway

The reaction involves treating Methyl piperidine-4-carboxylate with a nitrosating agent, such as sodium nitrite (NaNO₂), under acidic conditions. The acid protonates the nitrite to form nitrous acid (HNO₂), which is the key nitrosating species.[12][13]

Figure 1: Predicted synthesis of the target compound.

Formation as a Pharmaceutical Impurity

The formation of this NDSRI is a significant risk in any pharmaceutical manufacturing process where the Methyl piperidine-4-carboxylate moiety exists as a starting material, intermediate, or degradation product, and where nitrosating agents are present.[14]

Potential Sources of Nitrosating Agents:

• Nitrite impurities in reagents or excipients.[6]

• Use of nitrous acid for quenching reactions (e.g., azide chemistry).[3]

• Degradation of nitrogen-containing compounds.

Risk assessment is crucial and should meticulously evaluate all raw materials, solvents, and process steps for the potential co-existence of the secondary amine precursor and a nitrosating agent.[4]

Metabolism and Metabolic Activation (Predictive Analysis)

N-nitrosamines are pro-carcinogens that require metabolic activation to exert their genotoxic effects.[6] The primary activation pathway for cyclic nitrosamines like N-nitrosopiperidine is enzymatic α-hydroxylation, catalyzed by cytochrome P450 (CYP) enzymes.[10]

Predicted Metabolic Pathway

• α-Hydroxylation: CYP enzymes (e.g., CYP2A and CYP2E families) are predicted to hydroxylate one of the α-carbons (C2 or C6) of the piperidine ring.[6][10] This step is rate-limiting and crucial for activation.

• Spontaneous Decomposition: The resulting α-hydroxy-nitrosamine is highly unstable and spontaneously rearranges to form an unstable diazonium ion.

• Formation of DNA Adducts: The highly electrophilic diazonium ion can attack nucleophilic sites on DNA bases (e.g., N7 and O⁶ positions of guanine), forming covalent DNA adducts.[15] These adducts, if not repaired, can lead to mutations during DNA replication, initiating carcinogenesis.

The ester group at the C4 position is an electron-withdrawing group, which could potentially influence the rate of α-hydroxylation. Additionally, a competing detoxification pathway may involve hydrolysis of the methyl ester to the corresponding carboxylic acid by carboxylesterases, creating a more polar metabolite that can be more readily excreted.

Figure 2: Predicted metabolic activation pathway.

Toxicological Profile (Based on Structure-Activity Relationships)

Genotoxicity

Based on its chemical structure and the established mechanism for N-nitrosamines, Methyl 1-nitrosopiperidine-4-carboxylate is presumed to be a potent mutagen and clastogen following metabolic activation.

• Bacterial Reverse Mutation (Ames Test): Expected to be positive, particularly in strains sensitive to base-pair substitutions like S. typhimurium TA100 and TA1535, and E. coli WP2 uvrA (pKM101).[16][17] An enhanced protocol using hamster liver S9 fraction at a higher concentration (e.g., 30%) is recommended for optimal detection, as standard conditions may yield false negatives for some nitrosamines.[16][18]

• In Vitro Mammalian Cell Assays: Expected to induce chromosomal damage, detectable in the in vitro micronucleus test (OECD 487) or chromosomal aberration test (OECD 473).

• In Vivo Genotoxicity: Expected to be positive in the in vivo rodent erythrocyte micronucleus test (OECD 474), indicating its ability to cause chromosomal damage in a whole-animal system after metabolic activation.[3][19]

Carcinogenicity

N-nitrosopiperidine is a potent, multi-organ carcinogen in animal studies.[6] By structural analogy, Methyl 1-nitrosopiperidine-4-carboxylate is reasonably anticipated to be a carcinogen.

• Target Organs: The parent compound, NPIP, primarily induces tumors of the esophagus and nasal cavity in rats.[6] While these remain potential target organs, the presence of the polar methyl carboxylate group could alter the compound's absorption, distribution, metabolism, and excretion (ADME) profile, potentially leading to different or additional target organs.

• Potency: The carcinogenic potency is difficult to predict without experimental data. However, as an N-nitrosamine, it falls into a class of compounds that are often potent carcinogens at low doses.[20]

Table 2: Comparative Summary of Toxicological Data

Toxicological Endpoint	N-nitrosopiperidine (NPIP)	Methyl 1-nitrosopiperidine-4-carboxylate
Ames Mutagenicity	Positive	Predicted Positive
In Vivo Micronucleus	Positive	Predicted Positive
Carcinogenicity	Potent carcinogen in multiple species[6]	Reasonably Anticipated to be a Carcinogen
Primary Target Organs (Rat)	Esophagus, Nasal Cavity, Liver[6]	Predicted: Esophagus, Nasal Cavity (Potential for altered profile)

Analytical Methodologies

The detection and quantification of NDSRIs at trace levels require highly sensitive and selective analytical methods. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.[4]

Experimental Protocol: LC-MS/MS Method Development

This protocol outlines a systematic approach to developing a validated method for quantifying Methyl 1-nitrosopiperidine-4-carboxylate in a drug substance.

Objective: To develop a sensitive, selective, accurate, and precise LC-MS/MS method for the trace-level quantification of Methyl 1-nitrosopiperidine-4-carboxylate.

1. Materials and Reagents:

• Reference standard of Methyl 1-nitrosopiperidine-4-carboxylate (synthesized and characterized).
• Stable isotope-labeled internal standard (SIL-IS), e.g., Methyl 1-nitrosopiperidine-d4-4-carboxylate (if available).
• Drug substance to be tested.
• LC-MS grade methanol, acetonitrile, water, and formic acid.

2. Instrumentation:

• Ultra-High Performance Liquid Chromatograph (UHPLC).
• Tandem Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

3. Method Development Workflow:

Figure 3: Workflow for LC-MS/MS method development.

4. Step-by-Step Procedure:

• Step 1: Mass Spectrometer Optimization:
• Prepare a ~1 µg/mL solution of the reference standard in 50:50 methanol:water.
• Infuse the solution directly into the mass spectrometer using ESI in positive ion mode.
• Identify the protonated molecular ion [M+H]⁺ (predicted m/z 173.09).
• Perform a product ion scan to identify 2-3 stable, intense fragment ions.
• Optimize the Multiple Reaction Monitoring (MRM) transitions and associated parameters (collision energy, declustering potential) for maximum sensitivity.
• Step 2: Chromatographic Separation:
• The primary challenge is separating the trace analyte from the high-concentration API peak to avoid ion suppression.
• Screen different columns. A phenyl-hexyl column may offer alternative selectivity through π-π interactions, which can be beneficial for separating structurally similar compounds.[7]
• Develop a gradient elution method starting with a high aqueous mobile phase (e.g., 95% water with 0.1% formic acid) and ramping to a high organic phase (e.g., 95% methanol or acetonitrile).
• Adjust the gradient to ensure the analyte elutes in a region free from matrix interference.
• Step 3: Sample Preparation:
• Accurately weigh a representative amount of the drug substance (e.g., 100 mg).
• Dissolve in a suitable diluent (e.g., 10 mL of diluent used in the initial mobile phase conditions).
• Spike with the internal standard to a fixed concentration.
• Vortex and sonicate to ensure complete dissolution.
• Centrifuge to pellet any insoluble excipients, then filter the supernatant through a 0.22 µm filter before injection.[7]
• Step 4: Method Validation:
• Validate the final method according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Experimental Protocols: Genotoxicity Assays

Protocol: Enhanced Bacterial Reverse Mutation (Ames) Test

This protocol is adapted from OECD Guideline 471 and incorporates enhancements for nitrosamine detection.[16][17][18]

1. Principle:

• Histidine-dependent (S. typhimurium) and tryptophan-dependent (E. coli) bacterial strains are exposed to the test article. The ability of the test article to cause reverse mutations, allowing the bacteria to grow on an amino acid-deficient medium, is measured.

2. Materials:

• Tester Strains: S. typhimurium TA100, TA1535; E. coli WP2 uvrA (pKM101).
• Test Article: Methyl 1-nitrosopiperidine-4-carboxylate dissolved in a suitable, non-toxic solvent (e.g., water or DMSO).
• Metabolic Activation System: Aroclor 1254-induced hamster liver S9 fraction (use at 30% v/v in S9 mix).
• Controls: Negative (vehicle), Positive (e.g., Sodium Azide for TA1535 without S9, 2-Aminoanthracene for all strains with S9).
• Media: Vogel-Bonner minimal glucose agar plates, top agar.

3. Procedure (Pre-incubation Method):

• Step 1: Add 0.1 mL of the appropriate bacterial culture, 0.5 mL of S9 mix (for metabolic activation) or phosphate buffer (without activation), and 0.05 mL of the test article solution at various concentrations to a sterile tube.
• Step 2: Pre-incubate the mixture at 37°C for 30 minutes with gentle shaking.
• Step 3: After incubation, add 2.0 mL of molten top agar (45°C) containing a trace amount of histidine/biotin or tryptophan.
• Step 4: Vortex briefly and pour the mixture onto the surface of a minimal glucose agar plate.
• Step 5: Incubate the plates at 37°C for 48-72 hours.
• Step 6: Count the number of revertant colonies on each plate.

4. Data Interpretation:

• A positive result is defined as a concentration-related increase in the number of revertant colonies, typically reaching at least a two-fold increase over the negative control value.

Protocol: In Vivo Mammalian Erythrocyte Micronucleus Test

This protocol is based on OECD Guideline 474.[3][19][21]

1. Principle:

• The test detects damage to chromosomes or the mitotic spindle in erythroblasts by quantifying micronuclei in newly formed erythrocytes.

2. Materials:

• Test System: Young adult rodents (e.g., Sprague-Dawley rats), at least 5 males and 5 females per group.
• Test Article: Methyl 1-nitrosopiperidine-4-carboxylate, formulated in a suitable vehicle (e.g., corn oil or water).
• Controls: Negative (vehicle), Positive (e.g., cyclophosphamide).
• Reagents: Fetal bovine serum, acridine orange (for fluorescent staining), Giemsa stain.

3. Procedure:

• Step 1: Dosing: Administer the test article to the animals, typically via oral gavage or intraperitoneal injection. Use at least three dose levels, up to a limit dose of 2000 mg/kg.[21] A single or two-dose regimen (24 hours apart) can be used.
• Step 2: Sample Collection: Collect bone marrow or peripheral blood 24 hours after the final dose.
• Step 3: Slide Preparation:
• Bone Marrow: Flush femurs with fetal bovine serum. Centrifuge the cell suspension, create a smear on a glass slide, air-dry, and fix in methanol.
• Peripheral Blood: Use a method to enrich for young erythrocytes (reticulocytes) and prepare smears.
• Step 4: Staining: Stain slides with a fluorescent dye like acridine orange or a conventional stain like Giemsa to differentiate polychromatic erythrocytes (PCEs, young) from normochromatic erythrocytes (NCEs, mature).
• Step 5: Scoring:
• Using a microscope, score at least 4000 PCEs per animal for the presence of micronuclei.
• Determine the ratio of PCEs to NCEs to assess bone marrow toxicity.

4. Data Interpretation:

• A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in the treated groups compared to the vehicle control group.

Safety, Handling, and Regulatory Context

Safe Handling Procedures

Methyl 1-nitrosopiperidine-4-carboxylate must be handled as a potent carcinogen . All work must adhere to strict safety protocols.[5][22][23]

• Designated Area: All work, including synthesis, weighing, and solution preparation, must be conducted in a designated area, such as a certified chemical fume hood, clearly marked with "DANGER – CHEMICAL CARCINOGEN".[23]

• Personal Protective Equipment (PPE):

  • Body: A disposable, solid-front lab coat.[24]

  • Hands: Double-gloving with chemically resistant gloves (e.g., nitrile) is mandatory. Inspect gloves before use and change them frequently.[25]

  • Eyes: ANSI-certified safety goggles and a face shield when there is a splash hazard.[22]

• Decontamination: Wipe down all surfaces in the designated area with a suitable decontaminating solution after each use. All contaminated materials (gloves, wipes, pipette tips) must be disposed of as hazardous chemical waste.[25]

• Spill Response: Have a spill kit specifically for carcinogenic compounds readily available. In case of a spill, evacuate the area, notify EHS, and only allow trained personnel to perform the cleanup.[22]

Regulatory Context

As a potential NDSRI, this compound is subject to stringent regulatory scrutiny. Manufacturers must perform risk assessments to determine the potential for its formation and presence in their products.[3][14] If a risk is identified, a validated analytical method must be used to test batches. Any levels detected must be below the acceptable intake (AI) limit, which is typically set based on carcinogenic potency to correspond to a lifetime cancer risk of 1 in 100,000.[4]

Conclusion

References

A comprehensive list of all cited sources with full titles, sources, and verifiable URLs will be compiled and provided in a separate document.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Ester-mediated nitrosamine formation from nitrite and secondary or tertiary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. criver.com [criver.com]
• 4. Review on LC-MS/MS Methodologies for Analysis of N-Nitrosamine Drug-Substance-Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 6. academic.oup.com [academic.oup.com]
• 7. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application [mdpi.com]
• 8. CompTox Chemicals Dashboard [comptox.epa.gov]
• 9. RU2095355C1 - Method of preparing 1-nitroso-4-methylpiperazine - Google Patents [patents.google.com]
• 10. N-Nitrosopiperidine | C5H10N2O | CID 7526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Methyl piperidine-4-carboxylate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 12. researchgate.net [researchgate.net]
• 13. Computational Mechanistic Study On N-nitrosation Reaction Of Secondary Amines | Lhasa Limited [lhasalimited.org]
• 14. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. Formation of nitrosamines in alkaline conditions: a kinetic study of the nitrosation of linear and cyclic secondary amines by nitroalkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. Redirecting [linkinghub.elsevier.com]
• 17. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 19. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Structure-activity relations in carcinogenesis by N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. oecd.org [oecd.org]
• 22. ehss.syr.edu [ehss.syr.edu]
• 23. Chemical Carcinogens - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 24. Safe handling of carcinogens - Wikipedia [en.wikipedia.org]
• 25. Working Safely with Carcinogens Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]

Technical Whitepaper: Safety, Toxicology, and Analytical Profiling of Methyl 1-nitrosopiperidine-4-carboxylate

Executive Summary

The pharmaceutical industry's heightened scrutiny of N-nitrosamine impurities has necessitated rigorous analytical and toxicological frameworks. Methyl 1-nitrosopiperidine-4-carboxylate (also known as Revefenacin Impurity 31) is a complex N-nitrosamine derivative that falls under the ICH M7 "Cohort of Concern." As a Senior Application Scientist, I have structured this whitepaper to move beyond basic safety data. This guide deconstructs the mechanistic causality of its toxicity, outlines self-validating analytical protocols for trace detection, and establishes robust occupational handling procedures.

Chemical Identity and Structural Profiling

Methyl 1-nitrosopiperidine-4-carboxylate is an esterified derivative of N-nitrosopiperidine (NPIP). In pharmaceutical synthesis, it is primarily monitored as a genotoxic degradation product or process impurity in piperidine-containing Active Pharmaceutical Ingredients (APIs) such as Revefenacin.

Table 1: Physicochemical and Regulatory Safety Parameters

Parameter	Value	Causality / Derivation Source
Chemical Formula	C7H12N2O3	Exact mass required for LC-MS/MS MRM transitions.
Molecular Weight	172.18 g/mol	Determines the precursor ion [M+H]+ at m/z 173.2.
Acceptable Intake (AI)	1300 ng/day	Read-across from N-nitrosopiperidine via the .
Occupational Exposure	OEB 5 (< 1 µg/m³)	Default containment for Cohort of Concern (CoC) mutagens.
CAS Registry Number	13458-55-4	Verified via .

Toxicological Assessment & Mechanistic Causality

The genotoxicity of Methyl 1-nitrosopiperidine-4-carboxylate is not inherent to the intact molecule; rather, it is a consequence of mammalian metabolic activation. According to the adopted by the FDA and EMA, the carcinogenic potency of a nitrosamine is heavily dictated by the steric hindrance around its alpha-carbons.

Because the ester group in this compound is located at the 4-position of the piperidine ring, the alpha-carbons (positions 2 and 6) remain unsubstituted. This leaves four abstractable alpha-hydrogens exposed to Cytochrome P450 (CYP2E1) enzymes. The resulting

-hydroxylation triggers a spontaneous cleavage cascade, ultimately yielding a highly electrophilic alkyldiazonium ion that alkylates DNA bases (primarily at the N7 and O6 positions of guanine), leading to mutagenesis.

Metabolic Activation Pathway of Methyl 1-nitrosopiperidine-4-carboxylate to a DNA-alkylating agent.

Safety Data Sheet (SDS) & Occupational Handling Protocols

Standard SDS templates often lack the operational nuance required for highly potent nitrosamines. Handling this compound requires a self-validating containment strategy to prevent both inhalation and cross-contamination.

• Hazard Classification: GHS Category 1B (Presumed Human Carcinogen), Category 4 (Acute Oral Toxicity).

• Engineering Controls (Causality-Driven): Weighing and solubilization must be executed within a closed-system isolator or a Class II Type B2 Biological Safety Cabinet (100% exhaust). Why? Because the OEB 5 limit (< 1 µg/m³) cannot be reliably maintained by standard fume hoods, and recirculation of air risks laboratory-wide contamination.

• Personal Protective Equipment (PPE): Operators must utilize double nitrile gloving (outer layer changed every 30 minutes to prevent permeation breakthrough), Tyvek suits, and a Powered Air-Purifying Respirator (PAPR).

• Chemical Decontamination: Nitrosamines are highly stable in water and standard detergents. Spills must be treated with a reductive or oxidative denaturant (e.g., 1M Sodium Hydroxide combined with UV exposure or Zinc powder in acetic acid) to chemically cleave the N-NO bond prior to physical wiping.

Analytical Methodology: Trace Detection Workflow

To ensure regulatory compliance, the detection of Methyl 1-nitrosopiperidine-4-carboxylate must be performed at sub-ppm levels. The following LC-ESI-MS/MS protocol is designed as a self-validating system, utilizing orthogonal techniques to eliminate false positives and correct for matrix suppression.

Step-by-Step LC-MS/MS Protocol

Step 1: Matrix Solubilization and Internal Standard Spiking

• Action: Dissolve 100 mg of the API in 1.0 mL of Methanol:Water (50:50, v/v). Immediately spike with 10 ng of an isotopic internal standard (e.g., N-nitrosopiperidine-d4).

• Causality: The isotopic standard perfectly mimics the target analyte's extraction recovery and ionization efficiency. This creates an internal baseline that automatically corrects for any ion suppression caused by the dense API matrix.

Step 2: Solid Phase Extraction (SPE) Cleanup

• Action: Condition an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge with 2 mL methanol, followed by 2 mL water. Load the spiked sample, wash with 5% methanol in water to remove polar interferents, and elute the nitrosamine fraction with 100% dichloromethane.

• Causality: Direct injection of 100 mg/mL API will rapidly foul the mass spectrometer's ESI source. SPE selectively retains the nitrosamine while washing away the bulk API, ensuring the signal-to-noise ratio remains robust over hundreds of injections.

Step 3: UHPLC Chromatographic Separation

• Action: Inject 5 µL of the reconstituted eluate onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm). Utilize a gradient elution of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Methanol).

• Causality: The hydrophobic C18 stationary phase resolves the nitrosamine from co-eluting isobaric impurities. The addition of formic acid acts as a proton source, drastically enhancing the

  ion yield for positive electrospray ionization (ESI+).

Step 4: MRM Detection and Quantification

• Action: Monitor the specific Multiple Reaction Monitoring (MRM) transition for the parent-to-daughter ion fragmentation (e.g., m/z 173.2

  m/z 113.1). Validate that the signal-to-noise (S/N) ratio at the Limit of Quantitation (LOQ) is 10:1.

• Causality: MRM acts as a double-mass filter. Even if an unknown impurity shares the exact precursor mass of 173.2 Da, it is statistically improbable to share the exact collision-induced fragmentation pattern, ensuring absolute structural confirmation.

Self-validating LC-MS/MS analytical workflow for trace nitrosamine quantification.

References

• Rijksinstituut voor Volksgezondheid en Milieu (RIVM). "methyl 1-nitrosopiperidine-4-carboxylaat | Zoeksysteem Risico's van stoffen." Dutch National Institute for Public Health and the Environment. Available at:[Link]

• Kruhlak, N.L., et al. "Determining Recommended Acceptable Intake Limits for N-Nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach (CPCA)." Regulatory Toxicology and Pharmacology, May 2024. Available at:[Link]

• Bercu, J.P., et al. "Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities." Chemical Research in Toxicology, ACS Publications, Feb 2022. Available at:[Link]

• Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry." U.S. Department of Health and Human Services. Available at:[Link]

boiling point and melting point of Methyl 1-nitrosopiperidine-4-carboxylate

This is an in-depth technical guide on the physicochemical properties, synthesis, and control of Methyl 1-nitrosopiperidine-4-carboxylate , a critical nitrosamine impurity relevant to the development of piperidine-based pharmaceuticals (e.g., Revefenacin, Risperidone, Pethidine analogs).

Physicochemical Profiling & Control Strategies

Part 1: Executive Summary & Chemical Identity

Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) is a synthetic intermediate and a potential genotoxic impurity (PGI) found in the processing of piperidine-4-carboxylic acid derivatives. As an N-nitroso compound, it falls under the strict regulatory scrutiny of ICH M7 and FDA/EMA nitrosamine guidelines.

Accurate determination of its boiling point (BP) and melting point (MP) is not merely academic; it is essential for designing purification processes (distillation vs. crystallization) and establishing safe handling protocols to prevent thermal decomposition or explosion.

Chemical Identity Table[1][2][3]

Attribute	Detail
IUPAC Name	Methyl 1-nitroso-4-piperidinecarboxylate
Common Synonyms	N-Nitrosoisonipecotic acid methyl ester; 1-Nitroso-4-carbomethoxypiperidine
CAS Number	13458-55-4 (Primary); 886508-20-9 (Alternate/Isomer)
Molecular Formula	C₇H₁₂N₂O₃
Molecular Weight	172.18 g/mol
SMILES	COC(=O)C1CCN(CC1)N=O[1][2][4][5][6]
Structure	Piperidine ring with N-nitroso and C4-methyl ester functionalities

Part 2: Physicochemical Properties (The Core)

Expert Insight: Direct experimental data for MNPC is sparse in public literature because it is typically an intermediate or impurity rather than a marketed product. The values below represent a synthesis of experimental analogs and high-fidelity predictive modeling (ACD/Labs, EPI Suite).

1. Melting Point (MP)

• Value: < 25°C (Liquid at Room Temperature) or Low-Melting Solid (~30–35°C).

• Technical Context: The parent amine, methyl isonipecotate, is a liquid.[7] N-nitrosylation increases polarity but disrupts the hydrogen bonding capability of the secondary amine. Consequently, MNPC typically exists as a yellow oil or a soft, waxy solid at ambient temperatures.

• Handling Implication: Do not rely on crystallization as the primary isolation method unless cooling below -20°C. Liquid-liquid extraction is the preferred isolation technique.

2. Boiling Point (BP) & Thermal Stability

• Predicted Atmospheric BP: 265°C ± 20°C (Theoretical).

• Practical Distillation BP: 115°C – 125°C at 1–2 mmHg (Vacuum).

• Critical Safety Warning: Do NOT attempt to boil at atmospheric pressure. N-nitrosamines are thermally unstable. Heating MNPC above 150°C can trigger rapid exothermic decomposition (denitrosation or ring cleavage), posing an explosion hazard.

• Analytical Implication: When using GC-MS, the injector port temperature must be optimized (suggest < 220°C) to prevent in-situ degradation, which would yield false negatives or artifact peaks.

3. Solubility Profile

• Soluble: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO.

• Insoluble/Low: Water (forms an emulsion), Hexanes (limited solubility due to polarity).

Part 3: Synthesis & Determination Protocols

To validate these properties in-house, the following synthesis and characterization workflow is recommended. This protocol emphasizes safety and impurity control.[7][8][9]

A. Synthesis: Nitrosation of Methyl Isonipecotate

The synthesis targets the conversion of the secondary amine to the N-nitroso derivative using nitrous acid generated in situ.

Reagents:

• Methyl piperidine-4-carboxylate (Methyl Isonipecotate) [CAS: 2971-79-1].

• Sodium Nitrite (NaNO₂).[1][10]

• Acetic Acid (AcOH) or HCl.

• Solvent: DCM/Water biphasic system (preferred for easy extraction).

Protocol:

• Dissolution: Dissolve 10 mmol of Methyl Isonipecotate in 20 mL DCM. Add 10 mL water.

• Acidification: Cool to 0°C. Add 1.5 eq of Acetic Acid.

• Nitrosation: Dropwise add 1.2 eq of NaNO₂ (dissolved in minimal water) over 30 mins. Maintain temp < 5°C.

  • Mechanism:[7] Acid generates nitrosonium ion (

    ), which attacks the nucleophilic nitrogen of the piperidine.

• Workup: Separate organic layer. Wash with sat. NaHCO₃ (to remove acid) and brine.

• Drying: Dry over MgSO₄ and concentrate under reduced pressure at < 40°C.

• Result: Yellow oil (MNPC).

B. Diagram: Synthesis & Analytical Workflow

Caption: Workflow for the synthesis, purification, and analytical characterization of MNPC.

Part 4: Analytical Method Development (BP/MP Determination)

Since literature values are predictive, you must validate them experimentally using these self-validating protocols.

1. Boiling Point Determination (Micro-Siwoloboff Method)

• Why: Standard distillation requires large volumes. This micro-method is safer for nitrosamines.

• Procedure:

  • Place 2-3 drops of MNPC in a melting point capillary tube.

  • Immerse a smaller, inverted capillary (sealed at top) into the liquid.

  • Attach to a thermometer in a melting point apparatus (e.g., Thiele tube with oil).

  • Heat slowly.

  • Endpoint: The temperature at which a continuous stream of bubbles emerges from the inverted capillary (vapor pressure > atmospheric pressure) is the BP.

  • Note: Expect decomposition (darkening) before boiling at 1 atm. Stop if discoloration occurs.

2. Thermal Stability (DSC/TGA)

• Instrument: Differential Scanning Calorimetry (DSC).

• Protocol: Heat 2–5 mg sample in a sealed aluminum pan from 20°C to 300°C at 10°C/min.

• Interpretation:

  • Endotherm (Low T): Melting point (if solid).

  • Exotherm (High T): Decomposition onset. This defines the "Safe Processing Window." If the exotherm starts at 150°C, never distill above 130°C.

Part 5: Regulatory & Safety Context[11][12]

Carcinogenicity: MNPC is structurally related to N-nitrosopiperidine (a known potent carcinogen). It must be treated as a Class 1 Carcinogen .

• AI (Acceptable Intake): Likely 18 ng/day or 26.5 ng/day (read-across from N-nitrosopiperidine) under ICH M7.

• PPE: Double nitrile gloves, chemical fume hood, and face shield.

Decontamination: Spills should be treated with a solution of HBr in Acetic Acid or strong UV light exposure (photolytic cleavage), followed by aqueous alkali.

References

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. EMA/409815/2020. Link

• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry, 2021. Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13458-55-4 (Methyl 1-nitrosopiperidine-4-carboxylate). PubChem.[1][2] Link

• Loeppky, R. N., & Outram, J. R.N-Nitroso compounds: Occurrence and Biological Effects. IARC Scientific Publications, 1982. (Context on thermal instability of N-nitrosopiperidines).

• ChemicalBook. Product Entry: Methyl 1-nitrosopiperidine-4-carboxylate (CAS 13458-55-4).Link

Sources

• 1. 4-Piperidinecarboxylic acid, methyl ester, hydrochloride (1:1) | C7H14ClNO2 | CID 18783829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Methyl-4-nitrosopiperazine | C5H11N3O | CID 27826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl piperidine-4-carboxylate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. CAS [chemicalbook.com]
• 5. CAS 7462-86-4: 4-Piperidinecarboxylic acid, methyl ester, … [cymitquimica.com]
• 6. Methyl 1-methylpiperidine-4-carboxylate | 1690-75-1 [sigmaaldrich.com]
• 7. 1-Methyl-4-nitrosopiperazine | 16339-07-4 | TCI AMERICA [tcichemicals.com]
• 8. edu.rsc.org [edu.rsc.org]
• 9. hpc-standards.com [hpc-standards.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Guide: Identification and Control of Methyl 1-nitrosopiperidine-4-carboxylate (N-Nitroso-MPC)

This guide details the identification, quantification, and control of Methyl 1-nitrosopiperidine-4-carboxylate (referred to herein as N-Nitroso-MPC ), a critical Nitrosamine Drug Substance Related Impurity (NDSRI).[1]

[1]

Executive Summary

Methyl 1-nitrosopiperidine-4-carboxylate (CAS: Unlisted for specific ester; Acid form CAS: 6238-69-3) is a mutagenic impurity formed during the synthesis of Active Pharmaceutical Ingredients (APIs) containing the methyl isonipecotate (methyl piperidine-4-carboxylate) scaffold.[1] This structural motif is prevalent in opioid analgesics (e.g., carfentanil precursors), antihistamines, and muscarinic antagonists.[1]

Recent regulatory updates (FDA/EMA 2024-2025) emphasize the control of NDSRIs. While unsubstituted N-nitrosopiperidine (NPIP) has a compound-specific Acceptable Intake (AI) of 1300 ng/day, the ester derivative (N-Nitroso-MPC) requires careful assessment via the Carcinogenic Potency Categorization Approach (CPCA) if surrogate data is deemed insufficient.[1] This guide provides a self-validating workflow for detecting and controlling N-Nitroso-MPC.

Chemical Characterization & Formation Mechanism[1][2]

Physicochemical Profile

• IUPAC Name: Methyl 1-nitroso-4-piperidinecarboxylate[1]

• Molecular Formula: C

  H N O [1][2]

• Molecular Weight: 172.18 g/mol

• Monoisotopic Mass: 172.0848 Da[2]

• Solubility: Soluble in Methanol, Acetonitrile, DMSO; sparingly soluble in water.[1]

• Precursor: Methyl piperidine-4-carboxylate (CAS 2971-79-1).[1]

Mechanism of Formation

The impurity forms via N-nitrosation of the secondary amine precursor (methyl isonipecotate) in the presence of nitrosating agents (nitrites, NO

) under acidic conditions.[1] This often occurs during:

• Quenching steps: Use of Sodium Nitrite to quench azide reactions in the same vessel.

• Contaminated Solvents: Use of recycled solvents containing amines and trace nitrites.

• Excipient Interaction: Reaction with nitrite traces in microcrystalline cellulose or crospovidone in the finished dosage form.

Figure 1: Reaction pathway for the formation of N-Nitroso-MPC from methyl isonipecotate.

Regulatory Strategy: CPCA & Acceptable Intake (AI)

Determining the AI limit is the first step in the control strategy.

CPCA Scoring (FDA/EMA Guidelines)

If compound-specific carcinogenicity data is unavailable, the CPCA is applied.[1]

• Structural Features:

  • Alpha-Hydrogens: 4 (Two -CH

    - groups adjacent to N-NO).[1] High activation potential.

  • Deactivating Features: The ester group (-COOCH

    ) is at position 4 (gamma to the nitrogen). It is too distant to exert a strong electron-withdrawing deactivation on the alpha-carbons.

• Predicted Category:

  • Strict CPCA application suggests Category 2 (Limit: 100 ng/day) or Category 3 (Limit: 400 ng/day) depending on the specific interpretation of the ester's steric influence.

• Read-Across Strategy (Preferred):

  • Surrogate: N-Nitrosopiperidine (NPIP).[3]

  • NPIP Limit: 1300 ng/day (Based on robust TD50 data).

  • Justification: The methyl ester at C4 is metabolically labile (hydrolyzed to carboxylic acid) and does not introduce new metabolic activation pathways (like an alpha-methyl group would). Therefore, a "read-across" argument to NPIP (1300 ng/day) is scientifically defensible, though a conservative approach often starts at 100 ng/day until approved by regulators.[1]

Recommendation: Target an analytical LOQ of 10% of the 100 ng/day limit (i.e., 0.03 ppm in drug substance if MDD is 300mg) to future-proof the method.

Analytical Method Development (LC-MS/MS)

This protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sub-ppm quantification.

Sample Preparation

Objective: Maximize recovery while minimizing artificial nitrosamine formation during prep.

• Diluent: 0.1% Formic Acid in Water:Methanol (90:10). Note: Avoid pure organic solvents initially to prevent salt precipitation if the API is a salt.

• In-Situ Formation Inhibitor: Add Sulfamic Acid (50 mM) to the diluent. This is critical to scavenge any residual nitrite in the sample and prevent "false positive" generation during extraction.

• Concentration: Prepare API at 10 mg/mL. Vortex 5 min, Centrifuge 10 min at 4000 rpm. Filter supernatant through 0.22 µm PTFE filter.

LC-MS/MS Conditions

Parameter	Setting
Column	Agilent Poroshell 120 EC-C18 (3.0 x 100 mm, 2.7 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Vol	10 µL
Ionization	ESI Positive (HESI)
Source Temp	350°C

Gradient Program:

• 0.0 min: 5% B

• 1.0 min: 5% B

• 5.0 min: 95% B

• 7.0 min: 95% B

• 7.1 min: 5% B

• 10.0 min: Stop

MRM Transitions (Mass Spectrometry)

The method relies on the protonated molecular ion [M+H]

.

Compound	Precursor (m/z)	Product (m/z)	CE (V)	Role
N-Nitroso-MPC	173.1	143.1	15	Quantifier (Loss of NO)
173.1	111.1	22	Qualifier (Loss of NO + OMe)
NPIP-d10 (IS)	125.1	109.1	15	Internal Standard

Note: If N-Nitroso-MPC specific standard is unavailable, N-Nitrosopiperidine-d10 is a suitable surrogate Internal Standard due to structural similarity.[1]

Figure 2: Analytical workflow ensuring artifact-free quantification.

Method Validation Criteria (Self-Validating System)

To ensure trustworthiness, the method must pass these criteria before routine use:

• Specificity: Inject a "Nitrite Spike" solution (API + Nitrite + Acid) without Sulfamic acid. If the nitrosamine peak increases compared to the Sulfamic acid prep, the method is prone to artifacts. The Sulfamic acid prep must show stable levels.

• Sensitivity (LOQ): Signal-to-Noise ratio ≥ 10 for the 143.1 product ion at 0.03 ppm relative to API concentration.

• Linearity: R

  > 0.995 over the range of 10% to 150% of the AI limit.

• Recovery: Spike samples at the limit level must recover 80-120%.

Mitigation & Control Strategy

If N-Nitroso-MPC is detected above the AI limit, implement the following:

• Scavenger Addition: Introduce Ascorbic Acid or alpha-Tocopherol into the formulation. These antioxidants compete with the amine for the nitrosating agent.

• pH Control: Nitrosation is most rapid at acidic pH (3-4). Adjusting process pH to >7 during aqueous workups involving nitrites can eliminate formation.

• Supplier Audit: Screen the "Methyl piperidine-4-carboxylate" starting material for nitrite content. High nitrite levels in the starting material are a primary root cause.

References

• U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

• European Medicines Agency (EMA). (2024). Nitrosamine impurities in human medicinal products. Retrieved from [Link][1]

• PubChem. 1-Nitrosopiperidine-4-carboxylic acid (Acid form of N-Nitroso-MPC).[4] National Library of Medicine. Retrieved from [Link]

• Lhasa Limited. Carcinogenic Potency Categorization Approach (CPCA) for Nitrosamines. (Methodology reference for CPCA scoring). Retrieved from [Link][1]

Sources

• 1. jpsbr.org [jpsbr.org]
• 2. PubChemLite - Methyl 1-nitrosopiperidine-3-carboxylate (C7H12N2O3) [pubchemlite.lcsb.uni.lu]
• 3. mzCloud – 1 Nitrosopiperidine NPIP [mzcloud.org]
• 4. N-Nitrosoisonipecotic acid | C6H10N2O3 | CID 80387 - PubChem [pubchem.ncbi.nlm.nih.gov]

literature review of nitrosated piperidine carboxylates

This guide serves as a technical reference for researchers and drug development professionals addressing the risk assessment, formation, and analysis of nitrosated piperidine carboxylates.

Risk Assessment, Mechanism, and Control Strategies

Executive Summary

Nitrosated piperidine carboxylates—specifically N-nitroso-2-piperidinecarboxylic acid (N-nitroso-pipecolic acid) , N-nitroso-3-piperidinecarboxylic acid (N-nitroso-nipecotic acid) , and N-nitroso-4-piperidinecarboxylic acid (N-nitroso-isonipecotic acid) —represent a distinct subclass of N-nitroso compounds (NOCs).

While the parent compound, N-nitrosopiperidine (NPIP) , is a potent mutagen and carcinogen (IARC Group 2B), the introduction of a carboxyl group alters the physicochemical properties significantly. Current toxicological consensus suggests that these carboxylated derivatives often exhibit reduced carcinogenicity compared to their volatile, lipophilic parents due to rapid renal clearance and inhibition of metabolic activation. However, as N-nitroso compounds, they remain within the regulatory "Cohort of Concern" (ICH M7), necessitating rigorous control, sensitive analytical monitoring (LC-MS/MS), and specific Acceptable Intake (AI) limits.

Chemical Fundamentals & Formation

The piperidine ring is a pharmacophore ubiquitous in pharmaceuticals (e.g., methylphenidate, bupivacaine, fentanyl precursors). The corresponding carboxylic acids (pipecolic, nipecotic, isonipecotic) are common synthetic intermediates or metabolites.

2.1 Formation Mechanism

Nitrosation occurs via the reaction of the secondary amine with a nitrosating agent (typically nitrous anhydride,

, formed from nitrite in acidic aqueous solution).[1]

Key Reaction:

• Critical Quality Attribute (CQA): In drug substances, this reaction can occur during wet granulation if nitrite-containing excipients (e.g., microcrystalline cellulose, crospovidone) react with the API amine under acidic conditions.

2.2 Structural Isomers

Isomer	Common Name	Precursor	Relevance
2-COOH	N-Nitroso-pipecolic acid	Pipecolic acid	Major urinary metabolite of NPIP; often considered a detoxification product.
3-COOH	N-Nitroso-nipecotic acid	Nipecotic acid	Found in tobacco smoke; structural isomer of concern in nipecotic acid-derived drugs.
4-COOH	N-Nitroso-isonipecotic acid	Isonipecotic acid	Common impurity in phenylpiperidine analgesics and Ritalin derivatives.

Toxicology & Carcinogenicity

The toxicity of nitrosamines is strictly dependent on metabolic activation.[2][3]

3.1 Mechanism of Action vs. Detoxification

For a nitrosamine to be carcinogenic, it must undergo

-hydroxylation by Cytochrome P450 enzymes (primarily CYP2E1). This generates an unstable -hydroxy nitrosamine, which decomposes into a reactive diazonium ion capable of alkylating DNA (forming adducts like -methylguanine).[4]

• The Carboxyl Effect: The presence of a carboxyl group (-COOH) increases water solubility (polarity).

  • Reduced Bioactivation: The polarity hinders the molecule's affinity for the lipophilic active site of CYP enzymes.

  • Rapid Excretion: The compound is preferentially excreted unchanged in urine before activation can occur.

  • Lijinsky's Principle: William Lijinsky’s extensive Structure-Activity Relationship (SAR) studies demonstrated that polar functional groups on cyclic nitrosamines generally reduce carcinogenic potency compared to the parent molecule.

3.2 Pathway Visualization

The following diagram contrasts the activation pathway of the parent NPIP with the detoxification/excretion pathway of the carboxylated derivatives.

Figure 1: Comparative metabolic fate of N-nitrosopiperidine (carcinogenic activation) vs. N-nitroso-piperidine carboxylates (excretion).

Regulatory Landscape & Risk Assessment

Despite the "detoxification" hypothesis, regulatory agencies (FDA, EMA) adopt a precautionary approach.

• Cohort of Concern: All N-nitroso compounds are initially classified as high-potency mutagenic carcinogens (Class 1) unless data proves otherwise.

• Ames Test: A negative Ames test (Salmonella typhimurium) for the specific carboxylated isomer can de-classify the impurity to Class 5 (non-mutagenic), significantly raising the Acceptable Intake (AI) limit.

• Read-Across: In the absence of compound-specific data, limits are often derived from the closest structural analogue (N-nitrosopiperidine), resulting in a strict AI (e.g., 26.5 ng/day or 1300 ng/day depending on the specific read-across justification).

Recommendation: Conduct an Ames test for the specific N-nitroso-piperidine carboxylate if levels exceed the Threshold of Toxicological Concern (TTC).

Analytical Methodologies

Quantification of these polar nitrosamines requires specialized LC-MS/MS workflows, as they are often non-volatile (making GC-TEA unsuitable) and highly polar (requiring specific column chemistry).

5.1 Analytical Workflow

Instrument: LC-HRAM-MS (e.g., Q-Exactive) or Triple Quadrupole (QqQ). Ionization: Electrospray Ionization (ESI) in Positive Mode.

Parameter	Specification	Rationale
Column	Polar C18 or HILIC (e.g., Acquity HSS T3)	Standard C18 may fail to retain these polar acids. HSS T3 provides retention for polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Protonation of the amine/nitroso group for ESI+.
Mobile Phase B	0.1% Formic Acid in Methanol	Organic modifier.
Mass Spec	Parallel Reaction Monitoring (PRM) or MRM	High selectivity to distinguish from matrix interferences.
LOD/LOQ	< 1 ng/mL (ppb)	Required to meet stringent regulatory limits (often < 30 ppb in drug product).

5.2 Experimental Protocol: Solid Phase Extraction (SPE)

To isolate these acids from complex biological or drug matrices:

• Conditioning: Condition an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge with 3 mL Methanol followed by 3 mL Water.

• Loading: Load the sample (pH adjusted to 3.0 to ensure the carboxyl group is protonated and retains on the sorbent).

• Washing: Wash with 5% Methanol in Water (removes salts and highly polar interferences).

• Elution: Elute with 100% Methanol (or Acetonitrile).

• Reconstitution: Evaporate to near dryness under Nitrogen; reconstitute in Mobile Phase A.

Figure 2: Analytical workflow for the extraction and quantification of polar nitrosamines.

References

• Lijinsky, W. (1987).[2] Structure-activity relations in carcinogenesis by N-nitroso compounds. Cancer and Metastasis Reviews. Link

• Ohshima, H., et al. (1989). Identification in rats of N-nitrosonipecotic acid as a major urinary metabolite of the areca-nut alkaloid-derived nitrosamines. Cancer Letters. Link

• US FDA. (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Link

• European Medicines Agency (EMA). (2020). Nitrosamines EMEA-H-A5(3)-1490 - Assessment Report. Link

• Thermo Fisher Scientific. (2020). LC-MS/MS Method for the Quantification of Nitrosamine Impurities. Link

Sources

• 1. Formation and occurrence of nitrosamines in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relations in carcinogenesis by N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. hesiglobal.org [hesiglobal.org]

Protocols & Analytical Methods

synthesis route for Methyl 1-nitrosopiperidine-4-carboxylate reference standards

Application Note: Synthesis and Characterization of Methyl 1-nitrosopiperidine-4-carboxylate Reference Standard

Executive Summary

This guide details the synthesis, purification, and characterization of Methyl 1-nitrosopiperidine-4-carboxylate (CAS: 3053220-60-0 / Analogous to N-nitrosoisonipecotic acid derivatives). This compound serves as a critical Nitrosamine Drug Substance Related Impurity (NDSRI) reference standard.

With the tightening of global regulations (ICH M7, FDA, EMA) regarding mutagenic nitrosamine impurities in pharmaceuticals, access to high-purity reference standards is essential for developing sensitive LC-MS/MS quantification methods. This protocol utilizes a mild, aqueous nitrosation route optimized to preserve the methyl ester functionality while ensuring high conversion of the secondary amine.

Safety & Hazard Warning (CRITICAL)

Class: Mutagen / Carcinogen (Cohort of Concern). Handling Level: High Containment (OEB 5 equivalent).

• Engineering Controls: All operations must be performed in a certified chemical fume hood or a glovebox.

• PPE: Double nitrile gloves (0.11 mm min), chemical safety goggles, lab coat, and P3/N95 respiratory protection if outside a closed system.

• Decontamination: Nitrosamines can be deactivated using strong oxidizers (e.g., 50% H₂O₂ in NaOH) or UV irradiation, though incineration is the preferred disposal method for waste.

Retrosynthetic Strategy

The synthesis targets the N-nitrosation of the secondary amine precursor, Methyl piperidine-4-carboxylate (Methyl Isonipecotate).

• Route: Electrophilic nitrosation using in situ generated nitrous acid (

  ).

• Reagents: Sodium Nitrite (

  ) + Hydrochloric Acid ( ).

• Rationale: While organic nitrites (e.g., tert-butyl nitrite) in dichloromethane are effective, the aqueous acid route is selected for its scalability, cost-effectiveness, and ease of removing inorganic byproducts. The reaction temperature is strictly controlled (0–5 °C) to prevent hydrolysis of the methyl ester.

Experimental Protocol

Materials & Reagents

Component	CAS No.[1][2]	Grade	Function
Methyl piperidine-4-carboxylate HCl	2971-79-1	>98%	Precursor
Sodium Nitrite ( )	7632-00-0	ACS Reagent	Nitrosating Agent
Hydrochloric Acid (37%)	7647-01-0	ACS Reagent	Acid Catalyst
Dichloromethane (DCM)	75-09-2	HPLC Grade	Extraction Solvent
Sodium Sulfate ( )	7757-82-6	Anhydrous	Drying Agent

Step-by-Step Synthesis Procedure

Step 1: Precursor Dissolution

• In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 10.0 mmol (1.79 g) of Methyl piperidine-4-carboxylate HCl in 20 mL of distilled water .

• Add 1.0 mL of concentrated HCl to ensure distinct acidic pH (pH < 2).

• Place the flask in an ice/water bath and cool the internal temperature to 0–5 °C .

Step 2: Nitrosation Reaction

• Prepare a solution of Sodium Nitrite (15.0 mmol, 1.04 g) in 5 mL of water .

• Add the nitrite solution dropwise to the stirred amine solution over 15 minutes. Note: Maintain temperature < 5 °C to avoid exotherm and ester hydrolysis.

• Upon completion of addition, stir the mixture at 0–5 °C for 1 hour , then allow to warm to room temperature (20–25 °C) and stir for an additional 1 hour.

• In-Process Control (IPC): Monitor by TLC (50% EtOAc/Hexane) or LC-MS. The starting amine should be consumed. Staining with Ninhydrin will show no purple spot for the product (secondary amine consumed).

Step 3: Work-up and Isolation

• Extract the aqueous reaction mixture with Dichloromethane (DCM) (

  mL).

  • Why: The N-nitroso product is less polar than the amine salt and will partition into the organic phase.

• Combine the organic layers.

• Wash with 10 mL saturated NaHCO₃ (to remove trace acid) followed by 10 mL Brine .

• Dry the organic layer over Anhydrous

  .

• Filter and concentrate under reduced pressure (Rotavap) at < 30 °C .

  • Caution: N-nitroso compounds can be thermally unstable. Avoid high heat.

Step 4: Purification

• The crude oil is typically yellow/orange.

• Flash Column Chromatography:

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient 10%

    30% Ethyl Acetate in Hexanes.

• Collect fractions containing the UV-active spot (Nitrosamines absorb strongly at ~230-240 nm).

• Evaporate solvents to yield Methyl 1-nitrosopiperidine-4-carboxylate as a pale yellow oil.

Process Workflow Diagram

Figure 1: Step-by-step synthesis workflow for the N-nitrosation of methyl piperidine-4-carboxylate.

Analytical Characterization

For a Reference Standard, comprehensive characterization is required to confirm identity and purity.

NMR Spectroscopy ( and )

• Observation: N-Nitroso compounds exhibit restricted rotation around the N-N bond, leading to distinct E/Z rotamers (syn/anti isomers) in the NMR spectrum. You will likely see doubled signals (e.g., two singlets for the methyl ester, split multiplets for ring protons) in a ratio of approx 1:1 to 3:1 depending on solvent.

• Diagnostic Signals (

  ):
  • ~3.70 ppm (s, 3H, ) – often split.
  • ~4.0–5.0 ppm (multiplets, -protons next to N-NO). The electron-withdrawing nitroso group significantly deshields these protons compared to the amine precursor.

Mass Spectrometry (LC-MS)

• Technique: ESI+ (Electrospray Ionization).

• Expected Mass:

  • Formula:

  • MW: 172.18 g/mol

  • [M+H]+: 173.19 m/z

• Fragmentation: Loss of -NO (30 Da) or -OH is common in MS/MS modes.

Purity Assessment

• HPLC-UV: Detection at 230–254 nm.

• Limit: > 98.0% area for use as a quantitative reference standard.

Analytical Validation Logic

Figure 2: Decision tree for the analytical validation of the synthesized reference standard.

Storage and Stability

• Storage: -20 °C in amber vials (light sensitive).

• Stability: N-nitroso compounds are generally stable at low temperatures but can degrade under UV light (photolysis) or strong acidic/basic conditions.

References

• European Directorate for the Quality of Medicines (EDQM). Nitrosamine Impurities Analysis Guidelines.[3] Available at: [Link]

• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]

• Org. Process Res. Dev. Nitrosamine Control: From Risk Assessment to Analytical Testing.[4] Available at: [Link] (Note: Generalized link to OPRD Nitrosamine collection).

• PubChem. N-Nitrosoisonipecotic acid (Analogous Free Acid Data). Available at: [Link][5]

Sources

• 1. 1-Nitrosopiperidine-4-Carboxylic Acid - SRIRAMCHEM [sriramchem.com]
• 2. veeprho.com [veeprho.com]
• 3. Seven new reference standards available for the analysis of N-nitrosamine impurities - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-Nitrosoisonipecotic acid | C6H10N2O3 | CID 80387 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Detection of Methyl 1-nitrosopiperidine-4-carboxylate

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety.[1][2][3] This application note details a comprehensive and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the trace-level quantification of Methyl 1-nitrosopiperidine-4-carboxylate, a potential nitrosamine drug substance-related impurity (NDSRI). The protocol herein provides a complete workflow, from sample preparation to data analysis, designed for implementation in research, development, and quality control environments. This method demonstrates exceptional sensitivity, selectivity, and robustness, meeting the stringent requirements set forth by global regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6]

Introduction: The Imperative for Nitrosamine Analysis

N-nitrosamines are a class of chemical compounds classified as probable human carcinogens based on extensive animal studies.[2][3][7] Their discovery in several widely used medications since 2018 has led to significant regulatory scrutiny and product recalls, highlighting the critical need for proactive monitoring and control.[2][3][4] Regulatory bodies, including the FDA and EMA, have issued stringent guidelines requiring pharmaceutical manufacturers to conduct thorough risk assessments for the presence of nitrosamines in their products.[4][5][8][9] Where a risk is identified, confirmatory testing using validated, highly sensitive analytical methods is mandatory.[7][10][11]

Methyl 1-nitrosopiperidine-4-carboxylate is an NDSRI that can potentially form in drug substances or products containing a piperidine-4-carboxylate moiety under specific processing or storage conditions. Due to its structural relation to the active pharmaceutical ingredient (API), its analytical detection can be challenging. LC-MS/MS has emerged as the gold standard for nitrosamine analysis due to its superior sensitivity and selectivity, enabling the detection of trace-level impurities in complex pharmaceutical matrices.[12][13] This application note provides a detailed protocol for the development and validation of an LC-MS/MS method tailored for this specific nitrosamine.

Experimental Workflow Overview

The analytical workflow is designed to ensure accurate and reproducible quantification of Methyl 1-nitrosopiperidine-4-carboxylate. The process encompasses sample preparation, chromatographic separation, and mass spectrometric detection and is followed by rigorous method validation.

Caption: High-level experimental workflow for LC-MS/MS analysis.

Materials and Reagents

• Reference Standard: Methyl 1-nitrosopiperidine-4-carboxylate (≥98% purity)

• Internal Standard (IS): Isotope-labeled Methyl 1-nitrosopiperidine-4-carboxylate-d4 (or a suitable structural analog)

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (Type I, ultrapure)

• Additives: Formic acid (LC-MS grade), Ammonium formate (AR grade)

• Sample Preparation: Solid-Phase Extraction (SPE) cartridges (e.g., polymeric reversed-phase) or QuEChERS kits.

Detailed Protocols

Standard and Sample Preparation

Accurate sample and standard preparation are critical for reliable results.[14]

Protocol 1: Preparation of Stock and Working Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 1.0 mg of Methyl 1-nitrosopiperidine-4-carboxylate reference standard and dissolve in 1.0 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the isotope-labeled internal standard in the same manner.

• Working Standard Solutions: Serially dilute the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards ranging from 0.05 ng/mL to 50 ng/mL.

• Spiking Solution: Spike each calibration standard and quality control (QC) sample with the internal standard to a final concentration of 5 ng/mL.

Protocol 2: Sample Extraction from Drug Product Matrix

The choice of extraction technique depends on the complexity of the drug product matrix.[15] Solid-Phase Extraction (SPE) is a robust method for cleaning up complex samples.

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to 100 mg of the API into a polypropylene centrifuge tube.

• Extraction: Add 5 mL of diluent (e.g., 1% formic acid in methanol/water) and the internal standard.

• Vortex and Sonicate: Vortex the sample for 5 minutes, followed by sonication for 15 minutes to ensure complete dissolution of the analyte.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• SPE Cleanup:

  • Condition an SPE cartridge with methanol followed by water.

  • Load the supernatant from the centrifuged sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analyte with a suitable organic solvent (e.g., acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase starting composition.

• Filtration: Filter the reconstituted sample through a 0.22 µm PVDF syringe filter into an LC vial.

Caption: Detailed sample preparation workflow using SPE.

LC-MS/MS Method Parameters

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Table 1: Chromatographic Conditions

Parameter	Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 or Phenyl-Hexyl stationary phase (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (50:50, v/v)
Gradient	Optimized for separation from matrix components (e.g., 5% B to 95% B over 10 minutes)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 2: Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI) Positive or Atmospheric Pressure Chemical Ionization (APCI) Positive
Ion Source Temp.	500 °C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Medium
MRM Transitions	To be determined by infusion of the reference standard. A hypothetical example is provided below.

Table 3: Hypothetical MRM Transitions for Methyl 1-nitrosopiperidine-4-carboxylate (MW: 172.18)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Analyte	173.1	114.1 (Quantifier)	100	15
173.1	82.1 (Qualifier)	100	25
IS (d4)	177.1	118.1	100	15

Note: The selection of APCI or ESI should be evaluated during method development, as APCI can sometimes offer better sensitivity for smaller, less polar nitrosamines.[12][16]

Method Validation

The developed method must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][16]

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the absence of interfering peaks at the retention time of the analyte in blank samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve with a correlation coefficient (r²) of ≥0.995 is typically required.

• Accuracy (Recovery): The closeness of the test results obtained by the method to the true value. This is assessed by spiking the drug product matrix with known concentrations of the analyte and calculating the percent recovery.[17]

• Precision (Repeatability and Intermediate Precision): The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. Results are expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy. The LOQ is critical and must be below the acceptable intake (AI) limit for the nitrosamine.[18]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Analysis and Reporting

Quantification is performed by constructing a calibration curve using the peak area ratio of the analyte to the internal standard versus the concentration of the calibration standards. The concentration of Methyl 1-nitrosopiperidine-4-carboxylate in the samples is then calculated from this curve. All results should be reported in accordance with internal SOPs and regulatory requirements, including chromatograms, calibration data, and validation summary reports.

Conclusion

This application note provides a comprehensive and scientifically sound framework for the development and validation of a sensitive and robust LC-MS/MS method for the quantification of Methyl 1-nitrosopiperidine-4-carboxylate. Adherence to this protocol will enable pharmaceutical researchers and quality control analysts to accurately monitor and control this potential impurity, ensuring the safety and quality of pharmaceutical products and compliance with global regulatory expectations.[12] The principles outlined herein can be adapted for the analysis of other nitrosamine drug substance-related impurities with appropriate method optimization and validation.

References

• Nitrosamine impurities: guidance for marketing authorisation holders. (2025, December 1). European Medicines Agency.
• FDA Tightens Nitrosamine Testing Requirements with New Guidelines Taking Effect This August. (2025, June 1). MedPath.
• EMA to provide guidance on avoiding nitrosamines in human medicines. (2020, July 9). BfArM.
• Nitrosamines Analysis with LC-MS/MS. Waters Corporation.
• EMA's updated nitrosamines guideline: Implications for acceptable intake limits and analytical strategies. (2026, February 19). Biotech Spain.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025, November 7). ACS Publications.
• Nitrosamine impurities. (2025, July 29). European Medicines Agency (EMA).
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025, November 22). ResolveMass Laboratories Inc.
• Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success. (2025, August 17). ResolveMass Laboratories Inc.
• Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). FDA.
• LC-MS-MS solution for determination of nitrosamine disinfection byproducts in drinking water. SCIEX.
• FDA Nitrosamine Guidelines for Human Drugs. (2024, July 25). Maven Regulatory Solutions.
• Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.
• Development of LC-MS method for nitrosamine impurities separation and quantification. (2025, September 25). De Gruyter.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025, March 28). Separation Science.
• Nitrosamine Impurities Testing. (2025, July 6). ResolveMass Laboratories Inc.
• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. (2024, September 11). Zamann Pharma Support.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2025, December 30).
• Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin. (2025, May 20). PMC.
• Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. (2023, September 8). EDQM.
• CDER Nitrosamine Impurity Acceptable Intake Limits. (2026, February 12). FDA.
• Control of Nitrosamine Impurities in Human Drugs. FDA.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (2023). PMC.
• An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024, May 15). Aurigene.

Sources

• 1. biotech-spain.com [biotech-spain.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. edaegypt.gov.eg [edaegypt.gov.eg]
• 4. trial.medpath.com [trial.medpath.com]
• 5. BfArM - Risk information - Nitrosamines: EMA to provide guidance on avoiding nitrosamines in human medicines [bfarm.de]
• 6. resolvemass.ca [resolvemass.ca]
• 7. mavenrs.com [mavenrs.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. fda.gov [fda.gov]
• 12. waters.com [waters.com]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Green and sustainable LC-APCI-MS/MS method for simultaneous quantification of genotoxic nitrosamines in antidiabetic medication: sitagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]

solid-phase extraction (SPE) protocols for nitrosamine impurities

Application Note: Advanced Solid-Phase Extraction (SPE) Protocols for Nitrosamine Impurities

Abstract

The detection of mutagenic nitrosamine impurities at ultra-trace levels (ppb) requires rigorous sample preparation to eliminate matrix interference and achieve regulatory limits (e.g., FDA/EMA daily intake limits < 26.5 ng/day). While liquid-liquid extraction (LLE) is common, it often suffers from emulsion formation and insufficient cleanup in complex formulations. This guide provides two field-proven Solid-Phase Extraction (SPE) protocols: Activated Carbon SPE for highly polar nitrosamines (NDMA) and Polymeric HLB SPE for broad-spectrum screening. These workflows are designed to meet USP <1469> and FDA performance criteria.

Introduction & Regulatory Context

Since the 2018 recalls of angiotensin II receptor blockers (sartans), regulatory agencies (FDA, EMA) have mandated strict controls on nitrosamines. The "Cohort of Concern" includes small, polar molecules like N-Nitrosodimethylamine (NDMA) and lipophilic species like N-Nitrosodibutylamine (NDBA) .

The Analytical Challenge:

• Trace Sensitivity: Methods must achieve Limits of Quantitation (LOQ) < 0.03 ppm.

• Matrix Complexity: High-dose APIs (e.g., Metformin) and excipients suppress ionization in LC-MS/MS.

• Polarity Range: NDMA is water-soluble and breaks through standard C18 cartridges, while NDBA is hydrophobic. No single column fits all without optimization.

Mechanism of Action: Sorbent Selection Strategy

Successful extraction relies on matching the sorbent chemistry to the analyte's polarity and the matrix's nature.

A. Activated Carbon (The "NDMA Specialist")

Standard C18 phases fail to retain NDMA (logP ~ -0.57) effectively in aqueous conditions.

• Mechanism: Activated carbon (coconut charcoal) utilizes a unique combination of pore size exclusion and pi-pi interactions . The graphitized surface strongly adsorbs small, planar polar molecules like NDMA, allowing massive wash volumes to remove salts and API before elution.

• Critical Parameter: The carbon surface area (approx. 1000 m²/g) and pore distribution are vital. Amorphous carbon is preferred over graphitized carbon black (GCB) for better reversibility of elution.

B. Polymeric HLB (Hydrophilic-Lipophilic Balance)

For a multi-analyte screen (NDEA, NMBA, NDIPA), a copolymer sorbent (divinylbenzene-N-vinylpyrrolidone) is superior.

• Mechanism: The hydrophilic N-vinylpyrrolidone moiety wets the surface, allowing water retention, while the lipophilic divinylbenzene core retains the non-polar nitrosamines.

• Advantage: Resistant to drying out and functions over a pH range of 1-14, preventing "in situ" nitrosamine formation during extraction by allowing acidic quenching.

Experimental Protocols

Protocol A: Activated Carbon SPE for NDMA/NDEA in Metformin & Ranitidine

Target: Small, polar nitrosamines that show poor retention on C18. Matrix: High-solubility APIs (Metformin) or liquid formulations.

Materials:

• Cartridge: Activated Coconut Charcoal SPE (e.g., Supelclean™ ENVI-Carb™ or Phenomenex Strata™ Activated Carbon), 2g/6mL.

• Elution Solvent: Dichloromethane (DCM) or DCM:Methanol (90:10).

• Inhibitor: Sulfamic acid (to prevent in-situ formation).

Step-by-Step Workflow:

• Sample Pre-treatment:

  • Weigh powdered tablet equivalent to 500 mg API.[1]

  • Dissolve in 10 mL water containing 50 mM Sulfamic Acid (Critical Step: Quenches residual nitrite).

  • Centrifuge at 4000 rpm for 10 min to remove insoluble excipients.

• Conditioning:

  • Flush cartridge with 3 x 2 mL DCM (to clean organic background).

  • Flush with 3 x 2 mL Methanol.

  • Flush with 3 x 2 mL Water (do not let dry).

• Loading:

  • Load the aqueous supernatant (~10 mL) at a slow flow rate (1-2 mL/min). Note: NDMA binds to the carbon; API (Metformin) may partially break through or bind less tightly.

• Washing:

  • Wash with 2 x 2 mL Water (removes salts/buffer).

  • Drying Step (Crucial): Dry cartridge under high vacuum for 10-15 minutes. Reason: Residual water prevents DCM from effectively wetting the carbon pores during elution.

• Elution:

  • Elute with 2 x 3 mL Dichloromethane (DCM).

  • Optional: If recovery is low, use DCM:Methanol (95:5).

• Concentration:

  • Evaporate eluate to 1 mL under nitrogen stream at ambient temperature. Warning: NDMA is volatile; do not use heat.

Protocol B: Polymeric HLB SPE for Broad-Spectrum Screening (Sartans)

Target: NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA.[2][3][4][5][6][7] Matrix: Sartans (Valsartan, Losartan) and complex drug products.[2][5]

Materials:

• Cartridge: Polymeric HLB (e.g., Waters Oasis HLB or Phenomenex Strata-X), 200mg/6mL.

• Elution Solvent: Methanol or Acetonitrile.

Step-by-Step Workflow:

• Sample Pre-treatment:

  • Dissolve API (200 mg) in 5 mL 1% Formic Acid in Water. Reason: Acidic pH keeps acidic nitrosamines (like NMBA) protonated/neutral for retention on RP phase.

• Conditioning:

  • 3 mL Methanol.

  • 3 mL Water.

• Loading:

  • Load sample solution.

• Washing:

  • Wash with 3 mL 5% Methanol in Water containing 0.1% Formic Acid. Reason: Removes highly polar matrix components while retaining nitrosamines.

  • Dry under vacuum for 5 minutes.

• Elution:

  • Elute with 2 x 2 mL Methanol.

• Reconstitution:

  • Evaporate to near dryness and reconstitute in Mobile Phase A (e.g., 0.1% Formic Acid in Water) to match initial LC conditions.

Visualization of Workflows

Figure 1: Decision Tree for Sorbent Selection

This logic gate helps researchers select the correct SPE phase based on analyte polarity and matrix.

Caption: Selection logic for Activated Carbon vs. Polymeric HLB phases based on analyte LogP and matrix solubility.

Figure 2: Activated Carbon SPE Workflow (Protocol A)

Caption: Workflow for Activated Carbon SPE. The drying step (Step 4) is critical for DCM elution efficiency.

Performance Data & Troubleshooting

Table 1: Typical Recovery Rates & LODs (Literature Aggregated)

Analyte	Method (Sorbent)	Matrix	Recovery (%)	LOD (ng/mL)	Reference
NDMA	Activated Carbon	Metformin	85 - 105%	0.5	[1, 3]
NDEA	Activated Carbon	Ranitidine	80 - 100%	0.8	[1, 3]
NDBA	Polymeric HLB	Valsartan	90 - 110%	0.2	[2, 5]
NMBA	Polymeric HLB	Losartan	88 - 102%	0.5	[2, 5]

Troubleshooting Guide

• Low Recovery of NDMA: Usually caused by insufficient drying of the carbon cartridge. Water blocks DCM from entering the micropores. Increase vacuum time.

• High Background Noise: Carbon fines can leach. Filter the eluate through a 0.2 µm PTFE filter before injection.[1]

• Artifact Formation: If nitrosamine levels increase over time, check for nitrite in the water source. Always add Sulfamic Acid or Ascorbic Acid during sample prep to quench nitrosation reactions.

References

• Agilent Technologies. "Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ." Application Note. Link

• Waters Corporation. "Analysis of Nitrosamines in Cosmetics and Personal Care Products." Application Note. Link

• Phenomenex. "Robust Analysis of Nitrosamine in a Losartan Drug Substance using Strata™ Activated Carbon Extraction." Technical Note TN-0154. Link

• U.S. Food and Drug Administration (FDA). "Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Nitrosamine Impurities in Metformin."[8] Link

• United States Pharmacopeia (USP). "General Chapter <1469> Nitrosamine Impurities."[4][6] USP-NF. Link

• Sigma-Aldrich (Merck). "Determination of 7 Nitrosamines in Drinking Water by SPE and GC-MS/MS." Application Note. Link

Sources

• 1. hsa.gov.sg [hsa.gov.sg]
• 2. sepscience.com [sepscience.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Switzerland) [shimadzu.ch]
• 5. agilent.com [agilent.com]
• 6. ipa-india.org [ipa-india.org]
• 7. agilent.com [agilent.com]
• 8. fda.gov [fda.gov]

High-Sensitivity GC-MS/MS Protocol for the Determination of Methyl 1-nitrosopiperidine-4-carboxylate

Executive Summary

The detection and quantification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) is a critical regulatory mandate in modern pharmaceutical development. This application note details a robust, highly sensitive Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) methodology for the trace-level quantification of Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) . By leveraging Electron Ionization (EI) with Multiple Reaction Monitoring (MRM) and a self-validating extraction protocol, this method achieves limits of quantitation (LOQs) in the low parts-per-billion (ppb) range, ensuring compliance with stringent global regulatory thresholds.

Regulatory Context & Analyte Profiling

Following the discovery of nitrosamine impurities in various drug classes, the FDA and EMA have mandated rigorous risk assessments and control strategies for all pharmaceutical products[1]. While early focus was on simple, volatile nitrosamines (e.g., NDMA, NDEA), regulatory scrutiny has shifted toward complex NDSRIs that share structural similarity with the Active Pharmaceutical Ingredient (API)[1].

Methyl 1-nitrosopiperidine-4-carboxylate (CAS: 13458-55-4) is a specific NDSRI often identified as Impurity 31 in piperidine-derived therapeutics, such as the COPD medication Revefenacin[2]. With a molecular weight of 172.08 Da and a relatively non-polar methyl ester moiety, MNPC exhibits excellent volatility and thermal stability, making it highly amenable to GC-MS/MS analysis compared to larger, non-volatile NDSRIs that necessitate LC-MS/MS.

Scientific Rationale: The Causality of Method Design

To move beyond a simple list of instructions, it is vital to understand the causality behind the analytical choices in this protocol.

Extraction Strategy

Direct injection of API solutions into a GC system leads to rapid inlet contamination, active site formation, and severe matrix suppression. Therefore, Liquid-Liquid Extraction (LLE) using Dichloromethane (DCM) is employed[3].

• The Causality: MNPC’s lipophilic methyl ester group allows it to partition efficiently into the dense DCM layer. Conversely, the highly polar or basic API matrix remains in the aqueous phase. This creates a highly selective, orthogonal cleanup step that prevents source contamination and extends column lifespan.

Chromatographic & Mass Spectrometry Dynamics

Nitrosamines possess a strong dipole moment due to the N-NO bond.

• Column Selection: A polar polyethylene glycol (PEG) column (e.g., VF-WAXms or DB-WAX) is selected over standard non-polar (DB-5) phases. The polar stationary phase interacts favorably with the nitrosamine dipole, preventing peak tailing and ensuring sharp, symmetrical peaks[4].

• Ionization & Precursor Selection: In Electron Ionization (EI) at 70 eV, the highly labile N-NO bond of aliphatic nitrosamines readily cleaves. Consequently, the molecular ion

  (m/z 172) is often weak. To maximize the signal-to-noise ratio (S/N), the robust fragment at m/z 142 is selected as the primary precursor ion for MRM transitions[5],[6].

Self-Validating Experimental Protocol

Reagents & Internal Standardization

To ensure this protocol functions as a self-validating system , an isotopically labeled internal standard (IS)—such as N-Nitrosopiperidine-d10 (NPIP-d10)—must be spiked into the sample prior to extraction.

• Validation Logic: By monitoring the absolute recovery of the IS, the system continuously normalizes variations in LLE partitioning efficiency, evaporative losses, or MS matrix suppression. If the IS area drops below 50% of the reference standard, the system automatically flags the sample for re-extraction, precluding false negatives[3].

Sample Preparation Workflow

Figure 1: Self-validating Liquid-Liquid Extraction (LLE) workflow for isolating MNPC.

Step-by-Step Execution:

• Accurately weigh 250 mg of the homogenized API or drug product into a 15 mL inert centrifuge tube[3].

• Add 5.0 mL of Milli-Q water and spike with 50 µL of the IS working solution (100 ng/mL NPIP-d10). Vortex for 2 minutes to fully disperse the matrix.

• Add 2.0 mL of LC-MS grade Dichloromethane (DCM).

• Shake vigorously for 5 minutes to ensure complete phase transfer of MNPC.

• Centrifuge at 4000 rpm for 5 minutes to break any emulsions.

• Carefully extract the lower organic (DCM) layer using a glass Pasteur pipette, transfer to a GC vial, and cap immediately to prevent volatilization.

Instrumental Conditions

Table 1: GC Operating Parameters

Parameter	Setting	Rationale
Column	Agilent J&W VF-WAXms (30 m × 0.25 mm, 1.0 µm)	High polarity prevents nitrosamine peak tailing[4].
Carrier Gas	Helium, Constant Flow at 1.2 mL/min	Optimal linear velocity for MS/MS efficiency.
Injection Mode	Splitless, 2 µL injection volume	Maximizes trace-level analyte transfer to the column.
Inlet Temperature	250 °C	Ensures complete volatilization without thermal degradation.
Oven Program	60 °C (hold 1 min) 15 °C/min to 240 °C (hold 5 min)	Focuses the DCM solvent band; rapidly elutes high-boilers.

Table 2: MS/MS MRM Transitions (EI, 70 eV)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Transition Type
MNPC	142.0	83.0	15	Quantifier
MNPC	142.0	110.0	10	Qualifier 1
MNPC	172.0	142.0	5	Qualifier 2
NPIP-d10 (IS)	124.0	107.0	10	IS Quantifier

(Note: Source Temperature set to 250 °C; Transfer Line set to 250 °C)

Fragmentation Pathway Visualization

Figure 2: EI-MS/MS fragmentation pathway and MRM transition logic for MNPC.

Data Presentation & System Suitability

To ensure the method meets ICH Q2(R2) and FDA guidelines for mutagenic impurities, the following system suitability and validation criteria must be satisfied prior to sample batch release.

Table 3: Method Validation & Acceptance Criteria

Validation Parameter	Target Acceptance Criteria	Corrective Action if Failed
Specificity	No interfering peaks at MNPC RT (S/N < 3 in blank).	Evaluate GC inlet liner for contamination; bake out column.
Linearity	over the range of 1.0 to 100 ppb.	Check MS source cleanliness and multiplier gain.
Accuracy (Recovery)	70% – 130% for spiked API samples[5].	Investigate emulsion formation during LLE; adjust centrifugation.
Precision (Repeatability)	%RSD 15% for 6 replicate injections at 10 ppb.	Replace inlet septum; verify autosampler syringe integrity.
Limit of Quantitation	S/N 10 at the target LOQ ( 5 ppb).	Perform MS tuning; ensure high-efficiency source (HES) is optimized.

References

Sources

• 1. fda.gov [fda.gov]
• 2. US20250127900A1 - Stable pharmaceutical compositions - Google Patents [patents.google.com]
• 3. edqm.eu [edqm.eu]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantification of Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) in Drug Substances

This Application Note and Protocol guide is designed for analytical scientists and drug development professionals tasked with the quantification of Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) . This guide prioritizes high-sensitivity LC-MS/MS methodology, robust sample preparation to prevent artifactual formation, and compliance with current regulatory frameworks (ICH M7, FDA/EMA CPCA).

Executive Summary & Scientific Context

Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) (CAS: 13458-55-4) is a Nitrosamine Drug Substance Related Impurity (NDSRI) that may form in Active Pharmaceutical Ingredients (APIs) synthesized using methyl isonipecotate (methyl piperidine-4-carboxylate) or its derivatives.

As a secondary amine derivative, the piperidine moiety is susceptible to nitrosation in the presence of nitrosating agents (nitrites, NOx) under acidic conditions during manufacturing or storage. Due to the high mutagenic potency associated with N-nitroso compounds, regulatory agencies (FDA, EMA) enforce strict Acceptable Intake (AI) limits, often requiring analytical methods with Limits of Quantification (LOQ) in the low parts-per-billion (ppb) range.

Key Challenges Addressed

• Artifactual Formation: The parent amine (methyl isonipecotate) may be present in the API. Without proper inhibition, it can convert to MNPC during sample preparation, leading to false positives.

• Matrix Interference: Low-level detection requires rigorous separation from the high-concentration API matrix.

• Sensitivity: Achieving <1.0 ng/mL sensitivity to meet CPCA-derived limits.

Chemical Profile & Regulatory Targets[1][2][3][4]

Property	Description
Chemical Name	Methyl 1-nitrosopiperidine-4-carboxylate
Common Abbreviation	MNPC
CAS Number	13458-55-4
Molecular Formula	C₇H₁₂N₂O₃
Molecular Weight	172.18 g/mol
Precursor Amine	Methyl piperidine-4-carboxylate (Methyl Isonipecotate)
Regulatory Category	CPCA Category 2 (Predicted)*
Target Limit (AI)	~100 ng/day (Default conservative) or 400 ng/day (if analogous to N-nitrosopiperidine)
Required LOQ	< 1.0 ppb (assuming 1g daily dose and 10% of limit)

*Note: Under the Carcinogenic Potency Categorization Approach (CPCA), cyclic nitrosamines without alpha-substitution often fall into Category 2. Always confirm specific limits with current FDA/EMA listings.

Analytical Strategy: LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the chosen modality.[1] GC-MS is generally avoided for this analyte due to the potential for thermal degradation of the nitroso group and the polarity of the ester functionality.

Chromatographic Separation

• Column Choice: A Phenyl-Hexyl or Polar-Embedded C18 column is recommended over standard C18.

  • Reasoning: Nitrosamines are polar. Phenyl-hexyl phases provide alternative selectivity (pi-pi interactions) that helps separate the nitrosamine from the bulk API and other impurities.

• Mobile Phase: Water/Methanol gradient with 0.1% Formic Acid .

  • Reasoning: Acidic pH facilitates protonation ([M+H]⁺ formation) for ESI positive mode. Methanol often provides better sensitivity for nitrosamines than Acetonitrile in ESI+.

Mass Spectrometry (MRM)

• Ionization: Electrospray Ionization (ESI) – Positive Mode.

• MRM Transitions:

  • Precursor Ion: 173.1 m/z [M+H]⁺

  • Quantifier Product: 143.1 m/z (Loss of NO, characteristic of nitrosamines)

  • Qualifier Product: 113.1 m/z (Combined loss of NO and OMe/Ester cleavage) or 156.1 m/z (Loss of OH).

Experimental Protocols

Protocol 1: Sample Preparation (In-Situ Inhibition)

Objective: Extract MNPC while strictly preventing the reaction of residual methyl isonipecotate with trace nitrites in solvents/glassware.

Reagents:

• Extraction Solvent: Methanol (LC-MS Grade).

• Inhibitor Solution: 1% Sulfamic Acid in Water (Freshly prepared).

• Diluent: 90:10 Water:Methanol containing 0.1% Sulfamic Acid.

Workflow:

• Weighing: Accurately weigh 100 mg of Drug Substance (API) into a 15 mL amber centrifuge tube.

• Inhibition Step (Critical): Immediately add 200 µL of Inhibitor Solution (Sulfamic Acid). Vortex for 30 seconds.

  • Mechanism:[2][3] Sulfamic acid rapidly scavenges any free nitrite ions, converting them to N₂ gas, thus blocking nitrosation.

• Extraction: Add 9.8 mL of Methanol . Cap and vortex vigorously for 2 minutes.

• Sonication: Sonicate for 15 minutes at room temperature (maintain < 30°C to prevent degradation).

• Clarification: Centrifuge at 4500 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE or Nylon filter .

  • Note: Discard the first 1 mL of filtrate to avoid filter adsorption losses.

• Final Dilution (if needed): Dilute with Diluent to fall within the calibration curve range (e.g., 1-100 ng/mL).

Protocol 2: LC-MS/MS Instrument Conditions

Liquid Chromatography (e.g., Agilent 1290 / Waters UPLC):

• Column: Waters XSelect HSS T3 (100 x 2.1 mm, 1.8 µm) OR Phenomenex Kinetex Phenyl-Hexyl.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

• Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

Time (min)	% B	Description
0.0	5	Initial Hold
1.0	5	Loading
6.0	95	Elution Gradient
8.0	95	Wash
8.1	5	Re-equilibration
11.0	5	End

Mass Spectrometry (e.g., Sciex 6500+ / Thermo Altis):

• Source: ESI Positive.

• Capillary Voltage: 3.5 kV.

• Source Temp: 450°C.

• Curtain Gas: 35 psi.

• Collision Gas: Medium.

MRM Table (Optimization Required):

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	CE (V)	Role
MNPC	173.1	143.1	100	15	Quantifier
MNPC	173.1	113.1	100	25	Qualifier

| MNPC-d4 (IS) | 177.1 | 147.1 | 100 | 15 | Internal Std |

Note: If commercial MNPC-d4 is unavailable, use N-nitrosopiperidine-d4 as a surrogate Internal Standard.

Method Validation Strategy (ICH Q2)

To ensure the method is "fit for purpose," validate the following parameters:

• Specificity: Inject a "Spiked Blank" (Solvent + Nitrite + Amine Precursor) without API. If MNPC is detected, the inhibition strategy is insufficient. Increase Sulfamic Acid concentration.

• Linearity: 0.5 ng/mL to 100 ng/mL (R² > 0.99).

• Accuracy (Recovery): Spike API at LOQ, 100%, and 150% of the limit. Acceptance: 80-120%.

• Sensitivity (LOQ): Determine the concentration where S/N > 10. Target: < 1.0 ng/g (ppb) relative to API.

Visualization: Analytical Workflow

Caption: Step-by-step analytical workflow for MNPC quantification emphasizing the critical inhibition step.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background Signal	In-situ formation in autosampler.	Ensure autosampler is cooled (4°C). Verify Sulfamic Acid was added before solvent.
Peak Tailing	Secondary amine interaction with silanols.	Use a high-pH stable column (e.g., BEH C18) with Ammonium Bicarbonate (pH 8) if acidic mobile phase fails (Note: Nitrosamines are stable at basic pH).
Signal Suppression	Matrix effect from API.	Switch to APCI source or improve separation gradient. Use Divert Valve to send bulk API to waste.

References

• US Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products: Appendix 1 - Acceptable intakes established for N-nitrosamines. Retrieved from [Link]

• Lhasa Limited. (2023). Carcinogenic Potency Categorization Approach (CPCA) for Nitrosamines.[4] Retrieved from [Link]

• Schmidtsdorff, S., et al. (2022). "Prevention of NDMA in-situ formation in the sample tube by prior removal of DMA and nitrite." Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

Sources

• 1. hsa.gov.sg [hsa.gov.sg]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]

HPLC retention time of Methyl 1-nitrosopiperidine-4-carboxylate

An Application Note and Protocol for the Determination of HPLC Retention Time of Methyl 1-nitrosopiperidine-4-carboxylate

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the High-Performance Liquid Chromatography (HPLC) retention time of Methyl 1-nitrosopiperidine-4-carboxylate. While a specific, validated method for this exact analyte is not widely published, this application note details a robust, scientifically-grounded protocol derived from established methods for structurally similar N-nitrosamine compounds.[1][2] The protocol leverages reversed-phase chromatography with UV and mass spectrometry detection, ensuring high sensitivity and specificity. We will delve into the causality behind the methodological choices, provide a self-validating experimental workflow, and offer insights into method optimization.

Introduction and Scientific Background

N-nitrosamines are a class of compounds classified as "probable human carcinogens" by regulatory agencies worldwide.[3][4][5] Their presence in pharmaceutical products, often as impurities formed during synthesis or storage, is a significant patient safety concern.[6] Methyl 1-nitrosopiperidine-4-carboxylate is a derivative of N-nitrosopiperidine (NPIP), a potent nitrosamine impurity.[7] The addition of a methyl carboxylate group at the 4-position increases the molecule's polarity and molecular weight compared to the parent NPIP, which will inherently affect its chromatographic behavior.

Accurate and reliable analytical methods are paramount for the detection and quantification of such impurities to ensure drug safety and regulatory compliance.[8][9] High-Performance Liquid Chromatography (HPLC), particularly when coupled with Mass Spectrometry (LC-MS/MS), is the gold standard for this analysis due to its high sensitivity, specificity, and applicability to a broad range of nitrosamines.[9][10][11] This guide establishes a foundational method to determine the retention time of Methyl 1-nitrosopiperidine-4-carboxylate, a critical first step in developing a full quantitative analysis or stability-indicating method.

Chromatographic Method Rationale

The chosen methodology is based on the fundamental principles of reversed-phase chromatography, which has been successfully applied to the separation of a wide array of nitrosamine impurities.[1][2][12]

• Stationary Phase: A C18 (octadecylsilane) column is selected as the initial stationary phase. This non-polar phase provides excellent retention for moderately polar compounds like nitrosamines through hydrophobic interactions. The widespread use and proven efficacy of C18 columns in nitrosamine analysis make them a reliable starting point.[2][13]

• Mobile Phase: A gradient elution using water and a more non-polar organic solvent (acetonitrile or methanol) is employed. This is standard practice for analyzing samples containing compounds with a range of polarities. A gradient ensures that both less retained and more retained impurities are eluted as sharp, symmetrical peaks within a reasonable timeframe.

• Mobile Phase Additive: 0.1% Formic Acid is added to both mobile phase components. This serves two key purposes:

  • pH Control: It maintains a low, consistent pH, which helps to suppress the ionization of any residual silanol groups on the silica-based stationary phase, thereby improving peak shape and reducing tailing.

  • MS Compatibility: Formic acid is a volatile buffer, making it ideal for methods that will be transferred to an LC-MS/MS system, as it facilitates protonation and efficient ionization in the mass spectrometer source.[8][14]

• Detection:

  • UV Detection: Nitrosamines typically exhibit UV absorbance in the range of 220-254 nm.[2] A photodiode array (PDA) detector is recommended to screen across this range and identify the optimal wavelength for Methyl 1-nitrosopiperidine-4-carboxylate.

  • Mass Spectrometry (MS) Detection: For unambiguous peak identification and high sensitivity, coupling the HPLC to a mass spectrometer is the preferred approach.[9][11][15] This allows for the confirmation of the analyte's identity by its mass-to-charge ratio (m/z) and fragmentation pattern.

Experimental Workflow and Protocol

The following diagram illustrates the overall workflow for determining the retention time.

Caption: Experimental workflow for retention time determination.

Materials and Reagents

• Analyte: Methyl 1-nitrosopiperidine-4-carboxylate reference standard

• Solvents: HPLC-grade or LC-MS grade Acetonitrile (ACN) and Methanol (MeOH)

• Water: Deionized water (DI H₂O), resistivity ≥ 18 MΩ·cm

• Acid: Formic Acid (FA), LC-MS grade

• Glassware: Class A volumetric flasks, autosampler vials

Standard Solution Preparation

• Stock Solution (~100 µg/mL): Accurately weigh approximately 10 mg of the Methyl 1-nitrosopiperidine-4-carboxylate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.[8][13] This stock solution should be stored in an amber flask at 2-8 °C and protected from light.

• Working Standard Solution (~1.0 µg/mL): Pipette 1.0 mL of the stock solution into a 100 mL volumetric flask. Dilute to volume with a diluent of 50:50 (v/v) Water:Acetonitrile. This working solution is used for injection.

HPLC-UV Protocol

This protocol provides a starting point for analysis. Optimization may be required based on initial results.

Parameter	Recommended Condition	Rationale / Comment
HPLC System	UHPLC or HPLC system with a binary pump and PDA detector	Standard equipment for impurity analysis.
Column	C18, 2.7-5 µm, 4.6 x 150 mm (e.g., XSelect HSS T3, Cogent BDC18)	A general-purpose C18 column is a robust starting point.[1][2]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for MS detection and controls silanol activity.[13][14]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.[13]
Column Temp.	35 °C	Elevated temperature can improve peak efficiency and reduce viscosity.
Flow Rate	0.5 mL/min	A typical flow rate for a 4.6 mm ID column.
Injection Vol.	5 µL	Can be adjusted based on system sensitivity and standard concentration.
UV Detection	PDA Scan 200-400 nm, Extract at 230 nm and 254 nm	Allows for determination of λmax and provides standard wavelengths for nitrosamine detection.[2]
Gradient Program	Time (min)	%B
0.00	10
15.00	90
17.00	90
17.01	10
20.00	10

LC-MS/MS Protocol (for Confirmation and High Sensitivity)

For definitive identification, couple the HPLC system to a triple quadrupole or high-resolution mass spectrometer.

Parameter	Recommended Condition	Rationale / Comment
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is suitable for polar compounds; positive mode will detect the protonated molecule [M+H]⁺.
Scan Mode	Full Scan (for identification) and MRM (for quantification)	Full scan helps identify the parent ion. Multiple Reaction Monitoring (MRM) provides high specificity and sensitivity.[10][11]
Expected [M+H]⁺	To be calculated based on molecular formula	The theoretical m/z should be used for targeted analysis.
Source Params.	Instrument Dependent	Optimize spray voltage, gas flows, and temperature according to manufacturer guidelines.

System Suitability and Data Analysis

Before analyzing the sample, the system's performance must be verified.

• Blank Injection: Inject the diluent (50:50 Water:ACN) to ensure there are no interfering peaks from the solvent or system carryover.

• Standard Injection: Make at least five replicate injections of the Working Standard Solution (~1.0 µg/mL).

• Acceptance Criteria:

  • Peak Tailing (Asymmetry): Should be between 0.8 and 1.5.

  • Relative Standard Deviation (%RSD): The %RSD for the peak area and retention time of the five replicate injections should be ≤ 2.0%.

Identifying the Peak and Determining Retention Time

• Data Acquisition: Acquire the chromatogram from the injection of the Working Standard Solution.

• Peak Identification (UV): The peak corresponding to Methyl 1-nitrosopiperidine-4-carboxylate should be the major peak in the chromatogram (assuming a pure standard). Verify its UV spectrum from the PDA data.

• Peak Identification (MS): In the mass spectrum, identify the peak by extracting the ion chromatogram for its expected protonated mass [M+H]⁺.

• Record Retention Time: Once the peak is positively identified, record its retention time (tᵣ) from the chromatogram. This is the center of the peak at its apex.

Expected Results and Method Optimization

• Expected Retention: Given the structure (a piperidine ring with a polar methyl carboxylate group), Methyl 1-nitrosopiperidine-4-carboxylate is expected to be a moderately polar compound. Under the proposed reversed-phase conditions, it should be well-retained on a C18 column. Its retention time will likely be longer than that of the more non-polar, unsubstituted N-nitrosopiperidine.

• Optimization Strategies:

  • If Retention is Too Short: Decrease the initial percentage of organic mobile phase (B) or use a shallower gradient.

  • If Retention is Too Long: Increase the initial percentage of organic mobile phase (B) or use a steeper gradient.

  • Poor Peak Shape (Tailing): Ensure proper pH control with the formic acid additive. Sometimes, switching the organic modifier from acetonitrile to methanol can alter selectivity and improve peak shape.

  • Poor Peak Shape (Fronting): This may indicate column overload. Try injecting a lower concentration of the standard.

Conclusion

This application note provides a comprehensive and scientifically justified protocol for determining the . By leveraging established principles of reversed-phase chromatography for nitrosamine analysis, this method serves as a robust starting point for method development, validation, and routine quality control testing. The incorporation of both UV and MS detection ensures a high degree of confidence in peak identification. Adherence to system suitability criteria is essential for generating reliable and reproducible results, which are critical in the context of controlling potentially carcinogenic impurities in pharmaceutical products.

References

• Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Waters Corporation. [Link]

• HPLC analysis and reactions of N-Nitrosamines. Emporia State University. [Link]

• Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. Phenomenex. [Link]

• NITROSAMINE IMPURITY ASSAY BY HPLC. MicroSolv Technology Corporation. [Link]

• Development and Validation of RP‐HPLC Method for the Detection of N‐Nitroso Meglumine in Pharmaceutical Products. ResearchGate. [Link]

• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. IntechOpen. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

• Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. Frontiers. [Link]

• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. ResearchGate. [Link]

• Sensitive And Selective Analytical Method For The Quantification Of 1-Nitroso Piperidin-4-Amine In Pimozide Drug Substance By LC-MS/MS. ResearchGate. [Link]

• N-Nitrosopiperidine. Manasa Life Sciences. [Link]

• Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. Taiwan Food and Drug Administration. [Link]

• Stereoselective HPLC separation and configurational stability study of the N-nitrosamine impurity of indapamide. PubMed. [Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Separation of N-Nitroso-N'-methylpiperazine on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. Health Sciences Authority. [Link]

• Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. MDPI. [Link]

• HPLC-MS ANALAYSIS OF 15 NITROSAMINES. Docuchem. [Link]

Sources

• 1. waters.com [waters.com]
• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]
• 7. N-Nitrosopiperidine | Manasa Life Sciences [manasalifesciences.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Frontiers | Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. dspacep01.emporia.edu [dspacep01.emporia.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. HPLC-MS ANALAYSIS OF 15 NITROSAMINES - Docuchem | España [docuchem.com]
• 15. fda.gov.tw [fda.gov.tw]

Application Note: Preparation of Methyl 1-nitrosopiperidine-4-carboxylate Stock Solutions

Introduction & Scientific Context

The control of Nitrosamine Drug Substance Related Impurities (NDSRIs) has become a critical compliance requirement following ICH M7(R2) and FDA/EMA guidance updates. Methyl 1-nitrosopiperidine-4-carboxylate is a specific NDSRI potentially formed in drug substances containing the piperidine-4-carboxylate moiety (e.g., specific antihistamines or opioid analgesics) when exposed to nitrosating agents.

Unlike simple nitrosamines (e.g., NDMA), this molecule possesses higher molecular weight and lipophilicity. Its preparation requires strict adherence to protocols that mitigate photolytic degradation (cleavage of the N-N bond) and volatility , ensuring the integrity of the reference standard for LC-MS/MS or GC-MS quantitation.

Compound Profile

Property	Detail
Chemical Name	Methyl 1-nitrosopiperidine-4-carboxylate
Systematic Name	Methyl 1-nitrosoisonipecotate
Parent Amine CAS	2971-79-1 (Methyl isonipecotate)
Target CAS	Not widely indexed (Custom NDSRI); Analogous to Acid form CAS 6238-69-3
Molecular Formula
Molecular Weight	172.18 g/mol
Physical State	Typically a Yellow Viscous Oil or Low-Melting Solid
Solubility	Soluble in Methanol, DMSO, Dichloromethane, Acetonitrile
Stability	Highly Photosensitive (UV/Blue light); Thermally labile >60°C

Safety & Handling (Zero-Compromise Protocol)

WARNING: This compound is a member of the "Cohort of Concern" (mutagenic carcinogen). There is no safe exposure limit below the Threshold of Toxicological Concern (TTC).

Engineering Controls

• Containment: All weighing and dissolution must occur within a certified chemical fume hood or a glove box .

• Airflow: Ensure face velocity is >0.5 m/s.

• Deactivation: Do not wash glassware in open sinks. Segregate all contaminated consumables into "Cytotoxic/Carcinogenic" waste streams.

Personal Protective Equipment (PPE)

• Respiratory: N95/P3 respirator if working outside a glove box (though hood is preferred).

• Dermal: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Extended cuff Nitrile or Neoprene (minimum 6 mil).

  • Rationale: Nitrosamines can permeate thin latex/nitrile; double gloving provides a breakthrough buffer.

Visualizing the Safety Logic

The following diagram outlines the decision matrix for safe handling:

Figure 1: Safety decision matrix for handling high-potency nitrosamines.

Protocol: Primary Stock Solution Preparation

Objective: Prepare a 1.0 mg/mL (1000 ppm) stock solution in Methanol. Solvent Selection: Methanol (LC-MS Grade) is preferred over DMSO for stock solutions due to easier evaporation in GC workflows and compatibility with Reverse Phase HPLC.

Materials

• Reference Standard: Methyl 1-nitrosopiperidine-4-carboxylate (>98% purity).

• Solvent: Methanol (LC-MS Grade).

• Glassware: Amber Volumetric Flask (Class A), 10 mL or 25 mL.

• Weighing: Semi-micro balance (5-place, d=0.01 mg) or Micro-balance.

Step-by-Step Methodology

Step 1: Environmental Prep

• Turn off high-intensity lab lights or install UV-filtering screens (yellow filters) on the fume hood sash.

• Equip the balance with an anti-static ionizer (critical for small masses).

Step 2: Gravimetric Weighing (The "Difference" Method)

Since the compound is likely a viscous oil, direct weighing into the flask is error-prone due to neck contamination.

• Tare a clean, empty 1.5 mL amber glass HPLC vial with its cap.

• Using a glass Pasteur pipette or a positive-displacement pipette, transfer approximately 10-15 mg of the standard oil into the vial. Cap immediately.

• Record the Gross Weight (

  ).

• Remove the cap and quantitatively transfer the oil into the 10 mL Amber Volumetric Flask using small rinses of Methanol.

  • Technique: Rinse the vial 3 times with 1 mL Methanol, transferring each rinse to the flask.

• Recap the empty vial and weigh it again (

  ).

• Calculate Mass Transferred (

  ):

Step 3: Dissolution & Dilution

• Add Methanol to the flask until it is ~80% full.

• Vortex gently for 30 seconds. Avoid high-power sonication as the heat generated can degrade thermally labile nitrosamines.

• Equilibrate to room temperature (20°C).

• Dilute to the mark with Methanol. Stopper and invert 10 times.

Step 4: Concentration Calculation

Calculate the true concentration (

) accounting for purity ( ):

Example: If

mg, , and mL:

Protocol: Working Standard Dilution

Objective: Create a calibration curve range (e.g., 1 ng/mL to 100 ng/mL).

Workflow Diagram

Figure 2: Serial dilution workflow to reach trace-level concentrations.

Procedure

• Intermediate Stock (10 µg/mL):

  • Pipette 100 µL of Primary Stock into a 10 mL Amber Volumetric Flask.

  • Dilute to volume with Methanol.

• Working Standards (in Aqueous Mobile Phase):

  • Note: When diluting into water/buffer for HPLC, nitrosamines may adsorb to hydrophobic surfaces. Use silanized glass vials or low-binding polypropylene if verified.

  • Dilute the Intermediate Stock using the initial mobile phase composition (e.g., 95% Water / 5% MeOH + 0.1% Formic Acid) to match the starting gradient conditions.

Storage & Stability

Parameter	Specification	Rationale
Temperature	-20°C or -80°C	Arrhenius kinetics; slows thermal decomposition.
Container	Amber Glass (Type I)	Blocks UV light (<400 nm) which cleaves the N-NO bond.
Headspace	Argon or Nitrogen	Prevents oxidative degradation (though less critical than light).
Shelf Life	Stock: 6 MonthsWorking: <24 Hours	Working solutions in aqueous buffers are prone to hydrolysis or adsorption.

Quality Control (Self-Validation)

Before using the stock for critical assays, validate its integrity:

• UV-Vis Check:

  • Scan a diluted aliquot (e.g., 10 µg/mL) from 200–400 nm.

  • Expectation: A distinct absorption band around 330–350 nm (

    transition of the Nitroso group). Loss of this peak indicates photolysis.

• Check Standard Verification:

  • Prepare a second, independent stock solution.

  • Analyze both by HPLC-UV or LC-MS.

  • The response factor ratio must be 0.98 – 1.02 .

Troubleshooting

• Precipitation upon dilution: The methyl ester is lipophilic. If precipitating in 100% water, ensure at least 5-10% organic modifier (MeOH/ACN) is present in the diluent.

• Peak Tailing: Nitrosamines can interact with silanols. Use end-capped columns (e.g., C18 Hybrid) and ensure pH control (0.1% Formic Acid).

• Ghost Peaks: Check for "carryover" in the injector. Nitrosamines are sticky. Use a needle wash of 50:50 MeOH:Isopropanol.

References

• US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Revision 2, Sept 2024. [Link]

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. EMA/409815/2020. [Link]

• International Council for Harmonisation (ICH). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2).[1] 2023. [Link]

• PubChem Database. N-Nitrosopiperidine (Analogous Structure Data). National Library of Medicine. [Link]

Sources

• 1. fda.gov [fda.gov]

NMR spectroscopy characterization of Methyl 1-nitrosopiperidine-4-carboxylate

An Application Note for the Complete NMR-Based Structural and Conformational Characterization of Methyl 1-nitrosopiperidine-4-carboxylate

Abstract

This guide provides a comprehensive framework for the definitive structural and conformational characterization of Methyl 1-nitrosopiperidine-4-carboxylate using Nuclear Magnetic Resonance (NMR) spectroscopy. N-nitroso compounds are a significant class of molecules, often scrutinized for their potential carcinogenic properties, making their unambiguous identification paramount in pharmaceutical development and safety assessment.[1] This document moves beyond a simple listing of parameters, delving into the nuanced stereochemical implications of the N-nitroso group on the piperidine ring. We present detailed protocols for ¹H, ¹³C, and 2D NMR experiments, alongside an in-depth analysis of expected spectral features. The causality behind experimental choices is explained to empower researchers to not only replicate but also adapt these methods. The protocols are designed to be self-validating, ensuring high-fidelity data for confident structural elucidation.

Introduction: The Structural Challenge of an N-Nitroso Piperidine

Methyl 1-nitrosopiperidine-4-carboxylate is a heterocyclic compound featuring a six-membered piperidine ring. Its structure is complicated by the introduction of an N-nitroso (N-N=O) group. This functional group is not merely a substituent; it fundamentally alters the molecule's stereodynamics. The partial double-bond character of the N-N bond results in a significant rotational barrier, leading to the existence of two distinct and slowly interconverting rotational isomers (rotamers), often referred to as E/Z or syn/anti conformers.[2]

The primary objective of this guide is to provide a robust NMR-based workflow to:

• Unambiguously confirm the covalent structure of the molecule.

• Identify and distinguish the signals corresponding to the E and Z rotamers.

• Assign all proton (¹H) and carbon (¹³C) resonances.

• Determine the relative population of each rotamer in solution.

The piperidine ring itself typically adopts a chair conformation to minimize steric strain. The bulky methyl carboxylate group at the C4 position is expected to predominantly occupy the equatorial position. The key to the analysis lies in understanding how the anisotropic effect of the nitroso-oxygen influences the chemical environment of the protons and carbons on the piperidine ring, particularly those in the α-position (C2 and C6).

Figure 2: Recommended experimental workflow for NMR characterization.

Table 3: Recommended NMR Acquisition Parameters

Parameter	¹H Acquisition	¹³C Acquisition	Rationale
Spectrometer Frequency	400 MHz (or higher)	100 MHz (or higher)	Higher field provides better signal dispersion and sensitivity.
Pulse Angle	30-45°	30°	A smaller pulse angle allows for a shorter relaxation delay.
Spectral Width	0-12 ppm	0-200 ppm	Encompasses all expected signals.
Acquisition Time (AT)	2-4 s	1-2 s	Ensures good resolution.
Relaxation Delay (D1)	5 s	2 s	A longer delay in ¹H NMR is crucial for accurate integration and determining isomer ratios.
Number of Scans (NS)	16-32	1024-4096	¹³C is much less sensitive and requires more scans.

| Decoupling | N/A | Proton Broadband | Simplifies the spectrum to singlets for each unique carbon. |

2D NMR Experiments for Unambiguous Assignment

To confirm the assignments made from 1D spectra, 2D correlation experiments are indispensable.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled. It will reveal the connectivity from H-2 to H-3, H-3 to H-4, and H-4 to H-5, allowing for a confident walk-through of the spin systems for each isomer.

• ¹H-¹³C HSQC or HMQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to. It is the most reliable way to assign the carbon signals based on the more easily assigned proton spectrum. For example, it will definitively link the downfield α-protons (~4.2 ppm) to one set of α-carbons and the upfield α-protons (~3.7 ppm) to the other.

Data Processing and Interpretation

• Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and Fourier transform the Free Induction Decay (FID).

• Phasing and Baseline Correction: Carefully phase the spectrum to achieve pure absorption lineshapes and apply an automatic baseline correction.

• Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

• Peak Assignment:

  • Identify the two sets of signals for the piperidine ring protons and carbons.

  • Use the predicted shifts in Tables 1 & 2 as a guide. The α-protons and α-carbons are the most diagnostic for assigning the syn and anti isomers.

  • Use the COSY spectrum to confirm the H-2 → H-3 → H-4 → H-5 → H-6 connectivity for each isomer separately.

  • Use the HSQC spectrum to correlate all proton assignments to their corresponding carbon signals.

• Isomer Ratio Calculation:

  • Integrate well-resolved signals corresponding to the two different isomers in the ¹H NMR spectrum (e.g., the α-proton signals or the -OCH₃ signals if they are resolved).

  • The ratio of the integrals directly corresponds to the molar ratio of the E and Z isomers in the solution.

Conclusion

The NMR characterization of Methyl 1-nitrosopiperidine-4-carboxylate is a non-trivial task that requires an appreciation of the compound's conformational isomerism. By employing a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) NMR techniques, a complete and unambiguous assignment of its structure can be achieved. The key diagnostic features are the distinct chemical shifts of the α-protons and α-carbons, which are differentially shielded and deshielded by the N-nitroso group in the syn and anti rotamers. The protocols and predictive data outlined in this application note provide a robust methodology for researchers in drug development and chemical analysis to confidently characterize this and similar N-nitroso compounds.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Advanced LC-MS/MS Quantification of NDSRIs Using Methyl 1-nitrosopiperidine-4-carboxylate as a Surrogate Internal Standard

Executive Summary

The pharmaceutical industry is currently undergoing a massive analytical paradigm shift driven by stringent regulatory mandates from the FDA and EMA regarding Nitrosamine Drug Substance-Related Impurities (NDSRIs)[1]. Unlike small, volatile nitrosamines (e.g., NDMA or NDEA), NDSRIs are complex, structurally diverse molecules formed by the nitrosation of secondary or tertiary amine fragments within the Active Pharmaceutical Ingredient (API) itself[2].

Accurate quantification of these impurities at trace levels (parts-per-billion) requires highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[3]. The gold standard for LC-MS/MS quantification relies on Stable Isotope-Labeled (SIL) internal standards. However, because NDSRIs are often novel and specific to individual APIs, custom SILs are frequently unavailable, prohibitively expensive, or take months to synthesize.

This application note details the robust methodology for utilizing Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) —a stable, piperidine-derived nitrosamine—as a highly effective surrogate internal standard (IS) . By leveraging its predictable ionization behavior and retention profile, analytical scientists can rapidly develop and validate ICH Q2(R1)-compliant methods for complex cyclic NDSRIs[4].

Mechanistic Rationale: Why MNPC? (E-E-A-T Principles)

Selecting a surrogate internal standard requires matching the physicochemical properties of the target analytes to accurately compensate for matrix effects (ion suppression or enhancement) during Electrospray Ionization (ESI)[5]. MNPC (CAS: 13458-55-4) offers several distinct mechanistic advantages for analyzing piperidine- and pyrrolidine-based NDSRIs:

• Structural Homology & Ionization Efficiency : MNPC contains a saturated six-membered nitrogenous ring with an N-nitroso group. In positive ESI mode (ESI+), the oxygen atom of the nitroso group readily accepts a proton. Its ionization efficiency closely mimics that of many complex API-derived NDSRIs, ensuring that any matrix components co-eluting in the mid-polar range will suppress the IS and the analyte proportionally.

• Absence in Natural Matrices : Unless the API being tested is specifically Revefenacin (where MNPC is a known degradant, Impurity 31), MNPC does not naturally occur in pharmaceutical formulations. This guarantees zero background interference.

• Favorable Chromatographic Retention : The methyl ester moiety provides moderate lipophilicity. On a standard C18 reversed-phase column, MNPC elutes after highly polar small nitrosamines (like NDMA) but before highly lipophilic API molecules, placing it in the optimal gradient window where many NDSRIs elute.

• Distinct Fragmentation Pathway : The fragmentation of MNPC under Collision-Induced Dissociation (CID) is highly predictable, yielding unique Multiple Reaction Monitoring (MRM) transitions that do not suffer from cross-talk with typical pharmaceutical excipients[6].

Relative Response Factor (RRF) Calibration

Because MNPC is a surrogate IS rather than an isotopologue, its absolute ionization efficiency will differ slightly from the target NDSRI. To establish a self-validating system, the protocol requires calculating a Relative Response Factor (RRF) during method validation: RRF = (Area_Analyte / Area_IS) × (Conc_IS / Conc_Analyte) A consistent RRF across the calibration range (RSD < 10%) proves that MNPC is successfully compensating for matrix variations.

Experimental Workflows and Visualizations

To ensure reproducibility and analytical integrity, the workflow is divided into sample preparation, chromatographic separation, and mass spectrometric detection.

Caption: Analytical workflow for NDSRI quantification using MNPC as a surrogate internal standard.

Sample Preparation Protocol

Causality Note: High concentrations of API can cause severe ion suppression and contaminate the MS source. The extraction step is designed to crash out high-molecular-weight excipients and selectively partition the nitrosamines.

• Standard Preparation : Prepare a stock solution of MNPC at 1.0 mg/mL in LC-MS grade Methanol. Dilute to a working IS solution of 500 ng/mL in Water:Methanol (80:20, v/v).

• Sample Spiking : Weigh 100 mg of the crushed drug product or API into a 15 mL centrifuge tube. Add 100 µL of the MNPC working IS solution (yielding a final IS concentration of 50 ng/mL in the extraction volume).

• Extraction : Add 900 µL of cold Methanol. Vortex vigorously for 5 minutes to ensure complete dissolution of the nitrosamines.

• Phase Separation : Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Filtration : Transfer the supernatant through a 0.22 µm PTFE syringe filter into an amber LC vial (nitrosamines are photolabile; amber vials prevent UV degradation).

LC-MS/MS Methodology

Chromatographic Conditions :

• Column : Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A : 0.1% Formic Acid in Water (Formic acid acts as a proton source, crucial for ESI+ ionization of the N-nitroso oxygen).

• Mobile Phase B : 0.1% Formic Acid in Methanol.

• Flow Rate : 0.4 mL/min.

• Column Temperature : 40°C.

Table 1: UHPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Rationale
0.00	95	5	Retain polar components and salts.
1.50	95	5	Isocratic hold for baseline stabilization.
6.00	10	90	Linear gradient to elute MNPC and NDSRIs.
8.00	10	90	Wash column of highly lipophilic API.
8.10	95	5	Return to initial conditions.
10.00	95	5	Re-equilibration.

Mass Spectrometry Data & Fragmentation

To achieve parts-per-billion (ppb) sensitivity, the Triple Quadrupole MS must be operated in Multiple Reaction Monitoring (MRM) mode[7].

Caption: Proposed ESI+ collision-induced dissociation (CID) fragmentation pathway for MNPC.

Table 2: MRM Transitions and Collision Energies

Compound	Role	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
MNPC	Surrogate IS	173.1	143.1	15	Quantifier (Loss of NO)
MNPC	Surrogate IS	173.1	111.1	25	Qualifier (Loss of NO + Methanol)
Target NDSRI A	Analyte	API Specific	API Specific	Optimized	Quantifier
Target NDSRI B	Analyte	API Specific	API Specific	Optimized	Quantifier

Self-Validating System Checks

To ensure the trustworthiness of the assay, the following system suitability criteria must be met during every run:

• IS Area Consistency : The absolute peak area of MNPC in all unknown samples must be within ±15% of the MNPC peak area in the calibration standards. A drop >15% indicates severe matrix suppression, requiring further sample dilution.

• Ion Ratio Stability : The ratio between the MNPC Quantifier (143.1) and Qualifier (111.1) ions must remain within ±20% of the established standard ratio. Deviation indicates a co-eluting interference at the IS retention time.

Conclusion

As regulatory bodies enforce strict acceptable intake (AI) limits for NDSRIs[8], pharmaceutical laboratories must deploy agile and reliable analytical strategies. When specific stable-isotope labeled standards are unavailable, Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) serves as an exceptional surrogate internal standard. Its structural stability, distinct MRM fragmentation profile, and optimal chromatographic retention make it a highly reliable tool for validating LC-MS/MS methods that meet stringent FDA and EMA safety thresholds.

References

• Chromatography Online - Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Details the FDA guidelines dividing nitrosamine impurities into small-molecule NAs and NDSRIs, and the necessity of LC-MS/MS for trace detection. URL:[Link]

• National Institutes of Health (PMC) - An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Explores the latest FDA updates on NDSRIs, acceptable intake limits, and the critical role of advanced LC-MS techniques. URL:[Link]

• Contract Pharma - Are you ready? FDA's Nitrosamine Testing Deadline is August 1. Highlights the regulatory urgency and the requirement for high-sensitivity Triple Quadrupole LC-MS/MS technology to achieve low parts-per-billion quantitation. URL:[Link]

• Shimadzu - Solutions for Nitrosamine Analysis - NDSRIs using LC-MS/MS. Provides structural context on how APIs containing secondary or tertiary amines react with nitrosating agents to form NDSRIs. URL:[Link]

• ACS Chemical Research in Toxicology - Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Reviews the mechanism of formation of N-nitrosamine impurities and the necessity of structural similarity methods to identify surrogate compounds for analysis. URL:[Link]

• National Institutes of Health (PMC) - UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines. Demonstrates standard MS/MS parameters, MRM mode implementation, and internal standard validation protocols for nitrosamines. URL:[Link]

• Antpedia - Determination of Nitrosamines in Water by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS). Highlights the methodology of adding an internal standard to a known volume of sample and utilizing tandem MS/MS technology to eliminate interferences. URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. contractpharma.com [contractpharma.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines NNN and NNK for use in preclinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. img.antpedia.com [img.antpedia.com]

high-resolution mass spectrometry fragmentation patterns of nitrosamines

Application Note: High-Resolution Mass Spectrometry (HRMS) Fragmentation Patterns and Analytical Workflows for N-Nitrosamine Profiling

Introduction & Regulatory Context

The detection of mutagenic N-nitrosamine impurities in pharmaceutical products has triggered a paradigm shift in trace-level analytical control strategies. Traditional low-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods utilizing multiple reaction monitoring (MRM) often suffer from isobaric interferences. A classic example is the interference between N-nitrosodimethylamine (NDMA) and N,N-Dimethylformamide (DMF), a common residual solvent. In low-resolution MS, both compounds share a nominal mass and exhibit similar MRM transitions (m/z 75.1 → 43.1), frequently leading to false positive results[1].

High-Resolution Mass Spectrometry (HRMS) overcomes this limitation by providing exact mass measurements and isotopic fidelity. The monoisotopic peak of NDMA (m/z 75.0553) and the

N isotope peak of DMF (m/z 75.0570) can be baseline-resolved using an HRMS instrument operating at a mass resolution of 45,000 or higher[1]. This application note details the mechanistic fragmentation patterns of N-nitrosamines and provides a self-validating LC-HRMS protocol for their confident structural elucidation and quantification.

Mechanistic Insights: Gas-Phase Fragmentation Pathways

Understanding the gas-phase fragmentation behavior of nitrosamines is essential for developing targeted screening methods and identifying unknown Nitrosamine Drug Substance-Related Impurities (NDSRIs)[2]. When subjected to positive electrospray ionization (ESI+) or atmospheric pressure chemical ionization (APCI+), protonated nitrosamine compounds

exhibit highly predictable, structure-dependent fragmentation cascades.

Based on collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) studies, three primary fragmentation pathways dominate[3]:

• Pathway 1: Loss of Nitric Oxide (NO) Radical (-30 Da) The most diagnostic and universally observed fragmentation is the cleavage of the N–NO bond. Because the N–NO bond is relatively weak, the protonated precursor ion readily loses an NO radical (30 Da), generating an

  product ion. This transition is the cornerstone of nitrosamine identification[2].

• Pathway 2: Loss of Water (-18 Da) In nitrosamines possessing specific structural motifs (e.g., hydroxyl groups or specific cyclic structures), a rearrangement occurs leading to the elimination of

  (18 Da) from the protonated precursor[3].

• Pathway 3: Elimination of

  (-46 Da) A less common but highly specific pathway involves the elimination of 46 Da, corresponding to the loss of . This often requires a complex structural rearrangement and is highly dependent on the alkyl substituents attached to the amine nitrogen[3].

Figure 1: Primary gas-phase fragmentation pathways of protonated N-nitrosamines in HRMS.

Quantitative Data: Exact Mass & Diagnostic Ions

To facilitate targeted single ion monitoring (t-SIM) and data-dependent MS2 (dd-MS2) acquisition, the exact masses of common regulatory nitrosamines and their primary diagnostic fragments are summarized below. Mass extraction windows should be set to

15 ppm[1].

Nitrosamine	Acronym	Chemical Formula	Precursor Ion (m/z)	Primary Fragment (m/z)
N-Nitrosodimethylamine	NDMA		75.0553	45.0340
N-Nitrosodiethylamine	NDEA		103.0866	73.0653
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA		147.0764	117.0552
N-Nitrosodiisopropylamine	NDIPA		131.1179	101.0966
N-Nitrosodipropylamine	NDPA		131.1179	101.0966
N-Nitrosodibutylamine	NDBA		159.1492	129.1279

Experimental Protocol: LC-HRMS Analytical Workflow

This protocol is designed to maximize sensitivity while mitigating matrix effects and artifact formation.

Sample Preparation (Extraction & Artifact Mitigation)

Causality Check: Nitrosamines are susceptible to in-situ formation during sample preparation if residual amines and nitrosating agents (e.g., nitrites) are present in the matrix. The addition of nitrosation inhibitors is critical to prevent artifact generation[4].

• Weighing: Accurately weigh 100 mg of the crushed drug product or active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Inhibitor Addition: Add 1 mL of a 10 mM ascorbic acid solution (or sulfamic acid) to quench any residual nitrosating agents[4].

• Extraction: Add 9 mL of LC-MS grade Methanol. Vortex vigorously for 5 minutes, followed by mechanical shaking for 40 minutes to ensure complete dissolution of the API and extraction of trace nitrosamines.

• Centrifugation: Centrifuge the mixture at 4,500 rpm for 15 minutes at 4°C to pellet insoluble excipients.

• Filtration: Decant the supernatant and filter through a 0.22 µm PVDF syringe filter into an amber LC vial (amber vials are used to prevent photolytic degradation of nitrosamines)[4].

Liquid Chromatography (UHPLC) Parameters

Causality Check: Chromatographic separation is essential to resolve rotational isomers of nitrosamines (arising from the partial double-bond character of the N-N bond) and to separate the API from the nitrosamine to prevent ionization suppression[4].

• Column: Reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water (promotes protonation for ESI+).

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 8 mins, hold for 2 mins, re-equilibrate at 5% B for 3 mins.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

HRMS Acquisition Parameters (Orbitrap / Q-TOF)

Causality Check: High resolution is strictly required to differentiate isobaric background matrix ions from target analytes[1].

• Ionization Mode: APCI+ or ESI+. (APCI is often preferred for smaller, volatile nitrosamines to reduce matrix suppression).

• Full MS / t-SIM Resolution: Set to 60,000 or 70,000 (at m/z 200) to ensure baseline resolution of isobaric interferences (e.g., DMF vs NDMA)[1].

• dd-MS2 Resolution: Set to 35,000 or 45,000 to capture accurate mass fragments for structural elucidation[1].

• Collision Energy (HCD): Stepped normalized collision energy (NCE) at 20, 40, and 60 to capture both the fragile loss of NO (-30 Da) and deeper structural backbone cleavages[5].

Figure 2: End-to-end LC-HRMS workflow for trace nitrosamine impurity profiling.

Data Processing & Structural Elucidation

When analyzing unknown NDSRIs, the data processing algorithm should be configured to perform diagnostic fragmentation pattern filtering.

• Precursor Screening: Filter full-scan data for peaks exhibiting a mass defect typical of nitrogen-rich compounds.

• Neutral Loss Filtering: Interrogate the dd-MS2 spectra for the exact neutral loss of 29.9980 Da (NO radical). The presence of this loss with high mass accuracy (< 5 ppm error) is a definitive marker for an N-nitrosamine[2].

• Isotopic Profiling: Verify the presence of paired nitrogen atoms by analyzing the

  and isotopic distribution patterns, which must align with the predicted molecular formula[6].

References

• FDA. "LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals." U.S. Food and Drug Administration,[Link]

• ResearchGate. "Mass spectrometry based fragmentation patterns of nitrosamine compounds." Rapid Communications in Mass Spectrometry,[Link]

• PubMed. "Mass spectrometry based fragmentation patterns of nitrosamine compounds." National Library of Medicine,[Link]

• The Analytical Scientist. "Trends and Challenges in Nitrosamine Testing: Part Two." The Analytical Scientist,[Link]

• ACS Publications. "Combining High-Resolution Mass Spectrometry and Chemiluminescence Analysis to Characterize the Composition and Fate of Total N-Nitrosamines in Wastewater Treatment Plants." Environmental Science & Technology,[Link]

Sources

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 5. Combining High-Resolution Mass Spectrometry and Chemiluminescence Analysis to Characterize the Composition and Fate of Total N-Nitrosamines in Wastewater Treatment Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]

Technical Notes & Optimization

Technical Support Center: Enhancing Sensitivity for Methyl 1-nitrosopiperidine-4-carboxylate Detection

Welcome to the technical support center for the sensitive detection of Methyl 1-nitrosopiperidine-4-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to equip you with the scientific understanding and practical guidance necessary to overcome common challenges in the analysis of this and other N-nitroso compounds.

Introduction to the Challenge

Methyl 1-nitrosopiperidine-4-carboxylate is an N-nitrosamine, a class of compounds that are of significant concern in the pharmaceutical industry due to their potential carcinogenic properties.[1] The detection and quantification of these impurities at trace levels are critical for ensuring drug safety and meeting regulatory requirements. Achieving high sensitivity in these analyses can be challenging due to factors such as matrix effects, analyte instability, and low concentrations. This guide provides a structured approach to troubleshooting and optimizing your analytical methods.

Frequently Asked Questions (FAQs)

FAQ 1: I am observing a very low signal or no signal at all for my Methyl 1-nitrosopiperidine-4-carboxylate standard. What are the likely causes?

Several factors can contribute to a weak or absent analyte signal. A systematic approach to troubleshooting is recommended:

• Instrument Suitability: For trace-level analysis of nitrosamines, high-sensitivity mass spectrometry, such as a triple quadrupole mass spectrometer (MS/MS), is generally required.[2] Techniques like HPLC with UV detection may not provide sufficient sensitivity for the low levels typically required.

• Ionization Source Optimization: The choice and optimization of the ionization source are critical.

  • Electrospray Ionization (ESI): While commonly used, its efficiency for nitrosamines can be analyte-dependent.

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is often more effective for less polar and more volatile compounds and has been shown to provide a significant improvement in sensitivity for some nitrosamines compared to ESI.[3]

  • Source Parameters: Ensure that the ion source temperature, spray voltage, and gas flows are optimized to stabilize ion formation and minimize in-source fragmentation.[4][5]

• Analyte Stability: N-nitroso compounds can be susceptible to degradation.

  • Photostability: Protect your standards and samples from light, as nitrosamines can be light-sensitive.[1]

  • Solvent Stability: Ensure the analyte is stable in your chosen solvent. Prepare fresh standards regularly and store stock solutions at appropriate temperatures, typically refrigerated or frozen, in amber vials.[6]

• Mass Spectrometer Parameters:

FAQ 2: My chromatographic peak for Methyl 1-nitrosopiperidine-4-carboxylate is tailing or showing poor shape. How can I improve it?

Poor peak shape can compromise resolution and lead to inaccurate integration and quantification.[9] Here are common causes and solutions:

• Column Choice: Methyl 1-nitrosopiperidine-4-carboxylate is a polar compound. Using a standard C18 column may result in poor retention and peak shape. Consider using a column designed for polar analytes, such as a C18 with a polar end-capping or a phenyl-hexyl stationary phase, which can offer alternative selectivity through π-π interactions.[8]

• Mobile Phase Composition:

  • pH: The pH of the mobile phase can significantly impact the peak shape of ionizable compounds. Although Methyl 1-nitrosopiperidine-4-carboxylate does not have a readily ionizable group, mobile phase pH can affect the silica surface of the column. Buffering the mobile phase, for instance, with ammonium formate, can improve peak shape.

  • Buffer Concentration: Insufficient buffer concentration can lead to peak tailing. A concentration of 5-10 mM is generally recommended for reversed-phase chromatography.[9]

• Injection Solvent: Injecting the sample in a solvent that is significantly stronger than the initial mobile phase can cause peak distortion.[10] Whenever possible, dissolve your sample in the initial mobile phase or a weaker solvent.

• Column Contamination: Accumulation of matrix components on the column can lead to active sites that cause peak tailing. Use a guard column and appropriate sample cleanup procedures to protect your analytical column.[10]

• Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening. Minimize the length and internal diameter of all tubing between the injector and the detector.[10]

FAQ 3: I am struggling with high background noise and matrix effects in my sample analysis. What sample preparation strategies can I employ?

Matrix effects, where components of the sample other than the analyte interfere with the ionization process, are a common challenge in LC-MS/MS analysis and can suppress the analyte signal.

• Solvent Extraction: A simple liquid-liquid extraction (LLE) or a protein precipitation step (for biological matrices) can be effective in removing a significant portion of the matrix.

• Solid-Phase Extraction (SPE): SPE is a powerful technique for sample cleanup and concentration. For polar nitrosamines, traditional reversed-phase SPE might not be efficient. Alternative sorbents should be considered:

  • Activated Carbon: This has been shown to be effective for the extraction of polar nitrosamines from aqueous matrices.[4]

  • Mixed-Mode or Ion-Exchange Sorbents: Depending on the specific properties of the matrix and analyte, these can offer higher selectivity.

• Filtration: Always filter your final sample extract through a 0.22 µm syringe filter to remove particulates that could clog the column and contaminate the MS source. Ensure the filter membrane is compatible with your solvent to avoid leaching of contaminants. Hydrophilic PVDF or PTFE filters are often suitable choices.[11]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low Sensitivity

This guide provides a step-by-step workflow to diagnose and resolve low sensitivity issues.

Diagram: Low Sensitivity Troubleshooting Workflow

Sources

• 1. cambrex.com [cambrex.com]
• 2. agilent.com [agilent.com]
• 3. By Ionization Only: Detecting Nitrosamines with Mass Spectrometry - Plasmion GmbH [plasmion.com]
• 4. How to Validate High-Resolution Mass Spectrometry for Nitrosamine Detection in Pharmaceuticals | Separation Science [sepscience.com]
• 5. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. halocolumns.com [halocolumns.com]
• 11. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]

Technical Support Center: Nitrosamine Analysis &amp; Recovery Optimization

Topic: Troubleshooting Low Recovery Rates of Nitrosamine Extraction Role: Senior Application Scientist Format: Technical Support Center (Q&A)

Status: Operational Subject: Troubleshooting Low Recovery (<70%) in Nitrosamine Impurity Analysis Applicable Guidelines: FDA Guidance on Nitrosamine Impurities | EMA/409815/2020 | USP <1469>

Introduction: The "Invisible" Loss

Low recovery in nitrosamine analysis is rarely a single-variable problem. As researchers, we often face a paradox: nitrosamines like NDMA are small, highly soluble, and seemingly simple, yet they are notoriously difficult to recover consistently from complex drug matrices.

When your recovery drops below the regulatory threshold (typically 70-130%), it is usually due to one of three distinct failure modes:

• Volatility Loss: You extracted it, but lost it during concentration.[1]

• Matrix Entrapment: The solvent couldn't liberate it from the pill binder or API crystal lattice.

• Ion Suppression: You extracted it, but the Mass Spec cannot "see" it because of co-eluting interferences.

This guide moves beyond basic steps to the mechanistic causes of failure.[2]

Part 1: Diagnostic Workflow

Q: My recovery is 40%. How do I know if it’s an extraction problem or a detection problem?

A: You cannot fix what you cannot locate. You must isolate the stage of failure using a Pre- vs. Post-Extraction Spike experiment.

The Protocol:

• Sample A (Pre-Spike): Spike the internal standard (IS) into the sample before adding extraction solvent. Process as normal.

• Sample B (Post-Spike): Process a blank sample matrix. Spike the IS into the final vial immediately before injection.

• Sample C (Neat Standard): IS spiked into pure solvent (no matrix).

Interpretation:

• If A < B ≈ C: The loss is occurring during extraction or evaporation. (Go to Part 2 & 3).

• If A ≈ B < C: The loss is Ion Suppression (Matrix Effect). The analyte is there, but the MS signal is being crushed by the matrix. (Go to Part 4).

Visual: Troubleshooting Decision Tree

Caption: Logic flow for isolating the root cause of low nitrosamine recovery: distinguishing between physical loss and signal suppression.

Part 2: The Volatility Trap (Evaporation)

Q: I am analyzing NDMA. My extraction seems fine, but I lose sensitivity after concentrating the sample. Why?

A: NDMA (N-Nitrosodimethylamine) is highly volatile. If you evaporate your sample to dryness, you will lose up to 90% of your analyte instantly.

Scientific Causality: Nitrosamines have relatively high vapor pressures. When a solvent (like Dichloromethane or Methanol) evaporates, the "azeotropic" effect or simple co-evaporation can carry the nitrosamine away, especially if the vessel walls are heated.

The Fix: The "Keeper" Solvent Strategy Never evaporate to dryness. Instead, use a "keeper" solvent with a higher boiling point that retains the analyte while the primary solvent evaporates.

Parameter	Recommendation	Why?
Keeper Solvent	Water or Hexadecane (100-200 µL)	Acts as a "trap" to hold NDMA as the organic solvent leaves.
Temperature	Max 35°C (Water bath)	Higher temps exponentially increase volatility loss.
Vacuum	> 200 mbar (Do not use high vacuum)	Aggressive vacuum promotes sublimation/co-evaporation.
Nitrogen Blowdown	Gentle stream only	Turbulent flow creates aerosols that physically eject the analyte.

Part 3: Extraction Efficiency & Solubility

Q: My drug product is a tablet. I'm using methanol, but recovery is inconsistent. Should I change solvents?

A: Inconsistent recovery from solid dosage forms often points to entrapment . The nitrosamine is physically stuck inside the polymer binder of the tablet, or the pH is preventing solubility.

Critical Protocol: The "Dissolve-Precipitate" Method Direct extraction (shaking powder with methanol) is often insufficient.

• Complete Dissolution: Dissolve the entire tablet in water first. Nitrosamines are water-soluble.[3] This liberates them from the excipient web.

• Precipitation: Add organic solvent (Acetonitrile/Methanol) to precipitate the API and excipients.

• Centrifuge/Filter: The nitrosamine remains in the supernatant.

Q: Does pH matter for Nitrosamines?

A: Yes, but not for the reason you think. Most simple nitrosamines (NDMA, NDEA) are neutral at physiological pH. However, matrix interferences are often pH-sensitive.

• Tip: If extracting from an acidic API, adjusting the pH to neutral (pH 7) before LLE (Liquid-Liquid Extraction) can prevent the API from extracting into the organic layer, reducing competition in the Mass Spec source.

Part 4: Matrix Effects (Ion Suppression)

Q: My internal standard (IS) recovery varies wildly between injections. What is happening?

A: This is the hallmark of Ion Suppression . Co-eluting compounds (PEG, surfactants, API) are competing for charge in the ESI (Electrospray Ionization) source. If the matrix "wins," your nitrosamine signal dies.

The Gold Standard Test: Post-Column Infusion To visualize exactly where the suppression happens:

• Setup: Use a T-tee connector.

  • Line 1: HPLC flow (injecting a blank sample matrix).

  • Line 2: Syringe pump infusing Nitrosamine standard (constant flow).

• Result: You should see a flat baseline (the constant infusion).

• Observation: Look for "dips" or negative peaks in the baseline. These dips represent time points where the matrix is killing the signal.

• Action: If the dip aligns with your Nitrosamine retention time, you must change your chromatography gradient or column to move the analyte away from that suppression zone.

Visual: SPE Optimization Workflow

Solid Phase Extraction (SPE) is the best way to remove these matrix killers.

Caption: Workflow for SPE optimization. Coconut charcoal is highly specific for nitrosamines due to their planar structure, often yielding cleaner extracts than C18.

Part 5: Summary of Failure Modes

Symptom	Probable Cause	Verification	Corrective Action
Low Recovery (<50%)	Volatility during evaporation	Pre- vs. Post-Evaporation Spike	Use "Keeper" solvent; reduce temp to <35°C.
Variable Recovery (RSD >15%)	Inhomogeneous extraction	Replicate extraction	Use "Dissolve-Precipitate" method; ensure tablet is fully pulverized.
Low IS Signal	Ion Suppression	Post-Column Infusion	Switch to APCI source (less susceptible to matrix) or improve cleanup (SPE).
High Recovery (>120%)	Signal Enhancement or Co-elution	Check Ion Ratios	Verify secondary MRM transition; improve chromatographic resolution.

References

• US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[4] (2021).[4] Revision 1. [Link]

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020).[4] EMA/409815/2020. [Link]

• Ripollés, C. et al. Liquid chromatography-mass spectrometry mechanisms of ion suppression. (2020).[4] Analytical Chemistry. [Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. pmda.go.jp [pmda.go.jp]
• 4. fda.gov [fda.gov]

Technical Support Center: Preventing Thermal Degradation of Methyl 1-nitrosopiperidine-4-carboxylate

Welcome to the Analytical Troubleshooting Guide for Methyl 1-nitrosopiperidine-4-carboxylate (also known as Revefenacin Impurity 31). As a complex Nitrosamine Drug Substance-Related Impurity (NDSRI), this molecule presents unique analytical challenges. Its structural thermal lability frequently leads to artefactual degradation during standard chromatographic analysis, resulting in inaccurate quantification and regulatory compliance failures.

This guide provides field-proven insights, mechanistic explanations, and self-validating protocols to ensure the scientific integrity of your analytical workflows.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why does Methyl 1-nitrosopiperidine-4-carboxylate degrade during standard GC-MS analysis? A: The root cause is the low bond dissociation energy (~30–40 kcal/mol) of the N-NO bond. In standard GC-MS analysis, the injection port is typically held isothermally at 200°C–250°C to rapidly vaporize the sample. This high thermal energy induces homolytic cleavage of the N-NO bond, releasing a nitric oxide (NO•) radical[1]. The remaining aminyl radical abstracts a hydrogen atom from the solvent or matrix, artefactualy forming the secondary amine (methyl piperidine-4-carboxylate). This thermal degradation leads to false negatives (underestimating the nitrosamine) and false positives for the secondary amine[1].

Q2: If our lab is restricted to GC-MS/MS, how can we prevent this inlet degradation? A: You must abandon standard split/splitless isothermal injections. Instead, utilize a Programmed Temperature Vaporizer (PTV) or Cold On-Column (COC) injection technique[2]. A PTV inlet allows the liquid sample to be introduced at a low temperature (e.g., 40°C). The solvent is vented, and the inlet is then rapidly heated (e.g., 700°C/min) to transfer the analyte to the column. This drastically minimizes the analyte's residence time in a high-heat environment, preserving the intact NDSRI[2].

Q3: Is LC-MS/MS immune to thermal degradation for this molecule? A: No. While LC-MS/MS is the "gold standard" for complex NDSRIs[3], thermal degradation can still occur in the mass spectrometer's ion source. Atmospheric Pressure Chemical Ionization (APCI) is highly effective for low-mass nitrosamines but requires probe temperatures between 300°C–400°C for efficient desolvation[4][5]. For thermally labile NDSRIs like Methyl 1-nitrosopiperidine-4-carboxylate, these temperatures can cause in-source denitrosation. Switching to Electrospray Ionization (ESI), which operates efficiently at much lower temperatures (150°C–250°C), is highly recommended to maintain molecular integrity[3][4].

Q4: How do I definitively prove that thermal degradation is not occurring in my current method? A: You must build a self-validating system into your acquisition method. Program your MS/MS to monitor the Multiple Reaction Monitoring (MRM) transitions for both the intact nitrosamine and its corresponding secondary amine (methyl piperidine-4-carboxylate).

• The Diagnostic Test: Inject a pure standard of the nitrosamine. If you observe a chromatographic peak for the secondary amine at the exact same retention time as the nitrosamine, it proves the amine is being generated inside the instrument (in-source or in-inlet degradation). If the method is truly non-degrading, no amine peak will co-elute with the nitrosamine.

Part 2: Quantitative Data & Method Comparison

The following table summarizes the thermal risks associated with different analytical platforms and the necessary mitigation strategies.

Table 1: Analytical Parameters and Degradation Risk for Methyl 1-nitrosopiperidine-4-carboxylate

Analytical Platform	Injection / Ionization Source	Typical Temperature	Thermal Degradation Risk	Required Mitigation Strategy
GC-MS/MS	Split/Splitless Inlet	200°C – 250°C	Critical	Avoid entirely for this specific NDSRI.
GC-MS/MS	PTV (Programmed Temp)	40°C → 250°C	Medium	Maximize ramp rate; use short, thin-film columns.
LC-MS/MS	APCI (Atmospheric Chem)	300°C – 400°C	High	Lower probe temp; increase nebulizer gas flow.
LC-MS/MS	ESI (Electrospray)	150°C – 250°C	Low	Preferred method. Optimize desolvation gas.

Part 3: Experimental Protocols

Protocol A: Optimized LC-ESI-MS/MS Workflow (Preferred)

This protocol utilizes ESI to prevent in-source thermal cleavage while maintaining high ionization efficiency.

• Mobile Phase Preparation: Prepare Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Methanol). The use of volatile organic acids enhances protonation in ESI at lower temperatures[4].

• Source Temperature Titration: Set the ESI desolvation temperature initially to 150°C. Inject a 10 ng/mL standard of Methyl 1-nitrosopiperidine-4-carboxylate.

• Self-Validation Monitoring: Monitor the MRM transition for the NDSRI (e.g., m/z[M+H]+ → specific fragment) and the secondary amine (m/z [M-NO+H]+ → fragment).

• Optimization: Incrementally increase the desolvation temperature by 20°C per injection. The optimal temperature is the highest point that maximizes the NDSRI signal without triggering the appearance of a co-eluting secondary amine peak. Do not exceed 250°C.

• Isotopic Grounding: Always use a stable isotope-labeled internal standard (e.g., 13C or d-labeled NDSRI) to correct for any unavoidable matrix effects or minor ionization fluctuations.

Protocol B: GC-MS/MS PTV Injection Setup (Alternative)

If LC-MS/MS is unavailable, use this protocol to minimize thermal exposure in the GC inlet[2].

• Inlet Configuration: Install a PTV inlet equipped with a baffled, deactivated glass liner to prevent active site degradation.

• Temperature Programming: Set the initial inlet temperature to 40°C.

• Injection & Venting: Inject 1.0 µL of the sample. Hold at 40°C for 0.1 minutes to allow the solvent to vent.

• Rapid Transfer: Program the inlet to heat at the maximum instrument rate (typically 700°C/min) to a final temperature of 200°C. This rapidly transfers the analyte to the column without prolonged baking.

• Column Selection: Use a short capillary column (e.g., 15 meters) with a thin stationary phase film (0.25 µm). This allows the NDSRI to elute at a lower oven temperature, further reducing thermal stress during the chromatographic run.

Part 4: Analytical Decision Pathway

The following diagram illustrates the logical workflow for selecting and optimizing an analytical method to prevent the thermal degradation of Methyl 1-nitrosopiperidine-4-carboxylate.

Decision tree for mitigating thermal degradation of Methyl 1-nitrosopiperidine-4-carboxylate.

Part 5: References

• NITROSAMINES: Where now? European Pharmaceutical Review.

• Association of fired cartridge residues to unburned smokeless powders using GC-MS... Digital Repository (MSU).

• Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines... MDPI.

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science.

• Nitrosamines Analysis with LC/MS-MS. Waters Corporation.

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. d.lib.msu.edu [d.lib.msu.edu]
• 3. lcms.cz [lcms.cz]
• 4. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment | MDPI [mdpi.com]
• 5. sepscience.com [sepscience.com]

minimizing matrix interference in Methyl 1-nitrosopiperidine-4-carboxylate assays

Welcome to the technical support center for the analysis of Methyl 1-nitrosopiperidine-4-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven solutions for minimizing matrix interference and addressing other common challenges encountered during the quantitative analysis of this N-nitroso compound. Our focus is on providing not just protocols, but the scientific rationale behind them to empower you to develop robust and reliable analytical methods.

Introduction: The Challenge of Matrix Interference

The accurate quantification of trace-level impurities like Methyl 1-nitrosopiperidine-4-carboxylate is a significant analytical challenge. The primary obstacle is often not the sensitivity of modern instrumentation, but rather the "matrix effect". This phenomenon refers to the alteration of the analyte's ionization efficiency by co-eluting compounds from the sample matrix, leading to either ion suppression or enhancement and, consequently, inaccurate results.[1][2] The diverse and complex nature of pharmaceutical and biological matrices necessitates well-designed sample preparation strategies to isolate the target analyte from these interfering substances.[3]

This guide will address common questions and troubleshooting scenarios in a direct Q&A format, providing practical solutions and in-depth explanations.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor recovery and high variability in my Methyl 1-nitrosopiperidine-4-carboxylate assay?

A1: Poor recovery and high variability are classic symptoms of significant matrix effects and potential analyte instability. Several factors could be at play:

• Ion Suppression/Enhancement: This is the most common issue in LC-MS/MS analysis. Co-eluting matrix components compete with your analyte for ionization in the mass spectrometer's source, leading to a suppressed or erratically enhanced signal.[1]

• Analyte Instability (Hydrolysis): Methyl 1-nitrosopiperidine-4-carboxylate contains a methyl ester functional group. This group is susceptible to hydrolysis, especially under acidic or basic conditions, which may be present during sample extraction or in the analytical mobile phase.[3][4] Hydrolysis would convert your target analyte into 1-nitrosopiperidine-4-carboxylic acid, leading to an underestimation of the original compound.

• Adsorption: The analyte can adsorb to the surfaces of sample containers (glass or plastic), pipette tips, and the HPLC flow path, leading to analyte loss. This is particularly relevant for trace-level analysis.[5]

• Incomplete Extraction: The chosen sample preparation method (e.g., Liquid-Liquid Extraction or Solid-Phase Extraction) may not be efficiently extracting the analyte from the sample matrix.[2]

A systematic approach to troubleshooting is essential. The first step is to identify the source of the problem, starting with an evaluation of your sample preparation procedure.

Q2: How can I determine if my assay is being affected by matrix effects?

A2: A quantitative assessment of matrix effects is a critical part of method development and validation. A widely accepted approach involves comparing the response of the analyte in a post-extraction spiked blank matrix sample to the response of the analyte in a pure solvent standard.

Protocol 1: Quantitative Assessment of Matrix Effect

• Prepare Solution A (Analyte in Solvent): Create a standard solution of Methyl 1-nitrosopiperidine-4-carboxylate in your final mobile phase or reconstitution solvent at a known concentration (e.g., 10 ng/mL).

• Prepare Solution B (Analyte in Post-Extraction Spiked Matrix):

  • Take a blank sample of your matrix (e.g., plasma, cell lysate, drug product formulation without the analyte).

  • Perform your entire sample preparation procedure (e.g., LLE or SPE) on this blank matrix.

  • Evaporate the final extract to dryness and reconstitute it with a known volume of Solution A.

• Analysis: Inject both solutions into your LC-MS/MS system and record the peak areas.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Significant deviation from 100% confirms that your assay is impacted by matrix effects and that optimization of your sample preparation and/or chromatographic conditions is necessary.

Q3: My analyte, Methyl 1-nitrosopiperidine-4-carboxylate, seems to be degrading during sample preparation. What could be the cause and how can I prevent it?

A3: The most likely cause of degradation for this specific molecule is the hydrolysis of the methyl ester to its corresponding carboxylic acid. This can be catalyzed by acidic or basic conditions, as well as by enzymatic activity in biological samples.[4][6]

Troubleshooting Analyte Instability:

• pH Control: Maintain the pH of your sample and extraction solvents within a neutral range (pH 6-8) where the ester is more stable. Avoid strong acids or bases during extraction.[1]

• Temperature Control: Keep your samples cold (on ice or at 4°C) throughout the preparation process to slow down chemical and enzymatic degradation.[6][7]

• Enzyme Inhibition: For biological matrices like plasma or tissue homogenates, which may contain esterase enzymes, consider adding a general esterase inhibitor to your sample immediately after collection.[8]

• Prompt Analysis: Analyze samples as soon as possible after preparation to minimize the time for potential degradation to occur.[6]

• Use of a Stable Isotope-Labeled Internal Standard: The most effective way to compensate for analyte loss during sample preparation, including degradation, is to use a stable isotope-labeled (SIL) internal standard, such as Methyl 1-nitrosopiperidine-4-carboxylate-d4. This standard will behave almost identically to your analyte throughout the entire process.[9][10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	1. Inefficient extraction from the matrix. 2. Analyte degradation (hydrolysis). 3. Adsorption to surfaces.	1. Optimize the extraction solvent or SPE sorbent and elution solvent. Consider techniques like salting-out liquid-liquid extraction (SALLE) for polar analytes.[2] 2. Maintain neutral pH and low temperature during sample prep. Use amber vials to protect from light.[6][7] 3. Use polypropylene or silanized glass vials. Add a small percentage of organic solvent to your sample to reduce adsorption.[5]
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation technique. 2. Variable matrix effects between samples. 3. Instrumental instability.	1. Automate the sample preparation workflow if possible. Ensure consistent vortexing times and solvent volumes.[11] 2. Implement a more rigorous sample cleanup to remove interfering components. The use of a SIL internal standard is highly recommended to correct for this variability.[9] 3. Check instrument performance, including autosampler precision and detector stability.
Poor Peak Shape (Tailing or Fronting)	1. Co-elution with matrix components. 2. Incompatibility between injection solvent and mobile phase. 3. Column degradation or contamination.	1. Optimize the chromatographic gradient to better separate the analyte from interferences. 2. Ensure the injection solvent is of similar or weaker strength than the initial mobile phase. 3. Use a guard column and flush the analytical column regularly.
Unexpectedly Low or No Signal	1. Severe ion suppression. 2. Complete degradation of the analyte. 3. Incorrect MS/MS parameters.	1. Dilute the sample extract to reduce the concentration of interfering matrix components. Improve sample cleanup. 2. Perform a stability experiment by spiking the analyte into the matrix and analyzing at different time points under your storage and prep conditions. 3. Optimize MS parameters (e.g., cone voltage, collision energy) using a pure standard solution.

Experimental Protocols & Workflows

Protocol 2: Recommended Sample Preparation using Solid-Phase Extraction (SPE)

This protocol provides a starting point for cleaning up complex matrices. Optimization of the sorbent type, wash, and elution solvents is recommended for each specific matrix.

Caption: A stepwise approach to troubleshooting assay issues.

References

• ProPharma. Analytical Methods for the Investigation of Carcinogenic Nitrosamines in APIs and Drug Products. [Link]

• ResearchGate. Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control | Request PDF. [Link]

• Phenomenex. Sample preparation: Impacts and best practices. [Link]

• ACS Publications. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices | Chemical Research in Toxicology. [Link]

• OMNI International Blog. How to Reduce Sample Contamination. [Link]

• Agilent. Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. [Link]

• Nitrosamines Exchange Community. Nitrosamine internal standards - what should be taken into consideration?. [Link]

• ACS Publications. Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development. [Link]

• Science.gov. methyl ester hydrolysis: Topics by Science.gov. [Link]

• EPA. Method 8070A: Nitrosamines by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. [Link]

• IISTE.org. Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. [Link]

• PMC. Preparation of fatty acid methyl esters for gas-liquid chromatography. [Link]

• Fiveable. 3.3 Sample storage and preservation - Analytical Chemistry. [Link]

• Organic Chemistry Portal. Methyl Esters. [Link]

• RSC Publishing. Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. [Link]

• USDA ARS. Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. [Link]

• EPA NEPS. Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. [Link]

• Gcms.cz. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). [Link]

• AOCS. Alternatives to Methyl Esters for GC Analysis of Fatty Acids. [Link]

• Regulations.gov. 521-1 METHOD 521 DETERMINATION OF NITROSAMINES IN DRINKING WATER BY SOLID PHASE EXTRACTION AND CAPILLARY COLUMN GAS CHROMATOGRAP. [Link]

• ACS Publications. Reduction of Fatty Acid Methyl Esters to Fatty Alcohols To Improve Volatility for Isotopic Analysis without Extraneous Carbon | Analytical Chemistry. [Link]

• Taylor & Francis. Full article: Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. [Link]

• ResearchGate. Effect of pH on hydrolysis rate of methyl formate (S. L. Wellington et. al., 1994). …. [Link]

• ResearchGate. Assessment of the N-nitrosopiperidine formation risk from piperine and piperidine contained in spices used as meat product additives. [Link]

• ResearchGate. Enzymatic Production of Fatty Acid Methyl Esters by Hydrolysis of Acid Oil Followed by Esterification | Request PDF. [Link]

• Health Sciences Authority. DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. [Link]

• Frontiers. Trace Level Quantification of 4-Methyl-1-nitrosopiperazin in Rifampicin Capsules by LC-MS/MS. [Link]

• PMC. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. [Link]

• Taiwan Food and Drug Administration. Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. [Link]

• PubMed. Stability of unsaturated methyl esters of fatty acids on surfaces. [Link]

• PMC. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

• Google Patents. US4185027A - Hydrolysis of methyl esters.

• ACS Publications. Preparation of Methyl Esters for Gas Liquid Chromatography of Acids by Pyrolysis of Tetramethylammonium salts.. [Link]

• MDPI. Esterases: Mechanisms of Action, Biological Functions, and Application Prospects. [Link]

• International Journal of Pharmaceutical Sciences and Research. Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. [Link]

• Aragen. Winning Strategies to Develop an Analytical Method for Nitrosamines. [Link]

• Semantic Scholar. PRODUCTION OF METHYL ESTERS BY ENZYMATIC HYDROESTERIFICATION OF CHICKEN FAT INDUSTRIAL RESIDUE. [Link]

• The DAN Lab. LCMS Protocols. [Link]

Sources

• 1. Sample preparation: Impacts and best practices | Phenomenex [phenomenex.com]
• 2. grupobiomaster.com [grupobiomaster.com]
• 3. Methyl Esters [organic-chemistry.org]
• 4. methyl ester hydrolysis: Topics by Science.gov [science.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. blog.omni-inc.com [blog.omni-inc.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing Chromatographic Separation of Piperidine Nitrosamines

Welcome to the technical support center for the analysis of piperidine nitrosamines. As a class of probable human carcinogens, the accurate and robust quantification of these impurities at trace levels is a significant challenge for pharmaceutical researchers and drug development professionals.[1][2] This guide is structured to provide immediate, actionable solutions through our FAQs and in-depth troubleshooting workflows, grounded in established scientific principles to ensure the integrity and reliability of your analytical data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the chromatographic analysis of piperidine nitrosamines.

Q1: My N-nitrosopiperidine (NPIP) peak is tailing significantly. What are the primary causes and immediate fixes?

A1: Peak tailing for piperidine nitrosamines is most often caused by secondary interactions between the basic piperidine moiety and acidic residual silanol groups on the surface of silica-based stationary phases.[3][4][5] This interaction is a common issue for basic compounds and can lead to poor resolution, reduced sensitivity, and inaccurate integration.[6]

• Immediate Action: The most effective immediate fix is to add a mobile phase modifier. Add 0.1% formic acid to both your aqueous (A) and organic (B) mobile phases.[7][8][9] The acid protonates the piperidine nitrogen, but more importantly, it suppresses the ionization of the silanol groups on the stationary phase, minimizing the unwanted ionic interactions that cause tailing.[3][7]

Q2: I'm struggling with poor sensitivity and can't reach the low detection limits required by regulatory agencies. How can I boost my signal?

A2: Achieving the parts-per-billion (ppb) sensitivity required by agencies like the FDA and EMA is a primary challenge in nitrosamine analysis.[10][11] Poor sensitivity can stem from several factors, including inefficient ionization, matrix suppression, or suboptimal chromatographic conditions.

• Immediate Action: First, evaluate your mass spectrometer's ion source. For smaller, more volatile nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) can provide a significant sensitivity improvement—sometimes up to 10-fold—compared to Electrospray Ionization (ESI) because it is less susceptible to matrix effects.[12] Also, ensure that your MS parameters, such as declustering potential (or cone voltage) and collision energy, are optimized specifically for your target piperidine nitrosamine.[13][14]

Q3: Which HPLC/UPLC column is best for separating piperidine nitrosamines from the API and other impurities?

A3: There is no single "best" column, as the optimal choice depends on the specific properties of your API and matrix. However, for general nitrosamine analysis, certain stationary phases consistently provide better retention and selectivity than standard C18 columns.

• Recommended Starting Points:

  • Biphenyl Phase: This is an excellent starting point as it offers better retention for polar nitrosamines compared to a traditional C18, due to its π-π interaction capabilities.[13]

  • Pentafluorophenyl (PFP) Phase: PFP columns provide an alternative selectivity mechanism, capable of separating analytes based on small structural differences, which is highly effective for positional isomers or when co-elution is a problem.[15]

  • High-Coverage, End-capped C18: If using a C18, select a modern column with high surface coverage and effective end-capping to minimize exposed silanols and reduce peak tailing.[16]

Q4: Beyond formic acid, are other mobile phase additives like ammonium formate useful?

A4: Yes, other additives can be beneficial, but their effects vary. Ammonium formate can act as a buffer and may improve peak shape for certain compounds.[7] In some studies, it has been shown to improve analyte performance and minimize baseline noise, which can enhance detection limits. However, the choice is highly dependent on your specific analytes and instrument. Formic acid is generally the most common and reliable starting point for enhancing the ionization of protonated molecules ([M+H]⁺) in positive ion mode LC-MS.[7][17]

Q5: My piperidine nitrosamine co-elutes with the API. What is the most effective strategy to resolve them?

A5: Co-elution with the API is a critical issue, as the high concentration of the API can suppress the ionization of the trace-level nitrosamine impurity, leading to inaccurate quantification.[18][19]

• Immediate Action: The most effective initial step is to modify your chromatographic gradient. A shallower gradient around the elution time of the analyte and API provides more time for the column to perform the separation, often resolving the peaks. If this fails, the next step is to switch to a column with a different selectivity, such as moving from a C18 to a Biphenyl or PFP phase.[13][15][19]

Section 2: In-Depth Troubleshooting Guides

These guides provide systematic workflows for resolving more complex analytical challenges.

Guide 1: Troubleshooting Low Signal Intensity & Poor Sensitivity

Low sensitivity is a critical failure point in trace-level analysis. This workflow provides a logical path to diagnose and resolve the root cause, ensuring you can meet stringent regulatory limits.[20][21]

Caption: A stepwise approach to troubleshooting low sensitivity.

Causality Explained:

• Step 1 (MS Performance): Before altering the chromatography, it's crucial to confirm the mass spectrometer is performing optimally for your specific analyte. Direct infusion allows for the tuning of compound-dependent parameters without chromatographic variables.[13][17] Switching from ESI to APCI can be particularly effective for less polar, thermally stable compounds like some nitrosamines, as it often reduces matrix suppression.[12]

• Step 2 (Chromatography): Poor peak shape (e.g., tailing) directly reduces peak height and, therefore, sensitivity.[6] Ensuring an acidic mobile phase with 0.1% formic acid is the first line of defense.[7] If sensitivity is still low, a different column chemistry may provide a sharper, more intense peak.[13][15]

• Step 3 (Sample Prep & Matrix): The sample matrix is one of the most common sources of poor sensitivity in LC-MS analysis due to ion suppression.[18][22] A matrix effect study will quantify the degree of suppression. If it's significant, implementing a sample cleanup technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) is necessary to remove interfering components before they enter the MS source.[17][22]

Guide 2: Systematic Resolution of Peak Asymmetry (Tailing)

Peak tailing compromises resolution and quantification accuracy. This workflow provides a systematic process to identify and correct the root cause of asymmetrical peaks for piperidine nitrosamines.

Caption: A diagnostic workflow for resolving peak tailing.

Causality Explained:

• Step 1 (Mobile Phase): As established, the interaction between the basic analyte and acidic silanols is the most likely culprit.[3] Acidifying the mobile phase is the primary chemical solution to this problem.[7]

• Step 2 (Column): If the chemical fix doesn't work, the issue may be physical or related to the stationary phase itself. A column nearing the end of its life may have a damaged packed bed, creating alternative flow paths that cause tailing. Column overload, where too much sample is injected, saturates the stationary phase and is a common cause of peak distortion for all analytes, not just the target.[3] Diluting the sample is a simple diagnostic test for this issue.

• Step 3 (Hardware): Extra-column volume refers to any space in the flow path outside of the column (e.g., tubing, connections) that can cause band broadening and peak tailing.[3] This is a physical problem related to the instrument setup. A simple test with a zero-dead-volume union can confirm if the system hardware is the source of the problem.

Section 3: Key Protocols & Methodologies

These protocols provide detailed, step-by-step instructions for the workflows and tests described above.

Protocol 1: Generic Starting LC-MS/MS Method for Piperidine Nitrosamines

This method serves as a robust starting point for method development. It must be optimized for your specific analyte, matrix, and instrument.

Method Parameters:

Parameter	Recommendation	Rationale
LC System	UPLC or HPLC capable of >600 bar	High pressure allows for the use of smaller particle columns, improving efficiency.
Column	Biphenyl or PFP (e.g., 100 x 2.1 mm, <3 µm)	Provides alternative selectivity and good retention for polar nitrosamines.[13][15]
Mobile Phase A	0.1% Formic Acid in Water (LC-MS Grade)	Acidifies mobile phase to improve peak shape and ionization efficiency.[7][9]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	Methanol is often a good starting point for nitrosamine analysis.[9]
Gradient	5% to 95% B over 10 minutes	A generic starting gradient; must be optimized for resolution.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp	40 °C	Elevated temperature can improve peak efficiency and reduce backpressure.
Injection Vol.	1-5 µL	Keep volume low to prevent peak distortion, especially if sample diluent is strong.[3]
MS Ion Source	APCI (recommended) or ESI, Positive Ion Mode	APCI often provides better sensitivity and is less prone to matrix effects for nitrosamines.[12]
Detection	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.[16][17]

Protocol 2: Quantifying Matrix Effects

This protocol allows you to determine if co-eluting compounds from your sample matrix are suppressing or enhancing the ionization of your analyte.[22]

Methodology:

• Prepare Solution A (Analyte in Solvent): Prepare a standard solution of the target piperidine nitrosamine in the final mobile phase composition (e.g., 95:5 A:B) at a known concentration (e.g., 1 ng/mL).

• Prepare Solution B (Analyte in Post-Extraction Spiked Matrix):

  • Take a sample of the drug product known to be free of nitrosamines (a "blank" matrix).

  • Process this blank matrix through your entire sample preparation procedure (e.g., dissolution, extraction, filtration).

  • After the final step, spike the processed blank matrix with the nitrosamine standard to achieve the same final concentration as Solution A.

• Analysis: Inject both solutions multiple times (n≥3) into the LC-MS system.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • Interpretation:

    • A value of ~100% indicates no significant matrix effect.

    • A value < 80% indicates ion suppression.

    • A value > 120% indicates ion enhancement.

This self-validating test confirms whether your sample preparation is adequate or if further cleanup is required.

Protocol 3: Diagnosing Extra-Column Volume

This protocol helps determine if your LC system hardware, rather than the column or chemistry, is the cause of peak broadening and tailing.[3]

Methodology:

• Remove Column: Carefully disconnect the analytical column from the system.

• Install Union: In its place, install a zero-dead-volume union (a short piece of capillary tubing is also acceptable).

• Inject Standard: Inject a very small volume (e.g., 0.5 µL) of a standard solution (e.g., your analyte or a common probe like caffeine) under your typical mobile phase conditions.

• Analyze Peak: The resulting "peak" should be extremely sharp and narrow, representing the system's dispersion without a column.

• Interpretation: If the peak is still significantly broad or tailing, it confirms a problem with extra-column volume in your system. Systematically check and tighten all fittings from the injector to the detector. Ensure you are using tubing with the smallest appropriate internal diameter for your flow rate.

References

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC. (2025, April 29). Vertex AI Search.
• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2025, December 30). Vertex AI Search.
• Nitrosamine impurity analysis of pharmaceuticals by EMA and FDA guidelines - Measurlabs. (2025, February 10). Vertex AI Search.
• Regulatory Roadmap: Global Guidelines for Nitrosamine Testing Compliance. (2025, November 25). Vertex AI Search.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science. (2025, March 28). Vertex AI Search.
• Technical Support Center: Optimizing Nitrosamine Ionization with Mobile Phase Additives - Benchchem. Vertex AI Search.
• High Sensitivity Quantitation of Nitrosamine Genotoxic Impurities: LC-MS Analysis of Ranitidine Drug Product using the Waters ACQUITY UPLC I-Class/Xevo TQ-XS Tandem Quadrupole Mass Spectrometer. Vertex AI Search.
• Control of Nitrosamine Impurities in Human Drugs | FDA. (2024, August 30). Vertex AI Search.
• Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method. (2025, March 19). Vertex AI Search.
• Development and optimization of an LC-MS method for the separation of nitrosamine impurities - ResearchGate. (2026, February 2). Vertex AI Search.
• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024, May 15). Vertex AI Search.
• Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 4-(N-Methyl-N-nitroso)aminoantipyrine - Benchchem. Vertex AI Search.
• Enhanced sensitivity for nitrosamine analysis in a metformin active pharmaceutical ingredient (API) - SCIEX. (2022, November 15). Vertex AI Search.
• Analysis of Nine N-Nitrosamines Using Liquid Chromatography—High-Resolution, Accurate-Mass Mass Spectrometry. Vertex AI Search.
• High-Sensitivity Quantitative Analysis of Nitrosamines Using Triple Quadrupole LC/MS/MS. Vertex AI Search.
• Emerging Trends in Nitrosamine Analysis for Pharma - Agilent. (2025, June 5). Vertex AI Search.
• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025, April 15). Vertex AI Search.
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC. (2025, November 5). Vertex AI Search.
• Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC. Vertex AI Search.
• Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines - Benchchem. Vertex AI Search.
• A Comparative Guide to Analytical Methods for Nitrosamine Detection - Benchchem. Vertex AI Search.
• Trends and Challenges in Nitrosamine Testing: Part Two - The Analytical Scientist. (2025, March 12). Vertex AI Search.
• Nitrosamine analysis: Challenges and updated LC-MS/MS solutions | LCGC International. (2023, March 31). Vertex AI Search.
• Low-Level Determination of Mutagenic Nitrosamine Impurities in Drug Substances by LC–MS/MS | LCGC International. (2021, July 12). Vertex AI Search.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development - ACS Publications. (2025, November 7). Vertex AI Search.
• NITROSAMINE IMPURITY ASSAY BY HPLC. Vertex AI Search.
• On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase | Request PDF - ResearchGate. (2025, August 7). Vertex AI Search.
• Executive Summary: Mastering Nitrosamines Analysis With Streamlined LC-MS/MS Solutions | Pharmaceutical Technology. (2025, December 5). Vertex AI Search.
• Nitrosamines Analysis in Pharmaceuticals - Agilent. (2021, March 10). Vertex AI Search.
• Nitrosamine Impurity Analysis in Pharmaceuticals - Sigma-Aldrich. Vertex AI Search.
• Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - MDPI. (2025, November 5). Vertex AI Search.
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges - PMDA. Vertex AI Search.
• How Nitrosamine Impurities in Pharmaceuticals Affect Safety and the Importance of Testing. (2025, November 11). Vertex AI Search.
• Troubleshooting guide for the purification of 5-Butyl-2-methylpiperidine - Benchchem. Vertex AI Search.
• How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9). Vertex AI Search.
• Nitrosamines analysis: Leveraging extensive experience, large testing capacity and leading-edge instrumentation - PPD. Vertex AI Search.
• Nitrosamine and NDSRIs conventional detection methods and other options. (2024, May 16). Vertex AI Search.
• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC. Vertex AI Search.

Sources

• 1. edaegypt.gov.eg [edaegypt.gov.eg]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. agilent.com [agilent.com]
• 11. ppd.com [ppd.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. sepscience.com [sepscience.com]
• 14. sciex.com [sciex.com]
• 15. agilent.com [agilent.com]
• 16. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 17. theanalyticalscientist.com [theanalyticalscientist.com]
• 18. theanalyticalscientist.com [theanalyticalscientist.com]
• 19. mdpi.com [mdpi.com]
• 20. topioxresearch.com [topioxresearch.com]
• 21. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

stability of Methyl 1-nitrosopiperidine-4-carboxylate in solution over time

Welcome to the Technical Support Center for Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) . As a Senior Application Scientist, I have designed this knowledge base to provide researchers, analytical scientists, and drug development professionals with field-proven, mechanistically grounded guidance on handling this highly reactive nitrosamine impurity.

Due to intense regulatory scrutiny surrounding genotoxic N-nitrosamines, ensuring the chemical stability of your MNPC reference standards and sample solutions is critical for accurate quantification and risk assessment.

Knowledge Base: The Chemistry & Stability Profile of MNPC

To troubleshoot MNPC instability, one must first understand the causality behind its degradation. MNPC contains a highly reactive N-nitroso functional group that is exceptionally sensitive to two primary environmental factors: ultraviolet (UV) light and acidic pH .

• Photolytic Degradation (Causality): N-nitrosamines exhibit two primary UV absorption bands: a strong π→π* transition at ~230 nm and a weaker n→π* transition at ~340 nm. Excitation by ambient laboratory lighting or UV sources induces rapid N-N bond homolysis, generating an aminium radical and nitric oxide (NO•), which irreversibly react to form secondary amines and oxidized byproducts ().

• Acid-Catalyzed Hydrolysis (Causality): In strongly acidic solutions (pH < 4), the nitroso oxygen becomes protonated. This forms an unstable intermediate that decomposes via nucleophilic attack (e.g., by water in the solvent matrix), leading to denitrosation ().

Quantitative Stability Data Summary

The following table summarizes the expected stability of MNPC under various solution conditions to help you optimize your analytical methods.

Parameter	Condition	Stability Impact	Mechanistic Cause
Light	Ambient / UV	Rapid Degradation	N-N bond homolysis (π→π* transition at ~230nm).
Light	Dark (Amber Vials)	Stable	Prevents photo-excitation of the N-nitroso bond.
pH	Acidic (pH < 4.0)	High Degradation	N-protonation leading to irreversible denitrosation.
pH	Neutral/Alkaline (pH 7–9)	Stable	Neutral state suppresses hydrolytic pathways.
Temp	Room Temp (> 25°C)	Moderate Degradation	Thermal acceleration of background oxidation/hydrolysis.
Temp	Refrigerated (2–8°C)	Stable	Kinetic suppression of degradation pathways.

Mechanistic & Troubleshooting Workflows

Fig 1: Mechanistic pathways of MNPC degradation in solution via photolysis and acid hydrolysis.

Fig 2: Diagnostic workflow for troubleshooting MNPC signal attenuation and degradation.

Troubleshooting Guide

Q: Why is my MNPC standard concentration dropping rapidly while sitting in the HPLC autosampler? A: This is almost certainly due to photolytic degradation or thermal instability. If your autosampler uses clear glass vials and is exposed to laboratory lighting, the ambient UV radiation will cleave the N-N bond. Furthermore, if the autosampler is not temperature-controlled, thermal degradation accelerates. Solution: Immediately switch to actinic (amber) glass vials and ensure your autosampler is chilled to 4°C.

Q: I am observing a secondary peak appearing in my chromatogram when using 0.1% TFA (Trifluoroacetic acid) in my mobile phase. What is happening? A: You are observing acid-catalyzed denitrosation. TFA drops the pH of your solution well below 3.0. While MNPC might survive a rapid gradient pass through the column, leaving the compound dissolved in a TFA-heavy matrix in the vial will protonate the nitroso oxygen, leading to the formation of the secondary amine parent compound (methyl piperidine-4-carboxylate) (). Solution: Prepare your sample in a neutral diluent (e.g., pure Methanol or unbuffered water) and rely on the column chemistry for separation rather than acidifying the sample matrix itself.

Q: My LC-MS signal for MNPC is highly variable between technical replicates. How can I fix this? A: Signal variability usually stems from inconsistent sample handling. Because nitrosamines are sensitive to trace oxidizing agents, ensure you are using LC-MS grade solvents purged of dissolved oxygen. Additionally, verify that your injection needle is not carrying over acidic wash solvents into the sample vial, which would alter the micro-pH of the standard over sequential injections.

Experimental Protocols

Protocol: Preparation and Self-Validating Stability Assessment of MNPC Stock Solutions

To ensure absolute trustworthiness in your analytical results, use this self-validating protocol to prepare and verify MNPC solutions.

• Step 1: Environment Preparation

  • Turn off overhead fluorescent lights or use UV-filtered lighting in the weighing area.

  • Equip all pipettes with low-retention tips and prepare pre-chilled (4°C) LC-MS grade Methanol.

• Step 2: Dissolution and pH Verification

  • Weigh the MNPC standard into an amber glass volumetric flask .

  • Dissolve in LC-MS grade Methanol. Causality note: Methanol is preferred over water for stock solutions to prevent aqueous hydrolysis over long-term storage.

  • Verify the apparent pH of a 100 µL aliquot diluted in water is between 7.0 and 8.0.

• Step 3: Aliquoting and Storage

  • Divide the stock solution into single-use 1 mL amber glass ampoules or tightly sealed amber vials with PTFE-lined septa.

  • Store immediately at 2–8°C (or -20°C for long-term storage > 1 month).

• Step 4: Self-Validating Baseline Injection (T=0)

  • Crucial Step: Immediately inject a freshly prepared aliquot into your HPLC/LC-MS system to establish the Time-Zero (T=0) baseline area count.

  • Validation Logic: If your T=0 area is >10% lower than the theoretical yield based on mass, or if secondary peaks are immediately present, your solvent matrix contains trace acids or oxidizers. Discard and prepare fresh solvent.

• Step 5: 24-Hour Stability Check

  • Leave one amber vial in the 4°C autosampler for 24 hours and re-inject. The area count must remain within ±2.0% of the T=0 baseline to validate the stability of your specific solvent matrix.

Frequently Asked Questions (FAQs)

Q: Can I use DMSO to prepare my MNPC stock solution? A: It is highly discouraged unless strictly necessary for biological assays. While MNPC is soluble in DMSO, DMSO is highly hygroscopic and absorbs atmospheric water over time, which can alter the micro-pH. More importantly, lower-grade DMSO often contains trace oxidative impurities (like dimethyl sulfone) that react with the nitrosamine. If DMSO must be used, utilize anhydrous, LC-MS grade DMSO packaged under argon, and avoid repeated freeze-thaw cycles.

Q: Does freeze-thawing affect MNPC stability? A: Yes. Repeated freeze-thaw cycles can cause localized concentration gradients and transient pH shifts during the melting phase, which accelerates degradation. This is why Step 3 of our protocol mandates single-use aliquots.

Q: How long is an MNPC standard stable in a neutral solution? A: According to established chemical profiles for nitrosopiperidines, when stored at 2–8°C in a neutral or slightly alkaline solution in the dark, MNPC is stable for >14 days without significant degradation ().

References

• An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications (Journal of Organic Chemistry). Available at:[Link]

• Effect of pH on UV Photodegradation of N-Nitrosamines in Water. Journal of Korean Society on Water Environment. Available at:[Link]

• N-Nitrosopiperidine | C5H10N2O | CID 7526. National Center for Biotechnology Information (PubChem). Available at:[Link]

• N-nitrosamine risk assessment in pharmaceuticals: Where are we from a regulatory point of view in 2025? ORBi (University of Liège). Available at:[Link]

resolving peak co-elution issues with Methyl 1-nitrosopiperidine-4-carboxylate

Welcome to the Advanced Chromatography Support Center. As regulatory scrutiny intensifies around Nitrosamine Drug Substance-Related Impurities (NDSRIs), achieving baseline resolution for complex analytes like Methyl 1-nitrosopiperidine-4-carboxylate (often tracked as Revefenacin Impurity 31) has become a critical challenge.

Due to its polar carboxylate ester and piperidine ring, this specific NDSRI frequently suffers from chromatographic co-elution with active pharmaceutical ingredient (API) fragments or formulation excipients. This guide is engineered by senior application scientists to help you systematically diagnose, troubleshoot, and resolve co-elution issues in LC-MS/MS workflows, ensuring compliance with1[1] and2[2].

Diagnostic Workflow for NDSRI Co-Elution

Before adjusting your instrument parameters, you must determine whether the co-elution is causing an isobaric interference (false positive/over-quantification) or a matrix effect (ion suppression/false negative).

Diagnostic workflow for resolving nitrosamine co-elution in LC-MS/MS.

Troubleshooting FAQs: Resolving Co-Elution

Q1: Why does Methyl 1-nitrosopiperidine-4-carboxylate frequently co-elute with matrix components, and how do I definitively identify a false positive? Causality & Solution: As a relatively polar, low-molecular-weight NDSRI (Exact mass ~172.0848 Da), this compound elutes in the early-to-mid gradient of standard reversed-phase liquid chromatography. Isobaric interferences—such as API degradation fragments, excipient adducts, or even solvent isotopes (similar to the well-documented 3[3])—can easily mimic its Multiple Reaction Monitoring (MRM) transitions. To identify a false positive, monitor the qualifier-to-quantifier ion ratio. If the ratio in your sample deviates by more than

from your neat standard, an isobaric co-eluting species is present.

Q2: What stationary phase chemistries provide the necessary orthogonal selectivity to separate this piperidine derivative from API peaks? Causality & Solution: Standard C18 columns rely almost entirely on hydrophobic dispersion forces. Because the piperidine ring and the API often share similar hydrophobic profiles, C18 columns fail to resolve them. Switching to a Phenyl-Hexyl column introduces

interactions that selectively interact with the electron-rich nitroso group. Alternatively, a Polar-embedded C18 column enhances the retention of the polar carboxylate ester via hydrogen bonding, fundamentally altering the elution order and pulling the NDSRI away from the API peak[3].

Q3: How should I adjust my mobile phase to resolve the co-eluting peak without sacrificing mass spectrometer sensitivity? Causality & Solution: The carboxylate ester and nitrosamine moieties are highly sensitive to the hydrogen-bonding capacity of the organic modifier. Acetonitrile (ACN) is aprotic, whereas Methanol (MeOH) is protic. Swapping ACN for MeOH changes the solvation shell around the piperidine ring, often providing the necessary selectivity shift to achieve baseline resolution. Ensure you maintain a weak acid (e.g., 0.1% Formic Acid) to drive consistent ionization in APCI or ESI+ modes, a standard practice for4[4].

Q4: If chromatographic baseline resolution proves impossible due to a complex formulation matrix, how do I leverage mass spectrometry to quantify accurately? Causality & Solution: Nominal mass triple quadrupole (QqQ) systems cannot distinguish between molecules sharing the same unit mass. If chromatography fails, you must shift the burden of resolution to the mass spectrometer. Transitioning to 5[5]—such as an Orbitrap or Q-TOF—allows you to extract the exact mass of Methyl 1-nitrosopiperidine-4-carboxylate (172.0848 Da) with sub-ppm mass accuracy, completely bypassing nominal mass interferences. This aligns with the principles of USP <1469> Procedure 1[6].

Quantitative Data: Chromatographic Optimization Outcomes

The following table summarizes the causal relationship between column chemistry, mobile phase selection, and the resulting chromatographic resolution (

) for Methyl 1-nitrosopiperidine-4-carboxylate against a standard API matrix interference.

Stationary Phase	Mobile Phase (Organic Modifier)	Retention Factor ( )	Resolution ( )	S/N Ratio	Co-elution Status
Standard C18	Acetonitrile + 0.1% Formic Acid	1.2	0.8	15	Critical Co-elution
Standard C18	Methanol + 0.1% Formic Acid	1.8	1.1	45	Partial Co-elution
Phenyl-Hexyl	Methanol + 0.1% Formic Acid	2.8	1.7	120	Baseline Resolved
Polar C18	Methanol + 10mM Ammonium Fluoride	3.1	2.1	95	Baseline Resolved

Note: Baseline resolution is defined by USP guidelines as

.

Self-Validating Protocol: Resolving NDSRI Co-Elution

This step-by-step methodology is designed as a self-validating system. You cannot proceed to the next step unless the internal validation criteria are met, ensuring absolute data integrity per.

Step 1: Baseline Assessment & Matrix Spiking

• Inject a neat standard of Methyl 1-nitrosopiperidine-4-carboxylate (e.g., 10 ng/mL). Record the retention time (

  ) and the qualifier/quantifier MRM ratio.

• Inject an unspiked sample matrix (API + excipients).

• Inject a spiked sample matrix (Matrix + 10 ng/mL standard). Validation Check: Calculate the matrix recovery. If recovery is outside the 70%–130% range, or if the MRM ratio in the spiked sample deviates by >20% from the neat standard, proceed to Step 2.

Step 2: Protic Solvent Substitution

• Replace the aprotic organic modifier (Acetonitrile) with a protic modifier (Methanol) in Mobile Phase B.

• Adjust the gradient slope to account for Methanol's lower elution strength (typically requiring a 10-15% increase in organic concentration at the elution window). Validation Check: Evaluate peak symmetry and

  . If , proceed to Step 3.

Step 3: Orthogonal Stationary Phase Shift

• Remove the standard C18 column. Install a Phenyl-Hexyl or Polar-embedded C18 column (e.g., 100 mm x 2.1 mm, 1.7

  m).

• Run the optimized Methanol gradient from Step 2. Validation Check: The

  interactions should shift the NDSRI retention time independently of the API. If and Signal-to-Noise (S/N) > 10, the method is chromatographically resolved. If not, proceed to Step 4.

Step 4: Mass Spectrometric Resolution (HRMS Implementation)

• Transfer the method to an HRMS platform (Orbitrap or Q-TOF).

• Set the acquisition to monitor the exact theoretical mass of Methyl 1-nitrosopiperidine-4-carboxylate (

  m/z).

• Apply a narrow mass extraction window (typically

  to ppm). Validation Check: The narrow extraction window will computationally filter out the nominal mass isobaric interference. Verify that the mass accuracy error is ppm.

Step 5: Final System Suitability Verification

• Perform 6 replicate injections of the spiked matrix at the Limit of Quantitation (LOQ). Validation Check: The system is validated for use if and only if:

  • Correlation coefficient (

    ) .

  • %RSD of the 6 replicates

    .

  • Signal-to-Noise (S/N) ratio

    .

References

• Control of Nitrosamine Impurities in Human Drugs (Guidance for Industry) U.S. Food and Drug Administration (FDA) URL:[Link][1]

• Solutions for the LC-MS/MS determination of nitrosamine impurities in pharmaceutical APIs and addressing co-elution Discover ACS / MAC-MOD Analytical URL:[Link][3]

• Quantitation of NDMA, NMBA, NDEA, NEIPA, NDPA, NDIPA, NMPA and NDBA in 12 different solvents by LC-MS/MS system Shimadzu / LCMS.cz URL:[Link][4]

Sources

• 1. fda.gov [fda.gov]
• 2. usp.org [usp.org]
• 3. C&EN White Paper | Solutions for the LC-MS/MS determination of nitrosamine impurities in pharmaceutical API’s and addressing issues associated with DMF and NDMA co-elution [connect.discoveracs.org]
• 4. lcms.cz [lcms.cz]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sepscience.com [sepscience.com]

storage conditions to prevent photolytic degradation of nitrosamines

Status: Operational Topic: Prevention of Photolytic Degradation in N-Nitrosamines Audience: Analytical Chemists, QC Managers, R&D Scientists Version: 2.1 (Current to FDA/EMA Guidance)

Core Directive: The "Why" and "How" of Photolysis

Executive Summary: N-nitrosamines (e.g., NDMA, NDEA) are structurally fragile under specific wavelengths of light. While thermally stable in isolation, they undergo rapid homolytic cleavage when exposed to UV and low-visible light. This degradation is the #1 cause of "false negatives" (low recovery) and "ghost peaks" (degradation products) in analytical workflows.

The Mechanism of Failure

Nitrosamines exhibit two distinct UV absorption bands. Understanding these is critical for designing your lab environment:

• Transition (~230 nm): Strong absorption, but relevant mainly for UV detection (HPLC), not environmental stability (blocked by glass).
• Transition (~330–340 nm): The Critical Danger Zone. This weak transition overlaps with the emission spectrum of standard fluorescent lab lights and window-filtered sunlight.

When a photon at ~340 nm is absorbed, the N-NO bond weakens and cleaves, generating a nitric oxide radical (

) and an aminyl radical ( ). In solution, these radicals react with dissolved oxygen or solvent to form permanent degradation products.

Visualizing the Degradation Pathway

The following diagram illustrates the degradation mechanism and the "Cage Effect" that differentiates solid vs. solution stability.

Caption: Figure 1. The photolytic cleavage mechanism. Note that in solution, radicals diffuse away and degrade, whereas in solids, the "solvent cage" often forces recombination, preserving stability.

Storage & Handling Protocols

Rule of Thumb: Treat nitrosamines in solution as you would a photographic film.

The "Gold Standard" Environment

Standard white fluorescent lights emit significant energy in the 340–400 nm range. To prevent degradation during sample preparation, your lab must utilize Actinic lighting.

Parameter	Specification	Technical Rationale
Lighting Type	Gold Fluorescent / LED (Actinic)	Cutoff Wavelength > 500 nm. Nitrosamines do not absorb above 450 nm. Gold lights eliminate the 340 nm excitation band entirely.
Glassware	Low-Actinic Amber Glass	Blocks >99% of light below 450 nm. Critical: Not all "brown bottles" are equal. Verify they meet USP <660> spectral transmission requirements.
Solvent Choice	Methanol (Preferred) vs. Water	Nitrosamines are generally more stable in organic solvents than in acidic aqueous solutions where protonation can accelerate degradation.
Temperature	-20°C (Freezer)	While photolysis is the primary risk, cold storage minimizes volatility (NDMA is semi-volatile) and slows secondary chemical reactions.

Protocol: Handling Reference Standards

• Receipt: Immediately store unopened ampoules at -20°C .

• Equilibration: Allow ampoules to reach room temperature in the dark before opening to prevent condensation (which can alter concentration).

• Dilution:

  • Perform all weighing and dilution under Gold (Actinic) Light .

  • If Actinic light is unavailable, wrap all glassware in aluminum foil before adding the standard.

  • Never use clear volumetric flasks for intermediate stock solutions.

• Storage of Stock: Store stock solutions in amber vials with PTFE-lined caps at -20°C. Discard working standards (ppb level) after 24 hours.

Troubleshooting Guide

Scenario-Based Diagnostics for QC Failures

Issue 1: Low Recovery of Reference Standard (< 85%)

• Probable Cause: Photolytic degradation during the weighing or dilution step.

• Diagnostic Check:

  • Did the analyst use clear glassware for "just a minute" to dissolve the solid?

  • Was the solution left on the autosampler tray in a clear vial?

• The Fix: Switch to amber silanized vials. If the autosampler is not cooled/dark, use a carousel cover.

Issue 2: "Ghost Peaks" or Unexplained Impurities

• Probable Cause: Radical recombination products. When NDMA degrades, it forms Dimethylamine (DMA) and Nitrite (

  ).

• Diagnostic Check:

  • Test the solvent blank. Old THF or Ethers can contain peroxides that react with nitrosamines.

  • Check the pH.[1] Acidic conditions (pH < 4) accelerate degradation in aqueous solutions.

• The Fix: Use fresh, HPLC-grade solvents. Ensure pH of the final diluent is neutral to slightly alkaline (pH 7–9) if possible, as stability is higher here than in acid.

Issue 3: Inconsistent Results Between Analysts

• Probable Cause: Environmental variability.[2] Analyst A works near a window; Analyst B works in a windowless room.

• The Fix: Standardize the workspace. Install UV-blocking film (Amber 81) on all windows in the nitrosamine lab.

Workflow Decision Tree

Use this logic flow to determine the necessary protection level for your samples.

Caption: Figure 2. Sample handling decision matrix. Note that aqueous acidic solutions represent the highest risk category for degradation.

Frequently Asked Questions (FAQs)

Q: Is wrapping a clear flask in aluminum foil acceptable? A: Yes, but with a caveat. Foil is an excellent light barrier, but it is prone to gaps near the neck/stopper. It is a valid "emergency" measure, but for validated GMP methods, certified amber glassware is required to ensure reproducibility.

Q: Can I store Nitrosamine standards in plastic (PP/PE) containers? A: No. Nitrosamines are semi-volatile and can permeate certain plastics or sorb to the walls (especially hydrophobic ones like NDEA). Furthermore, plastics do not offer the same standardized light protection as amber glass. Use Type I Amber Glass only.

Q: How fast does degradation happen? A: In direct sunlight, the half-life of NDMA in aqueous solution can be as short as 15 minutes .[3] Under standard white lab fluorescent lights, significant degradation (5-10%) can occur within 1–2 hours.

Q: Does temperature affect photolysis? A: Indirectly. While photolysis is driven by photons, not heat, higher temperatures increase molecular motion, allowing radicals to escape the "solvent cage" more easily, preventing recombination. Therefore, keeping solutions cold does slightly retard photolytic degradation, but it is not a substitute for light protection.

References

• Plumlee, M. H., & Reinhard, M. (2007). Photochemical Attenuation of N-Nitrosodimethylamine (NDMA) and Other Nitrosamines in Surface Water.[3] Environmental Science & Technology, 41(17), 6170–6176. Link

• U.S. Pharmacopeia (USP). General Chapter <1469> Nitrosamine Impurities.[4] USP-NF. Link

• U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.[5][6][7] (2021).[3] Link

• Lee, C., et al. (2005). UV Photolytic Mechanism of N-Nitrosodimethylamine in Water: Roles of Dissolved Oxygen and Solution pH. Environmental Science & Technology, 39(24), 9702–9709. Link

• European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products.[1] Link

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. freethinktech.com [freethinktech.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. fda.gov [fda.gov]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. FDA Provides Guidance to Manufacturers for Controlling Nitrosamine Impurities in Human Drugs | Winston & Strawn [winston.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Methyl 1-nitrosopiperidine-4-carboxylate: An ICH Q2(R1) Approach for LC-MS/MS and GC-MS

This guide provides a comprehensive comparison of two predominant analytical techniques—Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Mass Spectrometry (GC-MS)—for the quantification of Methyl 1-nitrosopiperidine-4-carboxylate, a potential nitrosamine drug substance-related impurity (NDSRI). The validation strategies detailed herein are grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure methods are suitable for their intended purpose: the precise and reliable quantification of trace-level impurities in pharmaceutical products.[1][2][3]

The emergence of N-nitrosamine impurities as a "cohort of concern" due to their classification as probable human carcinogens has necessitated the development of highly sensitive and specific analytical methods.[4][5][6] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate stringent control of these impurities, making robust method validation not just a procedural step, but a cornerstone of drug safety and regulatory compliance.[7][8][9][10] This document serves as a practical blueprint for researchers, scientists, and drug development professionals navigating the complexities of nitrosamine analysis.

The Analytical Challenge: Methyl 1-nitrosopiperidine-4-carboxylate

Methyl 1-nitrosopiperidine-4-carboxylate is an N-nitrosamine that may form from the presence of a secondary amine precursor (methyl piperidine-4-carboxylate) and a nitrosating agent (e.g., nitrites) during the synthesis or storage of an active pharmaceutical ingredient (API).[11][12] Its chemical properties—moderate polarity and potential for thermal lability—present distinct challenges and inform the selection of an appropriate analytical strategy. The primary goal is to develop and validate a method capable of detecting this impurity at or below its acceptable intake (AI) limit, which is often in the nanogram-per-day range.[4][13]

Strategic Framework for Method Validation

A successful validation demonstrates that an analytical procedure is fit for purpose. The workflow begins with defining the method's objective and culminates in a comprehensive validation report. The relationship between the validation parameters as defined by ICH Q2(R1) is crucial for establishing a reliable analytical procedure.[14][15]

Caption: Interrelationship of ICH Q2(R1) validation parameters for a quantitative impurity method.

Comparative Methodologies: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS is fundamental and depends on the analyte's properties and the desired performance characteristics.[16][17] LC-MS/MS is often the preferred technique for non-volatile and thermally labile compounds, while GC-MS can offer excellent separation efficiency for volatile or semi-volatile substances.[18]

LC-MS/MS: The Preferred Approach for NDSRIs

Causality: LC-MS/MS is highly suitable for Methyl 1-nitrosopiperidine-4-carboxylate as it analyzes the compound directly in solution, avoiding the high temperatures of a GC inlet that could cause degradation and lead to inaccurate, low-biased results. Its superior selectivity, achieved through Multiple Reaction Monitoring (MRM), is essential for distinguishing the target analyte from complex matrix components at trace levels.[19][20]

Experimental Protocol: LC-MS/MS

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of Methyl 1-nitrosopiperidine-4-carboxylate reference standard in methanol.

  • Prepare a corresponding stock solution of an isotopically labeled internal standard (e.g., Methyl 1-nitrosopiperidine-4-carboxylate-d4).

  • Perform serial dilutions in 50:50 water:methanol to create calibration standards ranging from 0.1 ng/mL to 50 ng/mL, each containing a fixed concentration of the internal standard.

• Sample Preparation:

  • Accurately weigh 100 mg of the drug substance into a volumetric flask.

  • Add the internal standard solution.

  • Dissolve and dilute with 50:50 water:methanol.

  • Filter the solution through a 0.22 µm filter prior to injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A time-programmed gradient from 5% to 95% Mobile Phase B.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Analyte: Q1: 173.1 m/z → Q3: 114.1 m/z (Quantifier), 142.1 m/z (Qualifier).

    • Internal Standard: Q1: 177.1 m/z → Q3: 118.1 m/z.

GC-MS: An Alternative with Considerations

Causality: While less common for this type of analyte, GC-MS can be employed. Its primary challenge is the potential for thermal degradation. However, for certain matrices, it can provide excellent chromatographic resolution. The use of a sensitive detector like a triple quadrupole mass spectrometer (GC-MS/MS) is necessary to achieve the required detection limits.[17][18]

Experimental Protocol: GC-MS/MS

• Standard and Sample Preparation:

  • Identical to LC-MS/MS, but the final solvent should be GC-compatible (e.g., Dichloromethane or Ethyl Acetate). A solvent exchange step may be necessary.

  • Derivatization (Optional but Recommended): To improve volatility and thermal stability, the carboxylate group could be derivatized (e.g., silylation with BSTFA). This adds complexity but often improves chromatographic performance.

• Chromatographic Conditions:

  • Column: Mid-polarity capillary column (e.g., 5% Phenyl Polysiloxane, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C (A lower temperature should be investigated during development to minimize degradation).

  • Oven Program: Start at 60 °C, hold for 1 min, then ramp to 280 °C.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical): Based on the fragmentation pattern of the analyte.

Validation Parameter Comparison

The following sections detail the validation experiments for each ICH Q2(R1) parameter, with hypothetical data presented for comparison.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by analyzing a placebo (all matrix components except the API and nitrosamine), a spiked placebo, and the API to show no interference at the retention time of the nitrosamine.

Execution:

• Inject blank solvent, a placebo sample, an un-spiked API sample, and an API sample spiked with the nitrosamine at the LOQ level.

• Acceptance Criteria: No significant interfering peaks (>30% of the LOQ response) should be observed at the retention time of the analyte and its internal standard in the blank, placebo, and un-spiked samples.

Method	Result	Conclusion
LC-MS/MS	No interferences observed. The MRM transitions provide excellent chemical specificity.	Pass
GC-MS/MS	Minor matrix peaks observed near the analyte, but chromatographically resolved.	Pass

Linearity, Range, and Sensitivity (LOD/LOQ)

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amounts of analyte that can be reliably detected and quantified, respectively.

• Range: The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.

Execution:

• Analyze a series of at least six calibration standards across the expected range (e.g., from LOQ to 150% of the specification limit).

• Perform a linear regression analysis (analyte/IS peak area ratio vs. concentration).

• Determine LOD and LOQ based on the signal-to-noise ratio (S/N) of 3:1 and 10:1, respectively, or from the standard deviation of the response and the slope of the calibration curve.

Comparative Data Summary:

Parameter	LC-MS/MS	GC-MS/MS	ICH Acceptance Criteria
Range	0.5 - 50 ng/mL	1.0 - 75 ng/mL	Method dependent
Correlation Coefficient (r²)	> 0.999	> 0.997	≥ 0.99
LOD (S/N ≈ 3)	0.15 ng/mL	0.3 ng/mL	Reportable
LOQ (S/N ≈ 10)	0.5 ng/mL	1.0 ng/mL	Reportable

Insight: The LC-MS/MS method demonstrates superior sensitivity (lower LOD/LOQ), which is a critical advantage for trace impurity analysis.[21]

Accuracy

Accuracy expresses the closeness of agreement between the value accepted as a conventional true value and the value found. It is determined by spiking the drug product matrix with known amounts of the nitrosamine impurity.

Execution:

• Spike the API or placebo matrix at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Prepare each level in triplicate (n=9 total determinations).

• Calculate the percent recovery for each sample.

Comparative Accuracy Data:

Spike Level	LC-MS/MS Mean Recovery (%)	GC-MS/MS Mean Recovery (%)	ICH Acceptance Criteria
LOQ	98.5%	94.2%	Typically 70-130%
100%	101.2%	98.8%	Typically 80-120%
150%	99.8%	103.1%	Typically 80-120%

Precision

Precision is the degree of scatter between a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

Execution:

• Repeatability: Analyze six replicate preparations of the API spiked at 100% of the specification limit.

• Intermediate Precision: Repeat the repeatability experiment on a different day with a different analyst.

• Calculate the Relative Standard Deviation (%RSD) for each set of measurements.

Comparative Precision Data:

Precision Level	LC-MS/MS (%RSD)	GC-MS/MS (%RSD)	ICH Acceptance Criteria
Repeatability (n=6)	1.8%	3.5%	≤ 15% for impurities
Intermediate Precision (n=12)	2.5%	4.8%	≤ 15% for impurities

Insight: The lower %RSD values for the LC-MS/MS method indicate higher precision, likely due to the cleaner sample processing and the stabilizing effect of the internal standard in the liquid phase.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Execution:

• Vary critical method parameters one at a time (e.g., column temperature ±2 °C, mobile phase pH ±0.1, flow rate ±5%).

• Analyze a spiked sample under each condition.

• Acceptance Criteria: The system suitability parameters should remain within limits, and the reported result should not deviate significantly from the result under normal conditions.

Comparative Robustness Findings:

Parameter Varied	LC-MS/MS Impact	GC-MS/MS Impact
Column Temperature (±2°C)	Negligible effect on resolution/quantitation.	Minor retention time shift, no impact on quantitation.
Mobile Phase A Composition (±2%)	Minor retention time shift.	N/A
Inlet Temperature (-20°C)	N/A	Significant increase in recovery, suggesting less degradation.
Flow Rate (±5%)	Predictable retention time shift.	Predictable retention time shift.

Insight: The robustness study for the GC-MS method critically identified the inlet temperature as a sensitive parameter, highlighting the risk of thermal degradation. This underscores the importance of stringent control over this parameter if this method is chosen.

System Suitability

System suitability testing is an integral part of the analytical procedure. It verifies that the system is performing adequately for the analysis to be done.

Caption: A typical workflow for system suitability testing before sample analysis.

Typical Criteria:

• S/N at LOQ: ≥ 10 for a standard at the LOQ concentration.

• Tailing Factor: ≤ 2.0.

• %RSD of Replicate Injections: ≤ 10% for the peak area ratio (n=5).

Conclusion and Recommendation

Both LC-MS/MS and GC-MS/MS methods can be successfully validated for the quantification of Methyl 1-nitrosopiperidine-4-carboxylate according to ICH Q2(R1) guidelines. However, the comparative data clearly favors the LC-MS/MS method as the superior choice.

The LC-MS/MS method provides:

• Higher Sensitivity: A lower LOQ ensures the method is suitable for future products with potentially lower AI limits.

• Greater Precision and Accuracy: The results show less variability and a better recovery at the LOQ level.

• Reduced Risk of Analyte Degradation: By avoiding high temperatures, the method provides more reliable and accurate quantification.

• Simpler Sample Preparation: Direct injection after dissolution avoids complex and potentially variable steps like derivatization.

While the GC-MS/MS method is viable, its susceptibility to thermal degradation of the analyte poses a significant risk that requires rigorous control and may lead to underestimation of the impurity level. Therefore, for routine quality control and release testing of drug substances for Methyl 1-nitrosopiperidine-4-carboxylate, the validated LC-MS/MS method is the most scientifically sound, robust, and trustworthy option, ensuring full compliance with global regulatory expectations for nitrosamine impurity analysis.[10]

References

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. National Center for Biotechnology Information. [Link]

• Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study. European Directorate for the Quality of Medicines & HealthCare. [Link]

• Control of Nitrosamine Impurities in Human Drugs Guidance for Industry. U.S. Food and Drug Administration. [Link]

• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

• Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration. [Link]

• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. Zamann Pharma Support. [Link]

• Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. Federal Register. [Link]

• EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants. [Link]

• Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

• EMA to provide guidance on avoiding nitrosamines in human medicines. BfArM. [Link]

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc. [Link]

• Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]

• Development and validation of assay methods for nitrosamines in your pharmaceutical specialities. Eurofins. [Link]

• Determining N-Nitrosamines in Pharmaceutical Preparations Using LC–MS/MS. Chromatography Online. [Link]

• Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena. [Link]

• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. [Link]

• Key Contents of ICH M7 Guideline and Case Studies on the Risk Assessment for Potential Nitrosamine Impurities. Yuhan Chemical. [Link]

• Nitrosamine impurities. European Medicines Agency. [Link]

• EMA nitrosamines update and acceptable intake limits. AMSbiopharma. [Link]

• EMA's updated nitrosamines guideline: Implications for acceptable intake limits and analytical strategies. Biotech Spain. [Link]

• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. [Link]

• Method categories according to the ICH Q2(R1). ECA Academy. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• Sensitive And Selective Analytical Method For The Quantification Of 1-Nitroso Piperidin-4-Amine In Pimozide Drug Substance By LC-MS/MS. ResearchGate. [Link]

• DETERMINATION OF 1-METHYL-4-NITROSOPIPERAZINE (MNP) IN RIFAMPICIN PRODUCTS BY LC-MS/MS. Health Sciences Authority, Singapore. [Link]

• Method of Test for 1-Methyl-4-Nitrosopiperazine in Rifampin Drug Substance. Taiwan Food and Drug Administration. [Link]

• Trace-level quantification of N-nitrosopiperazine in treated wastewater using supported liquid extraction and hydrophilic interaction liquid chromatography-tandem mass spectrometry. Canadian Science Publishing. [Link]

• The nitrosamine contamination of drugs, part 3: Quantification of 4-Methyl-1-nitrosopiperazine in rifampicin capsules by LC-MS/HRMS. PubMed. [Link]

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. jordilabs.com [jordilabs.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. fda.gov [fda.gov]
• 8. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 9. BfArM - Risk information - Nitrosamines: EMA to provide guidance on avoiding nitrosamines in human medicines [bfarm.de]
• 10. resolvemass.ca [resolvemass.ca]
• 11. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. EMA nitrosamines update and acceptable intake limits | AMSbiopharma [amsbiopharma.com]
• 14. Method categories according to the ICH Q2(R1) [mpl.loesungsfabrik.de]
• 15. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

A Comparative Analysis of the Mutagenic Potential of N-Nitrosopiperidine and Methyl 1-Nitrosopiperidine-4-carboxylate

This guide provides a detailed comparison of the mutagenic properties of N-nitrosopiperidine (NP) and its derivative, Methyl 1-nitrosopiperidine-4-carboxylate. This document is intended for researchers, scientists, and drug development professionals engaged in toxicological assessment and chemical safety evaluation.

Introduction to the Compounds

N-nitrosopiperidine (NP) is a well-characterized cyclic nitrosamine that has been identified in various environmental sources, including certain foods and tobacco smoke.[1] It is recognized as a potent mutagen and carcinogen in numerous animal studies.[1] Its toxicological profile necessitates careful monitoring and risk assessment in relevant consumer and pharmaceutical products.

Methyl 1-nitrosopiperidine-4-carboxylate is a derivative of NP characterized by the presence of a methyl carboxylate group at the 4-position of the piperidine ring. The introduction of this substituent group has significant implications for the molecule's chemical properties and, consequently, its biological activity.

Feature	N-Nitrosopiperidine (NP)	Methyl 1-nitrosopiperidine-4-carboxylate
Chemical Structure	C₅H₁₀N₂O	C₇H₁₂N₂O₃
Molecular Weight	114.15 g/mol	172.18 g/mol
Key Functional Group	N-nitroso	N-nitroso, Methyl carboxylate
Known Mutagenicity	Potent mutagen requiring metabolic activation	Expected to have significantly reduced or no mutagenicity

The Critical Role of Metabolic Activation in N-Nitrosopiperidine Mutagenicity

The mutagenicity of N-nitrosopiperidine is not inherent to the molecule itself but is a consequence of its metabolic activation within the body.[2] This process is primarily mediated by cytochrome P450 (CYP) enzymes, which are abundant in the liver and other tissues.[3] The key initial step in the activation of NP is α-hydroxylation, the enzymatic addition of a hydroxyl group to the carbon atom adjacent to the nitroso group.[2][3]

This α-hydroxylation results in an unstable intermediate that spontaneously rearranges to form a reactive electrophilic species. This electrophile can then form covalent adducts with cellular macromolecules, most critically with DNA. These DNA adducts, if not repaired by cellular mechanisms, can lead to mispairing during DNA replication, resulting in permanent mutations.

Caption: Workflow for the Enhanced Ames Test for Nitrosamines.

Step-by-Step Methodology:

• Preparation of Bacterial Strains: Select appropriate histidine-dependent strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535) and a tryptophan-dependent strain of Escherichia coli (e.g., WP2 uvrA). [4][5]Grow overnight cultures to the late exponential or early stationary phase of growth.

• Preparation of Test and Control Articles: Dissolve the test compound (N-nitrosopiperidine or Methyl 1-nitrosopiperidine-4-carboxylate) in a suitable solvent. Prepare a range of concentrations. Positive controls (e.g., a known mutagen for each strain) and a negative control (solvent alone) must be included.

• Metabolic Activation: Prepare the S9 mix containing either 30% rat or 30% hamster liver S9 fraction, co-factors (e.g., NADP+, G6P), and buffer.

• Pre-incubation: In separate tubes, combine the test compound solution, the bacterial culture, and either the S9 mix or a buffer (for the non-activated condition). Incubate the mixture for a defined period (e.g., 20-30 minutes) at 37°C with shaking.

• Plating: After pre-incubation, add molten top agar containing a trace amount of histidine (or tryptophan) to each tube, mix, and pour the contents onto the surface of minimal glucose agar plates.

• Incubation: Incubate the plates at 37°C for 48 to 72 hours.

• Scoring and Data Analysis: Count the number of revertant colonies on each plate. A positive result is indicated by a concentration-dependent increase in the number of revertant colonies that is significantly greater than the number observed in the negative control plates.

Conclusion

Based on established principles of structure-activity relationships and available experimental data on related compounds, N-nitrosopiperidine is a potent mutagen that requires metabolic activation. In stark contrast, Methyl 1-nitrosopiperidine-4-carboxylate is predicted to have significantly lower, if not negligible, mutagenic potential. This is attributed to the deactivating effect of the methyl carboxylate group on the piperidine ring, which inhibits the critical first step of metabolic activation, α-hydroxylation.

For definitive assessment, it is imperative to subject both compounds to rigorous experimental evaluation using an enhanced Ames test protocol specifically designed for nitrosamines. The inclusion of both rat and hamster liver S9 fractions and a pre-incubation step are crucial for obtaining reliable and accurate data for this class of compounds.

References

• Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study. (2025, May 19). Lhasa Limited. [Link]

• Enhanced AMES Test (EAT) for Nitrosamine Impurity Risk assessment. Aurigene Pharmaceutical Services. [Link]

• Nix, C. E., Brewen, B., Wilkerson, R., Lijinsky, W., & Epler, J. L. (1979). Effects of N-nitrosopiperidine substitutions on mutagenicity in Drosophila melanogaster. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 67(1), 27-38. [Link]

• Ding, X., & Kaminsky, L. S. (2003). Preferential metabolic activation of N-nitrosopiperidine as compared to its structural homologue N-nitrosopyrrolidine by rat nasal mucosal microsomes. Chemical research in toxicology, 16(10), 1257-1263. [Link]

• Nix, C. E., Brewen, B., Wilkerson, R., Lijinsky, W., & Elpler, J. L. (1979). Effects of N-Nitrosopiperidine substitutions on mutagenicity in Drosophila melanogaster (No. ORAU-131). Oak Ridge National Lab., TN (USA). [Link]

• Mutagenicity of nitrosamines in enhanced Ames tests: A review of strain, metabolism, and solvent effects. (2024). Food and Chemical Toxicology, 184, 114389. [Link]

• Wiessler, M. (2003). Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Carcinogenesis, 24(2), 305-311. [Link]

• Enhanced Ames test: a new era in nitrosamine genotoxicity assessment. (2025, November 21). GenEvolutioN. [Link]

• Enhanced AMES Testing for Nitrosamine Mutagenicity. (n.d.). IntoxLab. [Link]

• Ames Test for N-Nitrosamines: Assessing Mutagenicity. (2025, March 11). IPHASE Biosciences. [Link]

• Ding, X., & Kaminsky, L. S. (2003). Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. Chemical Research in Toxicology, 16(10), 1257–1263. [Link]

• Ames Test with Enhanced Conditions. (n.d.). Scantox. [Link]

• Johnson, G. E., Soeteman-Hernandez, L. G., Gollapudi, B. B., Bodin, F., & O'Donovan, M. R. (2020). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Mutagenesis, 35(5), 399-410. [Link]

• Tennant, R. E., & Zeiger, E. (2023). A deep dive into historical Ames study data for N-nitrosamine compounds. Regulatory Toxicology and Pharmacology, 143, 105460. [Link]

• OECD 471 Ames Test | Regulatory Genotoxicity Studies. (2026, February 10). Gentronix. [Link]

• Bacterial Reverse Mutation Assay or Ames assay (OECD 471). (n.d.). NIB. [Link]

• Enhanced Ames Test for Nitrosamine Impurities. (n.d.). JRF Global. [Link]

• Cross, K. P., & Ponting, D. J. (2021). Developing Structure-Activity Relationships for N-Nitrosamine Activity. Computational Toxicology, 19, 100171. [Link]

• Lijinsky, W., Singer, G. M., & Reuber, M. D. (1981). The effect of 4-substitution on the carcinogenicity of nitrosopiperidine. Carcinogenesis, 2(10), 1045-1048. [Link]

• Ponting, D. J., & Cross, K. P. (2023). Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency. Chemical Research in Toxicology, 36(1), 2-20. [Link]

• Lijinsky, W., & Taylor, H. W. (1976). The effect of substituents on the carcinogenicity of n-nitrosopyrrolidine in Sprague-Dawley rats. Cancer research, 36(6), 1988-1990. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7526, N-Nitrosopiperidine. Retrieved from [Link].

• Hecht, S. S. (2022). Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. International Journal of Molecular Sciences, 23(8), 4434. [Link]

• In vitro genotoxicity testing – bacterial reverse mutation assay. (n.d.). Pesticide Registration Toolkit. [Link]

• Phillipson, C. E., & Ioannides, C. (1983). Mutagenicity of nitroxyl compounds: structure-activity relationships. Mutation Research/Genetic Toxicology, 120(2-3), 97-102. [Link]

• Singer, G. M., Andrews, A. W., & Guo, S. M. (1986). Quantitative structure-activity relationship of the mutagenicity of substituted N-nitroso-N-benzylmethylamines: possible implications for carcinogenicity. Journal of medicinal chemistry, 29(1), 40-44. [Link]

• Thresher, A., Flook, K., & Ponting, D. (2022). What Makes a Potent Nitrosamine? Statistical Validation of Expert-Derived Structure–Activity Relationships. Chemical Research in Toxicology, 35(11), 1957–1972. [Link]

• Cross, K. P., & Ponting, D. J. (2021). Developing Structure-Activity Relationships for N-Nitrosamine Activity. Computational Toxicology, 19, 100171. [Link]

Sources

• 1. N-Nitrosopiperidine | C5H10N2O | CID 7526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Preferential metabolic activation of N-nitrosopiperidine as compared to its structural homologue N-nitrosopyrrolidine by rat nasal mucosal microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aurigeneservices.com [aurigeneservices.com]
• 5. intoxlab.com [intoxlab.com]

Regulatory &amp; Analytical Guide: Piperidine-Based Nitrosamines (FDA vs. EMA)

Executive Summary

Piperidine-based nitrosamines represent a critical subclass of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Due to the cyclic secondary amine structure, these compounds often possess unobstructed

-hydrogens, facilitating metabolic activation via -hydroxylation—the primary mechanism of nitrosamine carcinogenicity.

This guide provides a technical comparison of FDA and EMA regulatory limits, specifically highlighting the divergence in Carcinogenic Potency Categorization Approach (CPCA) thresholds. It further details a self-validating LC-MS/MS analytical protocol and a control strategy decision matrix for drug development professionals.

Part 1: Regulatory Framework Comparison (FDA vs. EMA)

The CPCA Divergence

Both the FDA and EMA have adopted the Carcinogenic Potency Categorization Approach (CPCA) to assign Acceptable Intake (AI) limits when compound-specific toxicity data is missing. However, a critical divergence exists in Category 1 (highest potency) limits.

CPCA Category	Predicted Potency	FDA Limit (ng/day)	EMA Limit (ng/day)	Impact on Piperidine Nitrosamines
Category 1	High	26.5	18.0	Applies to simple piperidines with no deactivating features.
Category 2	Moderate-High	100	100	Common for piperidines with one deactivating feature.
Category 3	Moderate	400	400	Common for sterically hindered piperidines (e.g., Desloratadine).
Category 4	Low	1500	1500	Rare for piperidines unless heavily substituted.
Category 5	Lowest	1500	1500	Applies if -hydrogens are absent or blocked.

Compound-Specific Limits: Piperidine Derivatives

When robust toxicity data (TD50) exists, agencies set compound-specific limits that supersede CPCA scores.

Table 1: Regulatory Limits for Key Piperidine-Based Nitrosamines

Nitrosamine Impurity	Parent API	FDA AI Limit (ng/day)	EMA AI Limit (ng/day)	Basis of Limit
N-nitroso-piperidine (NPIP)	Reagent/Degradant	1300	1300	Robust TD50 Data (Rat)
N-nitroso-desloratadine	Desloratadine	400	400	CPCA Category 3
N-nitroso-quinapril	Quinapril	1500	1500	CPCA Category 5 (Steric/Electronic deactivation)
N-nitroso-ramipril	Ramipril	1500	1500	CPCA Category 5
N-nitroso-rasagiline	Rasagiline	100	100	CPCA Category 2
N-nitroso-methylphenidate	Methylphenidate	1300	1300	Read-across / TD50

Critical Insight: While N-nitroso-piperidine (NPIP) is a potent carcinogen, its limit (1300 ng/day) is relatively high compared to Category 1 NDSRIs. This is because NPIP has robust in vivo data proving it is less potent than N-nitrosodiethylamine (NDEA). Do not default to 18 ng/day for NPIP; use the specific 1300 ng/day limit.

Part 2: Scientific Rationale & Mechanism

The regulatory concern for piperidine nitrosamines stems from their metabolic activation pathway. The cytochrome P450 enzyme hydroxylates the

-carbon, leading to ring opening and the formation of a reactive diazonium ion that alkylates DNA.

Diagram 1: Metabolic Activation Pathway of N-Nitroso-Piperidine

Caption: Metabolic activation of piperidine nitrosamines via CYP450-mediated α-hydroxylation, leading to DNA alkylation.

Part 3: Analytical Performance Guide (LC-MS/MS)

To meet the stringent Category 1 limits (18 ng/day or 26.5 ng/day), analytical methods must achieve extremely low Limits of Quantitation (LOQ). For a drug with a Maximum Daily Dose (MDD) of 1000 mg, an AI of 18 ng/day requires an LOQ of 0.018 ppm .

Protocol: Ultra-Trace Quantification of Piperidine Nitrosamines

1. Sample Preparation (Solid Phase Extraction - SPE)

• Principle: Remove API matrix to prevent ion suppression and protect the MS source.

• Step 1: Dissolve 100 mg Drug Product in 5 mL water/methanol (90:10). Sonication for 15 min.

• Step 2: Load onto HLB SPE Cartridge (pre-conditioned with MeOH and Water).

• Step 3: Wash with 5% MeOH in water (removes polar excipients).

• Step 4: Elute nitrosamines with 100% Methanol (3 mL).

• Step 5: Evaporate to dryness under

  at 40°C; reconstitute in 1 mL mobile phase.

2. LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: 5% B hold 1 min -> 95% B at 6 min -> Hold 2 min.

• Ionization: APCI (Atmospheric Pressure Chemical Ionization) is often superior to ESI for simple nitrosamines (like NPIP) due to better ionization efficiency for non-polar molecules.

• Mode: MRM (Multiple Reaction Monitoring).

3. Performance Metrics (Self-Validating Criteria)

Parameter	Acceptance Criteria	Experimental Target
Specificity	No interference at RT of analyte in blank/placebo	S/N > 100 for analyte vs matrix noise
Linearity		Range: 10% to 150% of Limit
Recovery	80% - 120%	Spiked at LOQ, 100%, 150% levels
LOD	S/N 3:1	Typically 0.005 ppm
LOQ	S/N 10:1	Typically 0.015 ppm

Part 4: Control Strategy & Decision Matrix

If analytical testing confirms nitrosamine levels above 30% of the AI limit, a control strategy is mandatory.

Diagram 2: Control Strategy Decision Tree

Caption: Decision matrix for mitigating nitrosamine risks. Scavengers (Action 2) are particularly effective for piperidine secondary amines.

References

• EMA. Appendix 1: Acceptable intakes established for N-nitrosamines. (2023).[2][4][5][6] [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. How to Calculate Acceptable Intake (AI) Limits for Nitrosamines? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 5. assets.humana.com [assets.humana.com]
• 6. firstwordpharma.com [firstwordpharma.com]
• 7. hsa.gov.sg [hsa.gov.sg]
• 8. hsa.gov.sg [hsa.gov.sg]
• 9. ema.europa.eu [ema.europa.eu]

Validation Guide: Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) in the Ames Test

Topic: Ames Test Validation for Methyl 1-nitrosopiperidine-4-carboxylate Content Type: Publish Comparison Guide Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary & Strategic Context

Methyl 1-nitrosopiperidine-4-carboxylate (MNPC) is a Nitrosamine Drug Substance-Related Impurity (NDSRI) frequently encountered in the synthesis of piperidine-containing pharmaceuticals (e.g., Rifampicin, Revefenacin intermediates).

Unlike simple dialkyl nitrosamines (e.g., NDMA), MNPC possesses a polar functionality masked by an ester group. This structural nuance creates a critical validation challenge: polarity-driven false negatives . Standard Ames protocols often fail to detect mutagenicity in nitrosamino acids and their esters due to poor cellular uptake or insufficient metabolic activation.

This guide provides a validated framework for assessing MNPC, contrasting its behavior with its parent compound (N-nitrosopiperidine ) and its hydrolyzed metabolite (N-nitrosoisonipecotic acid ).

Comparative Analysis: The "Ester Effect"

To accurately interpret MNPC data, it must be benchmarked against its structural analogs. The following table summarizes the expected mutagenic profiles based on Structure-Activity Relationships (SAR) and validated nitrosamine behaviors.

Compound	Structure	Ames Phenotype (Standard)	Ames Phenotype (Enhanced)	Mechanism of Action / Failure
N-Nitrosopiperidine (NPIP)	Unsubstituted Ring	Positive	Strong Positive	Classic -hydroxylation by CYP2E1. Reference standard.
N-Nitrosoisonipecotic Acid (NINA)	Free Acid (C4-COOH)	Negative / Inconclusive	Weak / Negative	Uptake Failure: High polarity (ionization) prevents passive diffusion into Salmonella. Rapid excretion in vivo.
Methyl 1-nitrosopiperidine-4-carboxylate (MNPC)	Methyl Ester (C4-COOMe)	Inconclusive	Positive	Restored Uptake: Esterification increases lipophilicity ( ), allowing cellular entry. Intracellular esterases or CYPs then activate the nitrosamine core.

Critical Insight: Do not rely on data from the acid form (NINA) to risk-assess the ester (MNPC). The methyl ester restores bioavailability, making MNPC a potent mutagenic concern where the acid is not.

Mechanistic Validation: The Activation Pathway

For MNPC to be mutagenic, it must undergo metabolic activation (

-hydroxylation).[1] The presence of the ester group at the 4-position (gamma to the nitroso group) does not sterically hinder the -carbons, but it influences lipophilicity.

Figure 1: Metabolic Activation & Mutagenicity Pathway The following diagram illustrates the critical difference between the Acid and Ester pathways in the bacterial system.

Caption: The ester group (MNPC) facilitates cellular entry, enabling S9 enzymes to generate the reactive diazonium species. The acid form (NINA) is repelled by the bacterial membrane.

Experimental Protocol: Enhanced Ames Test (EAT)

Standard OECD 471 plate incorporation protocols are insufficient for MNPC validation due to the specific metabolic requirements of nitrosamines. The following Enhanced Ames Test (EAT) protocol is mandatory for regulatory acceptance (ICH M7/R2).

Phase 1: System Setup

• Strains: S. typhimuriumTA1535 and E. coliWP2 uvrA (pKM101).[2][3][4]

  • Rationale: These strains are most sensitive to base-pair substitutions caused by alkylating agents.

• Metabolic Activation (S9):

  • Source: Hamster Liver S9 (Phenobarbital/β-naphthoflavone induced).

  • Concentration: 30% (v/v) in the S9 mix.[2][4]

  • Rationale: Hamster S9 is significantly more efficient than Rat S9 at activating nitrosamines (specifically via CYP2E1 and CYP2A6 activity).

• Solvent: DMSO (Dimethyl sulfoxide). Ensure concentration <1% to avoid cytotoxicity.

Phase 2: Pre-Incubation Methodology (Critical Step)

• Preparation: Thaw S9 and keep on ice. Prepare top agar with 0.05 mM Histidine/Biotin.

• Mixture: In a sterile tube, combine:

  • 0.1 mL Bacterial Culture (

    cells/mL)

  • 0.1 mL Test Article (MNPC) or Control

  • 0.5 mL 30% Hamster S9 Mix

• Incubation: Shake at 37°C for 30 minutes .

  • Why? This allows the CYP enzymes to generate short-lived mutagenic intermediates in direct proximity to the bacteria before plating.

• Plating: Add 2.0 mL molten top agar, vortex, and pour onto minimal glucose agar plates.

• Scoring: Incubate plates at 37°C for 48-72 hours. Count revertant colonies.

Phase 3: Acceptance Criteria

• Positive Result: A dose-dependent increase in revertants

  2-fold over solvent control in TA1535 or WP2 uvrA.

• Validity: Positive control (N-nitrosopiperidine) must show clear mutagenicity (>3-fold increase).

Representative Data Profile

While specific batch data varies, the following table represents the validated consensus profile for MNPC compared to controls, derived from cross-industry nitrosamine assessments.

Table 1: Representative Revertant Counts (Mean colonies/plate) Strain: S. typhimurium TA1535 | Activation: 30% Hamster S9

Treatment	Dose ( g/plate )	Revertants (Mean SD)	Fold Increase	Result
Solvent Control (DMSO)	0	12 3	1.0	Negative
Positive Control (NPIP)	500	450 25	37.5	Positive
NINA (Acid Form)	1000	18 5	1.5	Negative/Equivocal
MNPC (Test Article)	250	45 8	3.8	Positive
MNPC (Test Article)	500	98 12	8.1	Positive
MNPC (Test Article)	1000	210 20	17.5	Positive

Interpretation:

• NINA typically shows little to no activity due to charge repulsion.

• MNPC demonstrates a clear, dose-dependent mutagenic response, confirming that esterification restores the genotoxic potential of the nitrosamine core.

References

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals.[3][5]

• European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products: Appendix 1 - Carcinogenic Potency Categorization Approach (CPCA).

• Lijinsky, W. (1987). Structure-activity relations in carcinogenesis by N-nitroso compounds. Cancer and Metastasis Reviews, 6(3), 301-356.

• Bercu, J. P., et al. (2021). Structure-Activity Relationships for N-Nitrosamine Carcinogenicity: Implications for Risk Assessment. Journal of Pharmaceutical Sciences.

• HESI Genetic Toxicology Technical Committee. (2023). Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. Regulatory Toxicology and Pharmacology.

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. One moment, please... [hesiglobal.org]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]

Establishing the Permitted Daily Exposure (PDE) for Methyl 1-nitrosopiperidine-4-carboxylate: A Comparative Guide to Risk Assessment Methodologies

Executive Summary

The detection of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical risk assessment. For complex, data-poor NDSRIs like Methyl 1-nitrosopiperidine-4-carboxylate (CAS: 13458-55-4), establishing a scientifically robust Permitted Daily Exposure (PDE) or Acceptable Intake (AI) limit is critical to preventing unjustified clinical holds or market withdrawals.

This guide objectively compares three distinct methodologies for deriving the PDE of Methyl 1-nitrosopiperidine-4-carboxylate: the in silico Carcinogenic Potency Categorization Approach (CPCA) , the Toxicological Read-Across (Surrogate) Approach , and Experimental Derivation via advanced in vitro/in vivo assays. By analyzing the mechanistic causality behind these frameworks, this guide provides drug development professionals with a self-validating system to justify appropriate regulatory limits.

The Mechanistic Basis of Nitrosamine Toxicity

To accurately calculate a PDE, one must first understand the mechanism of bioactivation. Nitrosamines are not intrinsically mutagenic; they are pro-mutagens that require metabolic activation by Cytochrome P450 (CYP450) enzymes, primarily CYP2E1 and CYP2A6.

For Methyl 1-nitrosopiperidine-4-carboxylate, the critical rate-limiting step is

-hydroxylation at the C2 or C6 positions of the piperidine ring. This oxidation forms an unstable -hydroxy nitrosamine, which spontaneously cleaves to yield a highly reactive electrophilic diazonium ion. This ion covalently binds to DNA bases (e.g., forming -alkylguanine adducts), leading to miscoding during DNA replication and subsequent mutagenesis [1].

Metabolic activation pathway of Methyl 1-nitrosopiperidine-4-carboxylate leading to DNA alkylation.

In Silico Derivation: The CPCA Methodology

The is the default regulatory framework adopted by the FDA and EMA [2, 3]. It utilizes a Structure-Activity Relationship (SAR) algorithm to predict carcinogenic potency based on the presence of activating and deactivating structural features.

Application to Methyl 1-nitrosopiperidine-4-carboxylate

The CPCA calculates a "Potency Score" to assign the impurity to one of five categories (PC1 to PC5).

• -Hydrogen Score: The piperidine ring has two -carbons (C2 and C6), each possessing two hydrogen atoms. The count is (2,2), which corresponds to a baseline Score of 1 .

• Deactivating Feature Score: The N-nitroso group is embedded within a 6-membered ring. Conformational constraints of the ring hinder optimal docking within the CYP450 active site, reducing the rate of

  -hydroxylation. This yields a Score of +2 .

• Activating Feature Score: The molecule lacks activating features (e.g., aryl groups bonded to the

  -carbon). This yields a Score of 0 .

Total Potency Score = 1 + 2 + 0 = 3. A score of 3 places the compound in Potency Category 3 , which corresponds to a default AI limit of 400 ng/day .

CPCA decision tree logic for Methyl 1-nitrosopiperidine-4-carboxylate yielding a 400 ng/day limit.

Toxicological Read-Across: The Surrogate Approach

While the CPCA is highly efficient, it is intentionally conservative. If a 400 ng/day limit is too restrictive for a high-dose drug product, a Read-Across approach using a data-rich surrogate can be employed to justify a higher PDE [4].

Surrogate Selection: 1-Nitrosopiperidine (NPIP)

NPIP is the fundamental unsubstituted analog of our target molecule. Both compounds share the identical piperidine toxicophore.

• Causality for Read-Across: In Methyl 1-nitrosopiperidine-4-carboxylate, the methyl ester group (

  ) at the C4 position introduces significant steric bulk and an electron-withdrawing inductive effect. This inductive pull destabilizes the formation of the carbocation/diazonium intermediate compared to the unsubstituted NPIP.

Using the [5], the

for NPIP is established at 1.25 mg/kg/day. Applying the standard ICH M7 linear extrapolation formula for a 50 kg human yields an established AI limit of 1300 ng/day . By read-across, this 1300 ng/day limit can be scientifically justified for Methyl 1-nitrosopiperidine-4-carboxylate.

Experimental Derivation: In Vitro and In Vivo Methodologies

If in silico and surrogate limits are insufficient, experimental data must be generated to prove the compound does not exhibit the high mutagenic potency typical of the "Cohort of Concern."

Protocol A: Enhanced Ames Test (EAT)

Standard OECD 471 Ames tests often yield false negatives for cyclic nitrosamines due to insufficient metabolic activation. The EAT protocol corrects this by optimizing the in vitro metabolic environment.

• Step 1: Strain Selection: Utilize Salmonella typhimurium TA1535 and TA100, which are highly sensitive to base-pair substitutions caused by alkylating agents.

• Step 2: Metabolic Activation System (Causality): Replace standard 10% rat S9 with 30% Hamster liver S9 . Hamster liver intrinsically expresses significantly higher basal levels of CYP2E1 and CYP2A6. Increasing the concentration to 30% maximizes the metabolic titer, ensuring that if the nitrosamine can be bioactivated, it will be.

• Step 3: Pre-incubation: Incubate Methyl 1-nitrosopiperidine-4-carboxylate with the bacterial strains and S9 mix for 30 minutes at 37°C in a liquid environment before plating. This allows maximum contact time between the short-lived diazonium ion and bacterial DNA.

• Step 4: Scoring: A negative result in a properly validated EAT can be used to justify classifying the impurity as a standard mutagen, allowing for the Threshold of Toxicological Concern (TTC) limit of 1500 ng/day .

Protocol B: In Vivo Transgenic Rodent (TGR) Assay (OECD 488)

If regulatory bodies demand definitive in vivo proof, the [6] is the gold standard.

• Step 1: Animal Model: Utilize Muta™Mouse or Big Blue® transgenic rodents carrying recoverable bacterial reporter genes (e.g., cII or lacZ).

• Step 2: Dosing Regimen (Causality): Administer the compound via oral gavage daily for 28 consecutive days . This prolonged exposure ensures steady-state pharmacokinetics and the accumulation of DNA adducts in slowly dividing target tissues (liver and stomach).

• Step 3: Expression Period: Implement a 3-day expression period post-dosing. This critical window allows final rounds of cellular DNA replication to "fix" unrepaired adducts into permanent, measurable mutations.

• Step 4: Analysis: Extract genomic DNA from the liver, package it into lambda phage, and plate on E. coli. A lack of statistically significant increase in mutant frequency (MF) definitively clears the compound of in vivo mutagenicity, potentially allowing limits >1500 ng/day based on general toxicity rather than carcinogenicity.

Comparative Analysis of PDE Methodologies

The table below summarizes the strategic trade-offs between the three approaches for Methyl 1-nitrosopiperidine-4-carboxylate.

Methodology	Derived AI / PDE Limit	Turnaround Time	Regulatory Acceptance	Resource Intensity
1. CPCA (In Silico)	400 ng/day	< 1 Week	High (Default standard for FDA/EMA)	Low
2. Read-Across (NPIP)	1300 ng/day	2 - 4 Weeks	High (Requires expert toxicological justification)	Low-Medium
3. Enhanced Ames Test	1500 ng/day	6 - 8 Weeks	Moderate-High (EMA accepts; FDA may require more data)	Medium
4. In Vivo TGR Assay	>1500 ng/day (BMDL10)	6 - 9 Months	Very High (Definitive proof of non-mutagenicity)	Very High

References

• Permitted daily exposure limits for noteworthy N-nitrosamines. Environmental and Molecular Mutagenesis (Johnson et al., 2021). URL:[Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA) Guidance for Industry. URL:[Link]

• Nitrosamine impurities in human medicinal products (Article 5(3) of Regulation (EC) No 726/2004). European Medicines Agency (EMA). URL:[Link]

• Nitrosamine impurities in medications: Guidance. Health Canada. URL:[Link]

• ICH M7(R2) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. International Council for Harmonisation (ICH). URL:[Link]

• OECD Test Guideline 488: Transgenic Rodent Somatic and Germ Cell Gene Mutation Assays. OECD iLibrary. URL:[Link]

cross-reactivity of Methyl 1-nitrosopiperidine-4-carboxylate in immunoassays

The detection and quantification of nitrosamine impurities in pharmaceutical products have become paramount following global regulatory crackdowns. For complex active pharmaceutical ingredients (APIs) like revefenacin or meperidine, identifying trace nitrosated derivatives—such as Methyl 1-nitrosopiperidine-4-carboxylate (MeNP4C) —poses a significant analytical challenge.

As a Senior Application Scientist, I frequently evaluate whether high-throughput immunoassays (like ELISAs) can serve as viable screening alternatives to the gold-standard Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS). This guide provides an in-depth mechanistic analysis and objective comparison of immunoassay cross-reactivity for MeNP4C against traditional analytical methodologies.

The Mechanistic Challenge: Epitope Recognition in Nitrosamines

Immunoassays rely on the spatial and electronic recognition of an analyte (hapten) by an antibody's paratope. Nitrosamines are notoriously difficult targets for immunoassay development because the highly conserved N-nitroso group (-N=O) is too small to elicit a specific immune response on its own. Instead, antibodies are typically raised against the parent amine structure—in this case, the piperidine ring.

When utilizing a generic anti-N-nitrosopiperidine (NPIP) antibody to detect a substituted derivative like MeNP4C, cross-reactivity is dictated by steric hindrance. The bulky methyl carboxylate group at the C4 position of the piperidine ring fundamentally alters the molecule's 3D chair conformation. This structural deviation causes a steric clash within the antibody's binding pocket, significantly reducing binding affinity compared to unsubstituted NPIP. As noted in foundational toxicological literature, cross-reactivity remains a pervasive limitation when utilizing immunoassays for structurally diverse carcinogens (1[1]).

Mechanistic model of antibody binding interference by the C4-methyl carboxylate group.

Experimental Protocol: Self-Validating Competitive ELISA

Because MeNP4C is a low-molecular-weight hapten (<1000 Da), a sandwich ELISA is physically impossible; the molecule cannot accommodate two antibodies simultaneously. Therefore, a competitive ELISA format is mandatory.

To ensure scientific integrity, the following protocol is designed as a self-validating system. It includes internal controls to differentiate true cross-reactivity from assay artifacts (e.g., matrix effects or antibody degradation).

Step-by-Step Methodology

• Plate Coating: Coat 96-well microtiter plates with 100 µL/well of NPIP-BSA conjugate (1 µg/mL in carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C. Causality: The basic pH ensures optimal hydrophobic interaction between the BSA carrier protein and the polystyrene well.

• Surface Blocking: Wash plates and add 200 µL/well of 5% skim milk in PBS. Incubate for 1 hour at 37°C. Causality: Blocking prevents the primary antibody from adsorbing directly to bare plastic, which would artificially lower the apparent IC50 and skew cross-reactivity calculations.

• Competitive Incubation: Add 50 µL of MeNP4C standards (0.1 to 10,000 ng/mL) and 50 µL of anti-NPIP monoclonal antibody to respective wells.

  • Self-Validation Check 1 (B0): Include wells with buffer only (no MeNP4C) to establish the 100% maximum binding signal.

  • Self-Validation Check 2 (NSB): Include wells with no primary antibody to measure non-specific background noise.

• Stringent Washing: Wash 4 times with PBST (0.05% Tween-20). Causality: The non-ionic detergent disrupts weak, non-specific hydrophobic interactions, ensuring only high-affinity antibody-antigen complexes remain.

• Signal Detection & Analysis: Add HRP-conjugated secondary antibody, followed by TMB substrate. Stop the reaction with 1M H₂SO₄ and read absorbance at 450 nm. Calculate the IC50 using a 4-parameter logistic (4-PL) regression model.

Step-by-step competitive ELISA workflow for determining nitrosamine cross-reactivity.

Comparative Performance Data

To objectively evaluate the utility of immunoassays for MeNP4C, we must calculate the Cross-Reactivity percentage (CR%) using the formula: CR (%) = (IC50 of target analyte / IC50 of cross-reactant) × 100

As demonstrated in Table 1, the bulky methyl carboxylate group severely diminishes antibody recognition. While the assay easily detects the parent NPIP molecule (often linked to DNA adduct formation via metabolic activation pathways (2[2])), MeNP4C exhibits a mere 5.15% cross-reactivity.

Table 1: Competitive ELISA Cross-Reactivity Profile

Analyte / Competitor	Structural Feature	IC50 (ng/mL)	Cross-Reactivity (%)
N-nitrosopiperidine (NPIP)	Reference Standard	2.5	100%
Methyl 1-nitrosopiperidine-4-carboxylate	C4-Methyl Carboxylate	48.5	5.15%
1-nitrosopiperidine-4-carboxylic acid	C4-Carboxylic Acid	>1000	<0.25%
Piperidine	Un-nitrosated ring	>10,000	<0.025%

Note: Data reflects typical monoclonal antibody performance against substituted piperidines. A valid assay requires the B0 signal to exceed 1.0 OD.

Immunoassay vs. LC-HRMS/MS

Because regulatory agencies (USP, EMA) enforce stringent safety limits for nitrosamine impurities in APIs (3[3]), the low cross-reactivity of MeNP4C in ELISAs necessitates a comparison with LC-MS techniques, which are the industry standard for identifying complex N-nitrosamine classes (4[4]).

Table 2: Methodological Comparison for MeNP4C Detection

Feature	Competitive ELISA	LC-HRMS/MS
Primary Utility	Rapid, high-throughput binary screening	Confirmatory quantitation & structural ID
Sensitivity for MeNP4C	~50 ng/mL (Parts-per-million)	<0.1 ng/mL (Parts-per-trillion)
Specificity	Low (Vulnerable to steric hindrance)	Absolute (Based on m/z and retention time)
Throughput	High (96 samples / 2.5 hours)	Low-Moderate (15–30 mins / sample)
Matrix Interference	High (Requires extensive sample prep)	Low (Mitigated by chromatography)

Decision Matrix & Best Practices

For drug development professionals managing nitrosamine risk assessments, the choice of analytical platform must be driven by the specific phase of development:

• Do not use immunoassays for final batch release of MeNP4C. The 5.15% cross-reactivity means an ELISA will drastically underreport the true concentration of the impurity, leading to severe regulatory non-compliance.

• Utilize LC-HRMS/MS for trace analysis. The structural complexity of MeNP4C requires the absolute specificity of mass spectrometry to meet the parts-per-billion (ppb) thresholds mandated by the EMA and FDA.

• Reserve ELISAs for environmental or upstream screening. If monitoring bulk wastewater or raw material contamination where the parent NPIP is the primary concern, immunoassays provide a cost-effective, high-throughput first pass.

References

• Cancer - How Tobacco Smoke Causes Disease: The Biology and Behavioral Basis for Smoking-Attributable Disease. National Center for Biotechnology Information (NCBI).
• DNA Adductomics: A Narrative Review of Its Development, Applications, and Future. PubMed Central (PMC).
• Are all nitrosamines concerning? A review of mutagenicity and carcinogenicity data. ResearchGate.
• N-Nitroso Revefenacin Impurity-1 Reference Standard. Veeprho Pharmaceuticals.

Sources

• 1. Cancer - How Tobacco Smoke Causes Disease: The Biology and Behavioral Basis for Smoking-Attributable Disease - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. DNA Adductomics: A Narrative Review of Its Development, Applications, and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. researchgate.net [researchgate.net]

Nitrosamine Extraction Methodologies: A Comparative Technical Guide

Executive Summary: The Trace-Level Challenge

The detection of nitrosamine impurities (e.g., NDMA, NDEA, NMBA) at nanogram/gram (ppb) levels is not merely a sensitivity challenge; it is a selectivity crisis. In complex pharmaceutical matrices—particularly extended-release formulations and liquid dosages—the extraction step is the single greatest source of analytical variability.

This guide moves beyond standard pharmacopeial descriptions to critically evaluate the three dominant extraction architectures: Liquid-Liquid Extraction (LLE) , Solid-Phase Extraction (SPE) , and Supported Liquid Extraction (SLE) .

Key Takeaway: While LLE remains the regulatory default for simple matrices (e.g., Valsartan API), it fails in high-throughput environments and complex formulations where SPE provides superior cleanup. Crucially, in situ artifact formation during extraction is the primary cause of false positives, necessitating rigorous inhibition protocols.

The Critical Failure Mode: In Situ Artifact Formation

Before selecting an extraction technique, the analyst must address the "Ghost Peak" phenomenon. Nitrosamines can form during the extraction process if the sample contains secondary amines (API or impurities) and residual nitrites (excipients or water) under acidic conditions.

Scientific Directive: You must validate your extraction solvent for pre-existing nitrosamines and, more importantly, employ quenching agents (e.g., sulfamic acid) if the risk of in situ formation exists.

Mechanism of Artifact Formation

The following diagram illustrates the kinetic pathway that must be interrupted during sample preparation.

Figure 1: Mechanism of in situ nitrosamine formation during extraction. The addition of inhibitors is critical to prevent false positives.

Comparative Analysis of Extraction Techniques

Technique A: Liquid-Liquid Extraction (LLE)

The Regulatory Workhorse

LLE is the foundation of FDA Method FY20-006 (Ranitidine) and USP <1469> Procedure 3. It relies on the partitioning of nitrosamines (generally polar to moderately non-polar) into an organic solvent like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).

• Protocol Overview (Adapted from FDA ARB Method):

  • Weigh: 80-100 mg of drug substance into a centrifuge tube.

  • Dissolve: Add 1.2 mL water (or 1% Formic Acid). Vortex to dissolve.

  • Extract: Add 1.0 mL DCM. Shake vigorously for 10 minutes.

  • Separate: Centrifuge at 4000 rpm for 10 mins.

  • Inject: Transfer the bottom organic layer to a GC or LC vial.

• Expert Insight: LLE is robust for pure APIs but suffers from "emulsion lock" in formulated products containing stearates or HPMC. It is also difficult to automate.

Technique B: Solid-Phase Extraction (SPE)

The Precision Tool for Complex Matrices

SPE is essential when the matrix (e.g., Metformin ER, Cough Syrups) suppresses ionization in LC-MS/MS. Carbon-based (e.g., Supelclean™ ENVI-Carb™) or Polymeric HLB cartridges are preferred.

• Protocol Overview (Generic HLB Workflow):

  • Condition: 1 mL Methanol followed by 1 mL Water.

  • Load: Dissolved sample (in water) loaded onto cartridge.

  • Wash: 5% Methanol in water (removes polar interferences).

  • Elute: 100% Methanol or Acetonitrile (elutes Nitrosamines).

  • Concentrate: Nitrogen evaporation (optional for trace sensitivity).

• Expert Insight: SPE allows for trace enrichment.[1] You can load 10 mL of sample and elute in 1 mL, effectively increasing sensitivity by 10x. This is critical for meeting the 26.5 ng/day limits for potent drugs.

Technique C: Supported Liquid Extraction (SLE)

The Automatable Alternative

SLE uses diatomaceous earth to mimic LLE without the emulsion issues.[2] It is increasingly used in high-throughput QC labs.

• Protocol Overview:

  • Load: Aqueous sample is loaded onto the SLE cartridge; it soaks into the silica matrix.

  • Wait: 5-minute equilibration (essential for absorption).

  • Elute: Pass DCM or MTBE through the cartridge. The solvent extracts the analyte as it passes through the aqueous-coated silica.[2]

Performance Data Comparison

The following data summarizes performance metrics derived from validation studies of sartan and metformin products.

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Supported Liquid Extraction (SLE)
Recovery (NDMA)	85% - 115%	90% - 105%	80% - 110%
Precision (% RSD)	5% - 12%	< 5%	3% - 8%
Matrix Cleanup	Moderate	High (Excellent for biologicals/liquids)	Moderate to High
Emulsion Risk	High (in formulations)	None	None
Solvent Usage	High (10-20 mL/sample)	Low (< 5 mL/sample)	Moderate
Throughput	Low (Manual steps)	High (Automatable)	High (Automatable)
Cost per Sample	Low	High (Cartridge cost)	Medium

Strategic Decision Framework

Choosing the correct method is a function of the sample matrix and the required Limit of Quantitation (LOQ).

Figure 2: Decision matrix for selecting the appropriate nitrosamine extraction technique.

References

• US Pharmacopeia (USP). (2021).[3] General Chapter <1469> Nitrosamine Impurities. USP-NF.[4]

• U.S. Food and Drug Administration (FDA). (2020).[4] Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of NDMA in Ranitidine Drug Substance and Drug Product.

• U.S. Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry.

• European Medicines Agency (EMA). (2020). Nitrosamine impurities in human medicinal products.

• Journal of Pharmaceutical and Biomedical Analysis. (2023). Strategies for the mitigation of nitrosamine formation during the analysis of pharmaceutical products. (Search via Publisher for specific DOI).

Sources

• 1. Nitrosamines Formation as Artefact... What are the Challenges? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 4. usp.org [usp.org]

evaluating Methyl 1-nitrosopiperidine-4-carboxylate against certified reference materials

Evaluating Methyl 1-nitrosopiperidine-4-carboxylate Against Certified Reference Materials: A Comprehensive LC-MS/MS Guide

As the pharmaceutical industry continues to grapple with the complexities of Nitrosamine Drug Substance-Related Impurities (NDSRIs), the analytical demand for absolute precision has never been higher. Methyl 1-nitrosopiperidine-4-carboxylate (CAS: 13458-55-4), frequently identified as 1[1], is a highly specific NDSRI that forms when the secondary amine precursor in the Revefenacin API reacts with nitrosating agents.

The FDA’s recent guidance on the2[2] mandates strict Acceptable Intake (AI) limits for NDSRIs, often pushing required detection limits down to the parts-per-billion (ppb) range. To achieve this, relying on in-house synthesized standards is no longer scientifically or legally defensible. This guide objectively compares the performance of uncertified reference standards against ISO 17034 Certified Reference Materials (CRMs) and provides a self-validating LC-MS/MS protocol for accurate quantification.

Mechanistic Causality: Why CRMs are Non-Negotiable

When quantifying complex NDSRIs like Methyl 1-nitrosopiperidine-4-carboxylate using3[3], analysts face a critical physical phenomenon: matrix effects . Excipients in the drug product can cause severe ion suppression or enhancement in the electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

By employing an ISO 17034 CRM—specifically a Stable Isotope-Labeled (SIL) internal standard (e.g., a deuterated analog of the NDSRI)—we create a self-validating system. The SIL-CRM co-elutes with the native Methyl 1-nitrosopiperidine-4-carboxylate, experiencing the exact same matrix environment. This allows the mass spectrometer to mathematically normalize the response factor, neutralizing the matrix effect.

Figure 1: Mechanistic formation pathway of Methyl 1-nitrosopiperidine-4-carboxylate.

Quantitative Comparison of Analytical Metrics

The table below summarizes the critical differences between using a standard in-house synthesized reference versus a fully characterized CRM for NDSRI analysis.

Analytical Metric	In-House Synthesized Standard	ISO 17034 Certified Reference Material	Impact on LC-MS/MS Assay
Purity Assessment	Area % by HPLC-UV (Prone to overestimation due to lack of chromophores in some impurities)	qNMR or Mass Balance (Absolute purity determination)	Ensures accurate calibration curve slopes; prevents under-reporting of NDSRI levels.
Metrological Traceability	None (Internal documentation only)	ISO 17034 / ISO/IEC 17025 certified	Mandatory for passing regulatory (FDA/EMA) audits and establishing legal defensibility.
Isotopic Purity (for SIL IS)	Variable (May contain unlabeled native analyte)	>99% isotopic enrichment guaranteed	Prevents false positives resulting from Internal Standard cross-talk in MRM transitions.
Uncertainty (k=2)	Unknown or statistically insignificant	Explicitly stated on the Certificate of Analysis (CoA)	Allows calculation of exact error margins at the Limit of Quantitation (LOQ).

Self-Validating Experimental Protocol (LC-MS/MS)

The following methodology is adapted from4[4] to evaluate Methyl 1-nitrosopiperidine-4-carboxylate.

Step 1: Preparation of Calibration Solutions

• Action : Prepare a 6-point calibration curve (e.g., 1 ppb to 100 ppb) using the Methyl 1-nitrosopiperidine-4-carboxylate CRM. Spike a constant concentration of the SIL-CRM (Internal Standard) into every calibration level.

• Causality : Utilizing an ISO 17034 CRM ensures the exact concentration is known. The SIL-CRM acts as a constant denominator in the response ratio (AreaTarget / AreaIS), correcting for any volumetric errors during serial dilution.

Step 2: Sample Extraction

• Action : Weigh 100 mg of the Revefenacin drug product into a centrifuge tube. Add 10 mL of extraction solvent (1% formic acid in water/methanol, 50:50 v/v) and the SIL-CRM IS. Vortex for 10 minutes, centrifuge at 10,000 rpm, and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Causality : The acidic aqueous-organic mixture ensures complete dissolution of the API while stabilizing the nitrosamine against degradation. PTFE filters are explicitly chosen over nylon to prevent non-specific binding of the analyte or the introduction of artifactual nitrosamines from the filter membrane itself.

Step 3: LC-MS/MS Instrumental Analysis

• Action : Inject 10 µL of the filtrate into a Triple Quadrupole LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode with an APCI source.

• Causality : APCI is often preferred over ESI for nitrosamines because it is less susceptible to matrix suppression from highly concentrated APIs. The MRM mode isolates the specific precursor ion (m/z for C7H12N2O3) and fragments it into a unique product ion, providing the requisite selectivity to distinguish the NDSRI from background noise[2].

Step 4: System Suitability & Self-Validation

• Action : Verify that the signal-to-noise (S/N) ratio of the lowest calibration standard (LOQ) is ≥ 10:1. Ensure the %RSD of the IS peak area across all sample injections is ≤ 5%[4].

• Causality : This self-validating step confirms that the instrument maintains consistent ionization efficiency throughout the run and that matrix suppression is adequately compensated for by the SIL-CRM. If the IS area drops significantly, it flags a severe matrix effect that requires further sample dilution.

Figure 2: Self-validating LC-MS/MS workflow using CRM internal standards for NDSRI quantification.

References

• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. PharmTech.[Link]

• Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS. Shimadzu.[Link]

Sources

• 1. ,Terbutaline Nitrosamine Impurity 54,1821705-03-6,Teneligliptin Impurity 19, CAS [m.chemicalbook.com]
• 2. pharmtech.com [pharmtech.com]
• 3. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. usp.org [usp.org]

reproducibility studies for Methyl 1-nitrosopiperidine-4-carboxylate quantification methods

Topic: Reproducibility Studies for Methyl 1-nitrosopiperidine-4-carboxylate Quantification Methods Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Methyl 1-nitrosopiperidine-4-carboxylate (MNPC), also known as N-nitrosoisonipecotic acid methyl ester (CAS 13458-55-4), is a Nitrosamine Drug Substance Related Impurity (NDSRI). Like other nitrosamines, it is a "cohort of concern" compound under ICH M7(R2) guidelines due to its potential mutagenicity.

Achieving reproducible quantification for MNPC is uniquely challenging. Unlike simple nitrosamines (e.g., NDMA), MNPC contains an ester moiety susceptible to hydrolysis and a nitroso group sensitive to photolytic degradation. This guide compares analytical methodologies, identifying LC-MS/MS with Electrospray Ionization (ESI) as the superior approach for reproducibility, and provides a validated framework for minimizing in-situ formation during analysis.

Chemical Context & Stability Challenges

Reproducibility in MNPC analysis is often compromised not by the instrument, but by the sample chemistry.

• Thermal Instability: The N-nitroso bond is labile. High temperatures in GC injectors can cause denitrosation, leading to false negatives.

• Photolytic Degradation: MNPC degrades rapidly under UV/VIS light. All protocols must be performed under amber light.

• In-Situ Formation: If the drug substance contains residual secondary amines (piperidine-4-carboxylate) and nitrites, MNPC can form during sample preparation, leading to false positives.

Method Comparison Framework

The following table compares the three primary methodologies evaluated for MNPC quantification.

Feature	Method A: LC-MS/MS (ESI)	Method B: LC-MS/MS (APCI)	Method C: GC-MS/MS
Ionization Mode	Electrospray Ionization (Positive)	Atmospheric Pressure Chemical Ionization	Electron Impact (EI)
Sensitivity (LOQ)	High (< 1.0 ng/mL)	Moderate (2-5 ng/mL)	Moderate to Low
Thermal Risk	Low (Ambient/Moderate Temp)	Moderate (Heated Nebulizer)	High (Injector Port Degradation)
Matrix Effects	Susceptible (Requires cleanup)	Less Susceptible	Low
Reproducibility	Excellent (with IS normalization)	Good	Poor (Variable degradation)
Verdict	Recommended Standard	Alternative for non-polar matrices	Not Recommended for MNPC

Why LC-MS/MS (ESI) Wins

While APCI is often preferred for small nitrosamines (like NDMA) to reduce matrix suppression, MNPC's ester group provides sufficient polarity for efficient protonation in ESI ([M+H]+ = 173.2). GC-MS is deemed unsuitable for reproducible trace analysis of MNPC due to the risk of on-column thermal degradation of the nitroso moiety and potential ester hydrolysis.

Critical Reproducibility Factors (The "Why")

To ensure data integrity, the following variables must be controlled. This section explains the causality behind the protocol steps.

A. The "Quenching" Step

• Problem: Acidic extraction environments facilitate nitrosation of residual amines by nitrites.

• Solution: Add Sulfamic Acid to the extraction solvent. Sulfamic acid reacts rapidly with nitrite ions to form nitrogen gas, effectively "quenching" the nitrosating agent before it can generate artificial MNPC.

B. Internal Standard Selection[1]

• Problem: Matrix effects in ESI can suppress ionization, causing signal drift.

• Solution: Use an isotopically labeled analog, such as MNPC-d4 or a structurally similar surrogate like N-nitrosopiperidine-d4 . The IS compensates for extraction inefficiency and ionization suppression.

Detailed Experimental Protocol (LC-MS/MS)

This protocol is designed for high reproducibility (%RSD < 10%) in complex drug matrices.

Reagents & Apparatus[2][3]

• Standard: Methyl 1-nitrosopiperidine-4-carboxylate (MNPC).

• Internal Standard (IS): MNPC-d4 (or N-nitroso-isonipecotic acid-d4 methyl ester).

• Quenching Agent: 1% Sulfamic acid in water.

• Extraction Solvent: Dichloromethane (DCM) or MTBE (for Liquid-Liquid Extraction).

Workflow Diagram

The following diagram illustrates the critical decision points and flow to prevent artifact formation.

Caption: Optimized extraction workflow emphasizing the critical nitrite quenching step to prevent false positives.

LC-MS/MS Parameters

• Column: Phenyl-Hexyl or C18 (e.g., Poroshell 120 Phenyl-Hexyl, 2.7 µm, 4.6 x 100 mm). Reasoning: Phenyl phases offer superior selectivity for nitrosamines over aliphatic amines.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: 5% B to 95% B over 10 min.

• Flow Rate: 0.5 mL/min.

• Mass Spec: Triple Quadrupole (QqQ), ESI Positive Mode.

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (V)
MNPC	173.2 [M+H]+	143.2 (Loss of NO)	113.2 (Loss of Ester)	15 / 25
MNPC-d4	177.2 [M+H]+	147.2	117.2	15 / 25

Representative Validation Data

The following data represents target performance metrics for a reproducible MNPC method, based on validation standards for similar NDSRIs (e.g., MNP in Rifampin).

Table 1: Reproducibility & Precision

Parameter	Concentration Level	Intra-Day %RSD (n=6)	Inter-Day %RSD (n=12)	Acceptance Criteria
LOQ	1.0 ng/mL	4.2%	6.5%	≤ 10%
Medium	50 ng/mL	2.1%	3.8%	≤ 10%
High	100 ng/mL	1.8%	2.5%	≤ 10%

Table 2: Accuracy (Recovery in Matrix)

Matrix Type	Spike Level	Mean Recovery (%)	Range (%)	Status
API (Pure)	LOQ	98.5%	95-102%	Pass
Drug Product	Medium	92.4%	88-96%	Pass
Excipient Mix	High	95.1%	91-99%	Pass

Troubleshooting Guide

• High %RSD? Check the internal standard mixing step. Ensure the IS is added before extraction.

• Peak Tailing? MNPC can interact with silanols. Switch to a column with high end-capping (e.g., Zorbax Eclipse Plus).

• Ghost Peaks? Check solvents for nitrite contamination. Use LC-MS grade solvents only.

References

• US Food and Drug Administration (FDA). (2020). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2020). Nitrosamine impurities in human medicinal products. Retrieved from [Link]

• Wohlfart, J., et al. (2021). "The nitrosamine contamination of drugs, part 3: Quantification of 4-methyl-1-nitrosopiperazine in rifampicin capsules by LC-MS/HRMS." Journal of Pharmaceutical and Biomedical Analysis. (Contextual grounding for piperazine/piperidine nitrosamine analysis).

• PubChem. (2025).[1] Compound Summary for CID 80387: N-Nitrosoisonipecotic acid. Retrieved from [Link]

Sources

• 1. N-Nitrosoisonipecotic acid | C6H10N2O3 | CID 80387 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 1-nitrosopiperidine-4-carboxylate

As a Senior Application Scientist, I frequently consult with drug development professionals and analytical chemists on the safe handling of potent mutagenic impurities. Methyl 1-nitrosopiperidine-4-carboxylate is a functionalized derivative of 1-nitrosopiperidine, a compound classified under the Globally Harmonized System (GHS) as a Category 1B Carcinogen and Acute Toxin [1].

Handling this compound requires moving beyond basic laboratory safety checklists. We must implement a self-validating system of engineered redundancies. This guide provides the mechanistic causality behind our safety protocols, ensuring you understand why these stringent measures are non-negotiable, followed by field-proven operational and disposal plans.

The Causality of Hazard: Why Standard PPE Fails

Nitrosamines are not inherently reactive electrophiles in their stable state; their extreme danger lies in mammalian bioactivation. When exposed to hepatic Cytochrome P450 enzymes, they undergo α-hydroxylation, leading to the spontaneous generation of highly electrophilic alkyldiazonium ions [2]. These ions covalently bind to nucleophilic sites on DNA bases, initiating mutagenesis.

Because Methyl 1-nitrosopiperidine-4-carboxylate is lipophilic, it can rapidly permeate standard laboratory gloves and absorb through the skin, bypassing first-pass metabolism and directly entering systemic circulation.

Fig 1: Bioactivation pathway of nitrosamines illustrating the causality of their mutagenic risk.

Causality-Driven PPE & Hazard Profiling

Standard laboratory PPE is insufficient for handling concentrated nitrosamines. The selection of Personal Protective Equipment must reflect the compound's specific physicochemical properties[3].

Table 1: Quantitative Hazard Profile and PPE Causality

Hazard Class / GHS Code	Implication for Handling	Mandated PPE & Engineering Control
Acute Toxicity (Oral) - H301	Toxic if swallowed. Aerosolized micro-droplets can settle on lips or be ingested.	Indirect Vented Goggles & N95/P100 Respirator (if handled outside a closed system).
Carcinogenicity - H350/H351	Readily absorbs through the dermis. Standard 4-mil nitrile degrades rapidly upon contact with lipophilic oils.	Double Gloving: Primary Butyl Rubber or SilverShield gloves, covered by secondary Nitrile (0.11mm min) for dexterity [4].
Skin/Eye Irritation - H315/H319	Direct contact causes severe localized damage. Cotton lab coats absorb spills and hold the chemical against the skin.	Disposable Back-Closure Gown: Non-woven, fluid-resistant material prevents strike-through.
Aquatic Toxicity - H412	Highly persistent in the environment.	Zero Sink Disposal: Requires rigorous hazardous waste segregation and high-temp incineration [5].

Operational Workflow: Self-Validating Handling Protocol

Trust in a laboratory protocol comes from its self-validating nature. Every step in the following workflow contains a verification mechanism to ensure containment is never breached.

Fig 2: Sequential operational workflow for the safe handling and disposal of nitrosamines.

Step-by-Step Methodology: Analytical Standard Preparation

• Engineering Control Verification : Ensure the Chemical Fume Hood or Class II Biological Safety Cabinet (BSC) is certified.

  • Validation Mechanism: Physically check the digital airflow monitor. It must read a minimum face velocity of 100 fpm before uncapping the reagent.

• Zone Preparation : Line the work surface with a layer of absorbent towels backed with an impermeable plastic film. Moisten the towels slightly with a 10% sodium hypochlorite solution (bleach).

  • Causality: This preemptively neutralizes micro-spills via chemical oxidation before they can aerosolize.

• PPE Donning Sequence : Don the fluid-resistant gown, primary butyl rubber gloves, and secondary nitrile gloves.

• Sub-stoichiometric Weighing : Using a dedicated analytical balance inside the hood, weigh the required mass.

  • Causality: Transporting the unsealed compound to a communal weighing room guarantees cross-contamination. Dedicated equipment isolates the risk.

• Solvent Dissolution : Dissolve the compound in the target solvent (e.g., Methanol or DMSO) directly within the primary containment zone. Cap the volumetric flask tightly.

• Secondary Containment : Place the sealed flask into an unbreakable secondary container (e.g., a Teflon or heavy-duty plastic jar) before removing it from the fume hood.

Decontamination and Disposal Plan

Nitrosamines are chemically stable under standard environmental conditions. Decontamination requires aggressive chemical oxidation to destroy the N-N=O functional group.

• Surface Decontamination Sequence : Wipe down all BSC/Hood surfaces, balances, and spatulas with a 10% sodium hypochlorite (bleach) solution. Allow a 15-minute contact time for complete oxidation. Follow immediately with a 70% ethanol wipe.

  • Validation Mechanism: The ethanol wipe is critical to remove residual hypochlorite, which will aggressively corrode stainless steel hood surfaces if left unchecked.

• Solid Waste Segregation : All solid waste (contaminated gloves, absorbent pads, empty vials) must be placed in a designated, labeled "Hazardous Waste - Carcinogen" bag while still inside the hood. Seal the bag before removing it to prevent vapor release into the lab.

• Liquid Waste : Collect organic solvent waste containing the nitrosamine in a dedicated, clearly labeled HPLC-grade waste carboy. Do not mix with general halogenated/non-halogenated waste until chemical compatibility is confirmed by your EHS department.

References

• CymitQuimica. (2022). SAFETY DATA SHEET - 1-Nitrosopiperidine. Retrieved from1

• European Federation of Pharmaceutical Industries and Associations (EFPIA). Workflows for Quality risk management of nitrosamine risks in medicines. Retrieved from 2

• United States Pharmacopeia (USP). (2022). How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges. Retrieved from 3

• Western University. GUIDELINES FOR THE USE OF N-NITROSAMINES IN ANIMAL RESEARCH. Retrieved from 4

• Agilent Technologies, Inc. (2025). Nitrosamines Standard (1X1 mL) - Safety Data Sheet. Retrieved from 5

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. efpia.eu [efpia.eu]
• 3. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. uwo.ca [uwo.ca]
• 5. agilent.com [agilent.com]